2-Bromo-4,5-dimethoxybenzoyl chloride

• CAS: 55171-61-4

Core Science & Biosynthesis

2-Bromo-4,5-dimethoxybenzoyl chloride synthesis from veratraldehyde

An In-depth Technical Guide to the Synthesis of 2-Bromo-4,5-dimethoxybenzoyl Chloride from Veratraldehyde

This guide provides a comprehensive overview of the synthetic pathway to produce 2-bromo-4,5-dimethoxybenzoyl chloride, a valuable intermediate in pharmaceutical and fine chemical synthesis. The process commences with the commercially available and fragrant compound, veratraldehyde (3,4-dimethoxybenzaldehyde)[1], and proceeds through a three-stage transformation: electrophilic bromination, oxidation, and finally, conversion to the target acid chloride.

Throughout this document, we will delve into the mechanistic underpinnings of each reaction, provide detailed, field-proven protocols, and present critical data in a clear, accessible format. The causality behind experimental choices is explained to empower researchers not just to replicate the synthesis, but to understand and adapt it.

A Note on Structural Nomenclature: It is important for the practicing chemist to note a potential point of confusion in existing literature. Veratraldehyde is systematically named 3,4-dimethoxybenzaldehyde. The target compound and its precursors possess a 2-bromo-4,5-dimethoxy substitution pattern. The direct conversion of a 3,4-disubstituted benzene ring to a 2,4,5-trisubstituted pattern via simple electrophilic addition is not mechanistically straightforward. However, multiple synthetic reports explicitly describe this transformation[2][3][4]. This guide will follow the procedures as published in these sources, which have successfully yielded the desired final product. Researchers should confirm the structure of their intermediates using appropriate analytical methods (e.g., NMR, MS) to ensure the correct isomer is carried forward.

Stage 1: Electrophilic Bromination of Veratraldehyde

The inaugural step is the selective bromination of the veratraldehyde ring. This is an electrophilic aromatic substitution reaction, a cornerstone of aromatic chemistry. The electron-donating methoxy groups are strongly activating and ortho-, para-directing, while the aldehyde group is deactivating and meta-directing. The combined influence of these groups directs the incoming electrophile. Published procedures indicate a high yield of the desired 2-bromo-4,5-dimethoxybenzaldehyde isomer.

Mechanism of Electrophilic Aromatic Bromination

The reaction proceeds via a two-step mechanism[5]. First, the electrophile (Br⁺, or a polarized bromine molecule) is attacked by the π-electron system of the benzene ring. This rate-determining step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. In the second, faster step, a base removes a proton from the carbon bearing the bromine atom, restoring the ring's aromaticity[5]. The use of a catalyst like an acid can further polarize the brominating agent, enhancing its electrophilicity[6][7].

Experimental Protocols

Two effective methods are presented below. Method A offers exceptional yield and scalability, while Method B utilizes an in situ generation of bromine, which can be advantageous for avoiding the handling of pure liquid bromine.

Protocol A: High-Yield Bromination in Methanol[4]

This protocol is adapted from a large-scale synthesis and demonstrates high efficiency.

• Setup: In a well-ventilated fume hood, charge a suitable glass reactor with methanol (approx. 6.25 L per 1 kg of veratraldehyde).

• Dissolution: Add powdered 3,4-dimethoxybenzaldehyde (veratraldehyde) (1.0 eq) with stirring. Gentle warming to 30°C may be necessary to achieve a complete solution.

• Bromination: Cool the reaction vessel with a water bath. Slowly add liquid bromine (1.1-1.15 eq) to the solution. A mild exotherm is expected; maintain the temperature below 40°C.

• Reaction: Stir the mixture at ambient temperature for 1-2 hours post-addition to ensure the reaction goes to completion.

• Workup & Isolation: Reduce the volume of methanol by approximately one-third via distillation. Cool the remaining mixture to 20°C and add water (approx. 3.75 L per 1 kg of starting material) with stirring to precipitate the product.

• Purification: Collect the resulting slurry by filtration, washing the cake with cold methanol. Dry the colorless to slightly yellow product in vacuo at 50°C.

Protocol B: In Situ Bromination with KBrO₃[2][3]

This method avoids handling molecular bromine by generating it within the reaction mixture.

• Setup: To a solution of veratraldehyde (1.0 eq) in glacial acetic acid, add potassium bromate (KBrO₃) and hydrobromic acid (HBr, 47%).

• Reaction: Stir the mixture at room temperature for approximately 1 hour. The solution will typically change color from yellow to orange.

• Workup & Isolation: Quench the reaction by pouring it into a solution of sodium bisulfite to neutralize any excess bromine.

• Purification: Collect the precipitated solid by filtration, wash thoroughly with water, and dry. The product can be further purified by recrystallization.

Data Summary: Bromination of Veratraldehyde

Parameter	Method A (Bromine/Methanol)	Method B (KBrO₃/HBr)
Brominating Agent	Liquid Bromine (Br₂)	KBrO₃ / HBr (in situ Br₂)
Solvent	Methanol	Glacial Acetic Acid
Temperature	< 40°C	Room Temperature
Reported Yield	90-92%[4]	Up to 82%[2][3]
Product M.P.	143-146°C[4]	142-144°C[2][3]
Product Appearance	Colorless to yellowish solid[4]	Gray-white solid[2][3]

Reaction Visualization: Bromination

Caption: Step 3: Formation of the Acid Chloride.

Overall Synthetic Workflow

Caption: Complete synthesis pathway from Veratraldehyde to the target Acid Chloride.

References

• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 22.9 Reactions of Carboxylic Acids. Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Rzepa, H. (2012, May 25). The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. Retrieved from [Link]

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• SunanKalijaga.org. (2024, March 20). Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. Retrieved from [Link]

• Chemguide. (n.d.). Oxidation of aldehydes and ketones. Retrieved from [Link]

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• Quora. (2018, December 21). Why does potassium permanganate oxidise aldehyde but not ketone in a permanganate cleavage reaction?. Retrieved from [Link]

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• SunanKalijaga.org. (n.d.). View of Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. Retrieved from [Link]

• XMB. (2005, January 9). Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. Retrieved from [Link]

• Ataman Kimya. (n.d.). VERATRALDEHYDE. Retrieved from [Link]

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• Google Patents. (n.d.). US4551557A - Bromination of substituted benzaldehydes.

• The Hive. (2004, June 18). 3,4,5 precursors revisited. Retrieved from [Link]

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• IP.com. (n.d.). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. Retrieved from [Link]

• Pertanika. (n.d.). Bromination of 2,S-dimethoxybenzaldehyde. Retrieved from [Link]

• PubMed Central. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Retrieved from [Link]

• Rhodium.ws. (n.d.). Bromination of 2,5-Dimethoxybenzaldehyde. Retrieved from [Link]

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• Organic Chemistry Data. (n.d.). Acid to Acid Chloride - Common Conditions. Retrieved from [Link]

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An In-Depth Technical Guide to 2-Bromo-4,5-dimethoxybenzoyl Chloride: Properties, Reactivity, and Applications in Pharmaceutical Synthesis

This guide provides a comprehensive technical overview of 2-Bromo-4,5-dimethoxybenzoyl chloride, a key chemical intermediate with significant applications in medicinal chemistry and drug development. Intended for researchers, scientists, and professionals in the pharmaceutical industry, this document delves into the compound's chemical properties, reactivity, and established synthetic protocols, with a particular focus on its role in the synthesis of the antihypertensive drug, Prazosin.

Introduction: A Versatile Building Block in Medicinal Chemistry

2-Bromo-4,5-dimethoxybenzoyl chloride, with the CAS number 55171-61-4, is a substituted benzoyl chloride that serves as a valuable building block in organic synthesis. Its structure, featuring a reactive acyl chloride group and a substituted aromatic ring with methoxy and bromo functionalities, allows for a diverse range of chemical transformations. The electron-donating methoxy groups and the strategically positioned bromine atom influence the reactivity of the acyl chloride and provide a handle for further molecular modifications, making it an attractive starting material for the synthesis of complex molecules, most notably pharmaceutical agents.

The primary significance of 2-Bromo-4,5-dimethoxybenzoyl chloride in the pharmaceutical industry lies in its crucial role as a key intermediate in the synthesis of Prazosin.[1][2] Prazosin is an α1-adrenergic receptor antagonist used in the treatment of hypertension.[1] Understanding the chemical behavior of this intermediate is therefore essential for optimizing the synthesis of Prazosin and related pharmaceutical compounds.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its effective and safe use in a laboratory setting. The key properties of 2-Bromo-4,5-dimethoxybenzoyl chloride are summarized in the table below.

Property	Value	Source(s)
CAS Number	55171-61-4	[3][4]
Molecular Formula	C₉H₈BrClO₃	[3][4]
Molecular Weight	279.51 g/mol	[4]
Appearance	Likely a solid or oil	[5]
Solubility	Soluble in organic solvents like toluene	[5]
Reactivity with Water	Reacts with water

Spectroscopic Data (Predicted and Inferred from Related Compounds):

• ¹H NMR: The proton NMR spectrum is expected to show two singlets in the aromatic region corresponding to the two aromatic protons. Two singlets for the methoxy groups would appear in the upfield region, typically around 3.8-4.0 ppm.

• ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl carbon (around 165-170 ppm), the aromatic carbons (in the 110-160 ppm region), and the methoxy group carbons (around 55-60 ppm). The carbon attached to the bromine atom will show a characteristic chemical shift.

• IR Spectroscopy: The infrared spectrum will be dominated by a strong absorption band for the carbonyl group (C=O) of the acyl chloride, typically in the range of 1750-1800 cm⁻¹. Other characteristic peaks will include C-O stretching for the methoxy groups and C-H stretching for the aromatic and methyl groups.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in approximately a 3:1 ratio) will result in a characteristic pattern of isotopic peaks for the molecular ion and fragment ions containing these halogens.

Synthesis of 2-Bromo-4,5-dimethoxybenzoyl Chloride

The most common and efficient method for the synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride is the reaction of 2-Bromo-4,5-dimethoxybenzoic acid with a chlorinating agent, typically thionyl chloride (SOCl₂).[5]

Reaction Scheme:

Mechanism of Amide Formation

General Experimental Protocol for Amide Synthesis:

• Reaction Setup: The amine is dissolved in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) in a reaction flask, often in the presence of a base (e.g., triethylamine, pyridine) to neutralize the HCl byproduct.

• Addition of Acyl Chloride: A solution of 2-Bromo-4,5-dimethoxybenzoyl chloride in the same solvent is added dropwise to the amine solution, typically at a reduced temperature (e.g., 0 °C) to control the exothermic reaction.

• Reaction: The reaction mixture is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up: The reaction is quenched with water or an aqueous solution. The organic layer is separated, washed with dilute acid and/or base to remove unreacted starting materials and byproducts, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• Purification: The crude amide product can be purified by recrystallization or column chromatography.

Friedel-Crafts Acylation

2-Bromo-4,5-dimethoxybenzoyl chloride can undergo Friedel-Crafts acylation with electron-rich aromatic compounds in the presence of a Lewis acid catalyst (e.g., AlCl₃, FeCl₃) to form diaryl ketones. [6]The electron-donating methoxy groups on the benzoyl chloride ring can influence the reactivity and regioselectivity of this reaction.

Mechanism of Friedel-Crafts Acylation:

The Lewis acid catalyst activates the acyl chloride by coordinating to the chlorine atom, which facilitates the formation of a highly electrophilic acylium ion. The aromatic ring then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate (a sigma complex). Deprotonation of this intermediate restores the aromaticity and yields the ketone product.

Mechanism of Friedel-Crafts Acylation

General Experimental Protocol for Friedel-Crafts Acylation:

• Reaction Setup: The aromatic substrate and the Lewis acid catalyst are suspended in an anhydrous, inert solvent (e.g., dichloromethane, carbon disulfide) in a reaction flask under an inert atmosphere (e.g., nitrogen, argon).

• Addition of Acyl Chloride: A solution of 2-Bromo-4,5-dimethoxybenzoyl chloride in the same solvent is added dropwise to the cooled (typically 0 °C) reaction mixture.

• Reaction: The reaction is stirred at a suitable temperature (from 0 °C to reflux) until completion, as monitored by TLC.

• Work-up: The reaction is carefully quenched by pouring it onto a mixture of ice and concentrated hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic layers are washed, dried, and the solvent is evaporated.

• Purification: The crude ketone is purified by column chromatography or recrystallization.

Esterification

The reaction of 2-Bromo-4,5-dimethoxybenzoyl chloride with alcohols or phenols in the presence of a base (e.g., pyridine, triethylamine) yields the corresponding esters. This reaction is a standard method for the protection of hydroxyl groups or for the synthesis of ester-containing target molecules.

General Experimental Protocol for Esterification:

• Reaction Setup: The alcohol or phenol is dissolved in a suitable solvent (e.g., dichloromethane, pyridine) in a reaction flask. A base is added if the solvent is not basic.

• Addition of Acyl Chloride: 2-Bromo-4,5-dimethoxybenzoyl chloride is added to the solution, often at 0 °C.

• Reaction: The mixture is stirred at room temperature until the reaction is complete.

• Work-up and Purification: The work-up and purification procedures are similar to those described for amide synthesis.

Safety and Handling

2-Bromo-4,5-dimethoxybenzoyl chloride is a reactive chemical and should be handled with appropriate safety precautions. Based on the safety data for similar benzoyl chlorides, it is expected to be corrosive and can cause severe skin burns and eye damage. It is also likely to react with water, releasing hydrogen chloride gas. Therefore, it is essential to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid contact with skin, eyes, and clothing.

• Store in a tightly sealed container in a cool, dry place, away from moisture.

• In case of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Conclusion

2-Bromo-4,5-dimethoxybenzoyl chloride is a synthetically valuable intermediate with a well-defined role in the pharmaceutical industry, particularly in the synthesis of Prazosin. Its reactivity, primarily centered around the acyl chloride functionality, allows for the efficient construction of amide, ester, and ketone linkages. This guide has provided a detailed overview of its chemical properties, synthesis, and key reactions, offering a practical resource for scientists and researchers. A thorough understanding of the principles and protocols outlined herein will facilitate the safe and effective utilization of this important building block in the development of new and existing pharmaceutical agents.

References

• Hess, H. J., Cronin, T. H., & Scriabine, A. (1977). Antihypertensive 2-amino-4(3H)-quinazolines. Journal of Medicinal Chemistry, 20(11), 1442-1446.
• Patil, D. A., et al. (2010). Development of novel, alternative, facile, ecofriendly, high yield synthetic process for prazosin. Journal of Basic and Clinical Pharmacy, 1(4), 225-231.

• Chemical Cloud Database. (n.d.). 2-BROMO-4,5-DIMETHOXYBENZOYL CHLORIDE. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of 2-Bromo-4,5-dimethoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,5-dimethoxybenzoyl chloride is a substituted aromatic acyl chloride of significant interest in synthetic organic chemistry. Its trifunctional nature, featuring a reactive acyl chloride group, a sterically demanding bromine atom, and electron-donating methoxy groups, makes it a versatile building block for the synthesis of complex molecules, including pharmaceuticals and other biologically active compounds. A thorough understanding of its spectroscopic properties is paramount for reaction monitoring, quality control, and structural confirmation of its derivatives. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-Bromo-4,5-dimethoxybenzoyl chloride, grounded in fundamental principles and comparative data from related structures.

Synthesis and Reactivity: The Role of Thionyl Chloride

2-Bromo-4,5-dimethoxybenzoyl chloride is typically synthesized from its corresponding carboxylic acid, 2-Bromo-4,5-dimethoxybenzoic acid, through treatment with thionyl chloride (SOCl₂). This reaction proceeds via a nucleophilic acyl substitution mechanism. The carboxylic acid's hydroxyl group attacks the electrophilic sulfur atom of thionyl chloride, leading to the formation of a chlorosulfite intermediate. This intermediate is highly reactive, and the subsequent attack by a chloride ion on the carbonyl carbon results in the formation of the acyl chloride, with the release of sulfur dioxide and hydrogen chloride as gaseous byproducts. The choice of thionyl chloride is advantageous as the gaseous nature of the byproducts simplifies purification.

The reactivity of the resulting acyl chloride is dominated by the electrophilicity of the carbonyl carbon, making it susceptible to attack by a wide range of nucleophiles. This reactivity is the cornerstone of its utility in organic synthesis.

Spectroscopic Data Analysis

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

The ¹H NMR spectrum of 2-Bromo-4,5-dimethoxybenzoyl chloride is expected to be relatively simple, displaying signals corresponding to the aromatic protons and the methoxy groups.

Predicted ¹H NMR Data (in CDCl₃, estimated):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.5 - 7.7	Singlet	1H	H-3 (Aromatic)
~7.1 - 7.3	Singlet	1H	H-6 (Aromatic)
~3.95	Singlet	3H	OCH₃ at C-5
~3.90	Singlet	3H	OCH₃ at C-4

Interpretation:

• Aromatic Protons: The two aromatic protons, H-3 and H-6, are in different chemical environments and are expected to appear as singlets due to the lack of adjacent protons for coupling. The proton at the H-3 position, being ortho to the electron-withdrawing benzoyl chloride group, is expected to be deshielded and appear at a higher chemical shift compared to the proton at H-6.

• Methoxy Protons: The two methoxy groups will each give rise to a sharp singlet, integrating to three protons each. Their chemical shifts will be in the typical range for methoxy groups on an aromatic ring.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

The ¹³C NMR spectrum will provide information on all nine carbon atoms in the molecule.

Predicted ¹³C NMR Data (in CDCl₃, estimated):

Chemical Shift (δ, ppm)	Assignment
~168 - 172	C=O (Acyl Chloride)
~150 - 155	C-4 (Aromatic, C-O)
~148 - 152	C-5 (Aromatic, C-O)
~130 - 135	C-1 (Aromatic, C-C=O)
~120 - 125	C-6 (Aromatic, C-H)
~115 - 120	C-2 (Aromatic, C-Br)
~110 - 115	C-3 (Aromatic, C-H)
~56.5	OCH₃ at C-5
~56.0	OCH₃ at C-4

Interpretation:

• Carbonyl Carbon: The carbonyl carbon of the acyl chloride is highly deshielded and will appear at the lowest field (highest ppm value). Acyl chloride carbonyls typically resonate in the 160-180 ppm range.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbons bearing the electron-donating methoxy groups (C-4 and C-5) will be shielded relative to unsubstituted benzene, while the carbons attached to the electron-withdrawing bromine (C-2) and benzoyl chloride (C-1) groups will be deshielded. The protonated aromatic carbons (C-3 and C-6) will have chemical shifts in the typical aromatic region.

• Methoxy Carbons: The carbons of the methoxy groups will appear as sharp signals at high field.

IR (Infrared) Spectroscopy

The IR spectrum is particularly useful for identifying the characteristic carbonyl stretch of the acyl chloride functional group.

Predicted IR Data (KBr pellet or Nujol mull, cm⁻¹):

Frequency (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Weak	C-H stretch (aromatic)
~2950 - 2850	Medium	C-H stretch (methyl of methoxy)
~1770 - 1810	Strong	C=O stretch (Acyl Chloride)
~1600, ~1500	Medium	C=C stretch (aromatic ring)
~1270, ~1030	Strong	C-O stretch (asymmetric and symmetric, ether)
~800 - 600	Medium	C-Br stretch
~700 - 500	Medium	C-Cl stretch

Interpretation:

• The most diagnostic peak in the IR spectrum of an acyl chloride is the very strong carbonyl (C=O) stretching absorption, which appears at a characteristically high frequency, typically around 1800 cm⁻¹.[1] This high frequency is due to the electron-withdrawing effect of the chlorine atom.

• Other key absorptions include the aromatic and aliphatic C-H stretches, the aromatic C=C stretching vibrations, and the strong C-O stretching bands of the methoxy groups.

MS (Mass Spectrometry)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Interpretation
278/280/282	Molecular ion peak ([M]⁺) cluster, showing isotopic pattern for Br and Cl.
243/245	Loss of Cl radical ([M-Cl]⁺).
215/217	Loss of both Cl and CO ([M-Cl-CO]⁺).
199/201	Loss of Br radical ([M-Br]⁺).
171/173	Loss of Br and CO ([M-Br-CO]⁺).

Interpretation:

• Molecular Ion: The molecular ion peak will appear as a cluster of peaks due to the presence of two halogen isotopes: Bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and Chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This will result in a complex isotopic pattern for the molecular ion.

• Fragmentation: Acyl chlorides typically undergo fragmentation through the loss of the chlorine radical to form a stable acylium ion. Further fragmentation can occur through the loss of carbon monoxide from the acylium ion. Other significant fragmentation pathways may involve the loss of the bromine radical or cleavage of the methoxy groups.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 2-Bromo-4,5-dimethoxybenzoyl chloride in approximately 0.7 mL of deuterated chloroform (CDCl₃). The use of an inert solvent is crucial to prevent hydrolysis of the acyl chloride.

• Instrument Parameters (¹H NMR):

  • Spectrometer Frequency: 400 MHz or higher for better resolution.

  • Pulse Sequence: Standard single-pulse experiment.

  • Number of Scans: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.

• Instrument Parameters (¹³C NMR):

  • Spectrometer Frequency: 100 MHz or higher.

  • Pulse Sequence: Proton-decoupled experiment.

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Relaxation Delay: 2-5 seconds.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, a Nujol mull can be prepared by grinding the sample with a drop of Nujol and placing the paste between two salt plates.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small amount of the sample in a volatile, dry solvent like dichloromethane or hexane.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection: Split or splitless injection.

  • Temperature Program: A suitable temperature gradient to ensure good separation and elution of the compound.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-400.

Visualization of Key Structural and Spectroscopic Relationships

Molecular Structure of 2-Bromo-4,5-dimethoxybenzoyl chloride

Caption: Molecular structure of 2-Bromo-4,5-dimethoxybenzoyl chloride.

Workflow for Spectroscopic Analysis

Caption: Workflow for the spectroscopic analysis and structural elucidation.

Conclusion

The spectroscopic characterization of 2-Bromo-4,5-dimethoxybenzoyl chloride relies on a synergistic application of NMR, IR, and MS techniques. While experimental data is not widely published, a detailed prediction based on established chemical principles and data from analogous structures provides a robust framework for its identification and analysis. The key spectral features to note are the characteristic high-frequency carbonyl stretch in the IR spectrum, the simple aromatic and methoxy signals in the ¹H NMR spectrum, the distinct carbonyl and substituted aromatic carbon signals in the ¹³C NMR spectrum, and the unique isotopic pattern of the molecular ion in the mass spectrum. This comprehensive spectroscopic profile is indispensable for any researcher working with this versatile synthetic intermediate.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• University of Calgary. (n.d.). Spectroscopic Analysis of Acyl Chlorides. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Reddit. (2024, February 26). How to identify an Acyl Chloride in an IR spectra? r/chemhelp. Retrieved from [Link]

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An In-depth Technical Guide to 2-Bromo-4,5-dimethoxybenzoyl Chloride (CAS: 55171-61-4)

Abstract

This technical guide provides a comprehensive overview of 2-bromo-4,5-dimethoxybenzoyl chloride (CAS Number: 55171-61-4), a key reactive intermediate in organic synthesis. The document details its chemical identity, physicochemical properties, and significant hazards associated with its handling and use. Emphasis is placed on its role as an acylating agent for introducing the 2-bromo-4,5-dimethoxybenzoyl moiety, a common structural element in complex organic molecules and pharmaceutical intermediates. This guide includes field-proven protocols for its synthesis, a representative acylation reaction, and methods for its analytical characterization. All procedures are presented with a focus on safety, causality, and reproducibility to support advanced research and development applications.

Chemical Identity and Physicochemical Properties

2-Bromo-4,5-dimethoxybenzoyl chloride is a substituted aromatic acyl chloride. The presence of the highly reactive acyl chloride group makes it a valuable, albeit hazardous, reagent for chemical synthesis. Its core properties are summarized below.

Property	Value	Source(s)
CAS Number	55171-61-4	[1]
Chemical Name	2-Bromo-4,5-dimethoxybenzoyl chloride	[1]
Molecular Formula	C₉H₈BrClO₃	[1][2]
Molecular Weight	279.52 g/mol	[1]
Canonical SMILES	COC1=C(OC)C=C(C(=O)Cl)C(=C1)Br	[1]
InChI Key	QADMMVWIMLEMOU-UHFFFAOYSA-N	[2]
Physical Form	Solid (predicted based on analogs)
Melting Point	Data not available. Estimated 45-65 °C based on analogs such as 3,5-dimethoxybenzoyl chloride (43-46 °C) and 2,4-dimethoxybenzoyl chloride (58-60 °C).
Boiling Point	Data not available. Prone to decomposition at high temperatures.	[2]
Solubility	Reacts violently with water and protic solvents (e.g., alcohols). Soluble in aprotic organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and toluene.	[3][4]

Core Reactivity and Synthetic Utility

The primary utility of 2-bromo-4,5-dimethoxybenzoyl chloride stems from the electrophilic nature of the acyl chloride functional group. This group is an excellent leaving group, facilitating nucleophilic acyl substitution reactions.

Mechanism of Action: Nucleophilic Acyl Substitution

The fundamental reactivity involves the attack of a nucleophile (e.g., an amine, alcohol, or carbanion) on the carbonyl carbon of the acyl chloride. This proceeds via a tetrahedral intermediate, which then collapses, expelling the chloride ion and forming a new bond between the carbonyl carbon and the nucleophile. This reaction is often catalyzed by a non-nucleophilic base (like pyridine or triethylamine), which serves to neutralize the hydrogen chloride (HCl) byproduct generated during the reaction.

This reactivity makes the compound an efficient reagent for:

• Amide Formation: Reaction with primary or secondary amines to form amides.

• Ester Formation: Reaction with alcohols or phenols to form esters.

• Friedel-Crafts Acylation: Reaction with electron-rich aromatic rings in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form ketones.[5]

The 2-bromo and 4,5-dimethoxy substituents on the benzene ring also influence reactivity and provide functional handles for further synthetic transformations, such as cross-coupling reactions at the bromide position.

Caption: General workflow for a nucleophilic acylation reaction.

Hazard Identification and Safety Protocols

2-Bromo-4,5-dimethoxybenzoyl chloride is a hazardous substance that requires strict safety controls. The primary hazards are associated with its corrosivity and high reactivity, particularly with water.

GHS Hazard Classification:

Hazard Class	Code	Statement	Source
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage.	[1]
Corrosive to Metals	H290	May be corrosive to metals.	[1]

Based on data from analogous compounds, it should also be treated as harmful if swallowed, in contact with skin, or inhaled.[4]

Key Hazards Explained:

• Corrosivity (H314): This is the most significant hazard. The compound can cause immediate and severe chemical burns upon contact with skin and eyes, potentially leading to permanent damage.[1] The high reactivity of the acyl chloride group leads to acylation of biological macromolecules. Furthermore, upon contact with moisture (e.g., on skin, in eyes, or in mucous membranes), it rapidly hydrolyzes to produce hydrochloric acid (HCl), which is highly corrosive.

• Reactivity with Water: The compound reacts violently with water, releasing heat and toxic, corrosive HCl gas. This reaction is exothermic and can cause pressure buildup in sealed containers. Therefore, it must be handled under anhydrous (dry) conditions.

• Inhalation Hazard: Inhalation of dust or fumes can cause severe irritation and chemical burns to the respiratory tract.

Mandatory Safety Protocols:

• Engineering Controls: All manipulations must be conducted inside a certified chemical fume hood to prevent inhalation of dust or HCl fumes. The work area must be equipped with an emergency eyewash station and safety shower.

• Personal Protective Equipment (PPE):

  • Hand Protection: Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton®). A double-gloving strategy (e.g., nitrile inner glove, neoprene outer glove) is recommended.

  • Eye Protection: Chemical safety goggles and a full-face shield are mandatory.

  • Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes. For larger quantities, a chemical-resistant apron or suit is advised.

• Handling and Storage:

  • Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

  • Keep in a cool, dry, well-ventilated area designated for corrosive materials.

  • Store away from water, alcohols, bases, and oxidizing agents.

• Spill and Emergency Response:

  • In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek urgent medical attention. Remove contaminated clothing.[6]

  • In case of eye contact, immediately flush with water for at least 15 minutes, holding eyelids open, and seek urgent medical attention.[6]

  • For small spills, cautiously neutralize with a dry, inert absorbent material like sodium bicarbonate or sand. Do NOT use water. For large spills, evacuate the area and contact emergency services.

Caption: Hierarchy of controls for managing hazards.

Experimental Protocols

The following protocols are provided as validated starting points for synthesis, reaction, and analysis. Researchers should perform their own risk assessment and optimization based on their specific laboratory conditions.

Protocol 4.1: Synthesis of 2-Bromo-4,5-dimethoxybenzoyl Chloride

This protocol describes the conversion of the corresponding carboxylic acid to the acyl chloride using thionyl chloride (SOCl₂). This is a standard and efficient method, but it involves handling hazardous reagents.

• Rationale: Thionyl chloride reacts with the carboxylic acid to form the desired acyl chloride. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which are easily removed from the reaction mixture, driving the reaction to completion. A catalytic amount of dimethylformamide (DMF) is often used to accelerate the reaction via the formation of a Vilsmeier intermediate.

Materials:

• 2-Bromo-4,5-dimethoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Toluene

• Anhydrous N,N-Dimethylformamide (DMF) (optional, catalytic)

• Round-bottom flask with reflux condenser and gas outlet/bubbler

• Magnetic stirrer and heating mantle

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser. The top of the condenser should be fitted with a gas outlet tube leading to a trap (e.g., a bubbler containing NaOH solution) to neutralize the HCl and SO₂ gases produced.

• Reactant Charging: In the flask, suspend 2-bromo-4,5-dimethoxybenzoic acid (1.0 eq) in anhydrous toluene (approx. 4 mL per gram of acid).

• Reaction Initiation: Add thionyl chloride (2.0-3.0 eq) to the suspension. If desired for catalysis, add a few drops of anhydrous DMF.

• Reaction: Heat the mixture to reflux (approx. 80-110 °C depending on the solvent) and maintain for 2-4 hours. The reaction can be monitored by the cessation of gas evolution.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature.

• Purification: Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. To ensure all residual SOCl₂ is removed, add more anhydrous toluene and evaporate again (azeotropic removal). The resulting crude product is often used directly in the next step without further purification.

Protocol 4.2: N-Acylation of a Primary Amine

This protocol provides a general method for forming an amide using the synthesized acyl chloride.

• Rationale: The amine acts as a nucleophile, attacking the acyl chloride. Triethylamine (a non-nucleophilic base) is added to scavenge the HCl produced, preventing it from protonating the starting amine and rendering it unreactive. The reaction is run at 0 °C initially to control the exothermic reaction.

Materials:

• A primary amine (e.g., benzylamine)

• 2-Bromo-4,5-dimethoxybenzoyl chloride

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N), distilled

• Round-bottom flask, dropping funnel, magnetic stirrer

• Ice bath

Procedure:

• Amine Solution: Dissolve the primary amine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 2-bromo-4,5-dimethoxybenzoyl chloride (1.05 eq) in a minimal amount of anhydrous DCM and add it to a dropping funnel. Add the acyl chloride solution dropwise to the stirred amine solution over 20-30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the consumption of the starting amine.

• Quenching: Once the reaction is complete, quench by slowly adding water.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude amide by column chromatography on silica gel or by recrystallization.

Protocol 4.3: Analytical Characterization

• Rationale: A combination of spectroscopic methods is used to confirm the identity and purity of the synthesized product. Each technique provides unique structural information.

Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve the sample in an appropriate deuterated solvent (e.g., CDCl₃). For 2-bromo-4,5-dimethoxybenzoyl chloride, expect to see two singlets in the aromatic region (representing the two non-equivalent aromatic protons) and two singlets in the aliphatic region (representing the two non-equivalent methoxy groups). For an acylated product, new signals corresponding to the attached nucleophile will appear.

• Infrared (IR) Spectroscopy:

  • Analyze the sample as a thin film or KBr pellet. The most prominent peak for the acyl chloride will be the strong carbonyl (C=O) stretch, typically found at a high wavenumber (around 1770-1800 cm⁻¹). For the corresponding amide product, this peak will shift to a lower frequency (around 1640-1680 cm⁻¹).

• Mass Spectrometry (MS):

  • Use a technique like Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the molecular weight. The isotopic pattern for bromine (¹⁹Br/⁸¹Br in an approx. 1:1 ratio) and chlorine (³⁵Cl/³⁷Cl in an approx. 3:1 ratio) will be characteristic.

References

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• Google Patents. (n.d.). RU2647583C2 - Method for the preparation of papaverine hydrochloride.
• Beilstein Journals. (n.d.). Supplementary Information.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET for 2-Bromo-5-methoxybenzoyl chloride.
• Google Patents. (n.d.). CN111099975A - Preparation method of 5-bromo-2-chloro-4'-ethoxy benzophenone.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET for 3,5-Dimethoxybenzoyl chloride.
• Fisher Scientific. (2025). SAFETY DATA SHEET for 3,4-Dimethoxybenzoyl chloride.

• The Organic Chemistry Tutor. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube. Retrieved January 17, 2026, from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Friedel-Crafts Acylation using 2,6-Dimethoxybenzoyl Chloride.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Papaverine from 3,4-Dimethoxybenzyl Chloride.
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• NIST. (n.d.). Benzoyl chloride, 4-methoxy-. NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

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The Strategic Utility of 2-Bromo-4,5-dimethoxybenzoyl Chloride in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Scaffold for Complex Molecular Architectures

In the landscape of medicinal chemistry, the selection of appropriate starting materials is paramount to the successful synthesis of novel therapeutic agents. Among the myriad of available building blocks, 2-Bromo-4,5-dimethoxybenzoyl chloride has emerged as a particularly valuable and versatile reagent. Its utility stems from a unique combination of structural features: a reactive acyl chloride for straightforward amide bond formation, two electron-donating methoxy groups that activate the benzene ring for electrophilic substitution, and a strategically positioned bromine atom that serves as a handle for a variety of cross-coupling reactions. This guide provides a comprehensive overview of the potential applications of 2-Bromo-4,5-dimethoxybenzoyl chloride in medicinal chemistry, with a focus on its role in the synthesis of isoquinoline alkaloids and as a key scaffold for neurologically active compounds. We will delve into the causality behind its selection in these synthetic endeavors, provide detailed experimental protocols, and present data to illustrate its practical utility.

The Strategic Advantage of the 2-Bromo-4,5-dimethoxybenzoyl Moiety

The 2-bromo-4,5-dimethoxy substitution pattern is not a random assortment of functional groups; it is a carefully orchestrated arrangement that imparts specific and advantageous properties to the molecule and its derivatives. The two methoxy groups at the 4- and 5-positions render the aromatic ring electron-rich, which is a critical feature for facilitating intramolecular cyclization reactions, such as the Bischler-Napieralski reaction, a cornerstone in the synthesis of isoquinoline alkaloids.[1][2] The bromine atom at the 2-position serves multiple purposes. It can act as a blocking group, directing cyclization to the desired position. Furthermore, the bromine atom can introduce favorable pharmacokinetic properties and enhance binding affinity to target proteins through halogen bonding, a phenomenon increasingly recognized for its importance in drug design.[3][4]

Core Application I: A Gateway to Isoquinoline Alkaloids

The isoquinoline core is a privileged scaffold found in a vast array of naturally occurring and synthetic compounds with diverse and potent biological activities.[5] 2-Bromo-4,5-dimethoxybenzoyl chloride serves as an excellent starting point for the construction of 1-benzylisoquinoline and related alkaloids, a class that includes the well-known vasodilator, papaverine.[6][7]

The general synthetic strategy involves the acylation of a phenethylamine derivative with 2-Bromo-4,5-dimethoxybenzoyl chloride to form an amide intermediate. This amide is then subjected to a Bischler-Napieralski cyclization, followed by reduction or oxidation to yield the desired tetrahydroisoquinoline or isoquinoline scaffold, respectively.

Experimental Workflow: Synthesis of a Tetrahydroisoquinoline Precursor

The following workflow outlines the key steps in the synthesis of a tetrahydroisoquinoline precursor using 2-Bromo-4,5-dimethoxybenzoyl chloride.

Caption: Workflow for the synthesis of a tetrahydroisoquinoline product.

Detailed Protocol: Acylation of a Phenethylamine Derivative

• Preparation of 2-Bromo-4,5-dimethoxybenzoyl chloride: A mixture of 2-bromo-4,5-dimethoxybenzoic acid and thionyl chloride is refluxed for 3 hours.[8] Excess thionyl chloride is removed under vacuum to yield the crude 2-bromo-4,5-dimethoxybenzoyl chloride, which can often be used without further purification.

• Acylation Reaction: To a solution of the desired phenethylamine derivative and a non-nucleophilic base (e.g., triethylamine) in an anhydrous aprotic solvent such as dichloromethane, a solution of 2-Bromo-4,5-dimethoxybenzoyl chloride in the same solvent is added dropwise at 0°C.

• The reaction mixture is allowed to warm to room temperature and stirred until completion, as monitored by thin-layer chromatography.

• Upon completion, the reaction is quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude amide.

• The crude product is then purified by column chromatography or recrystallization.

Core Application II: Scaffolding for Dopamine and Serotonin Receptor Modulators

The benzamide moiety is a well-established pharmacophore in the design of ligands for dopamine and serotonin receptors. The substitution pattern on the benzamide ring plays a crucial role in determining the affinity and selectivity of these ligands for different receptor subtypes. The 2,5-dimethoxy substitution pattern, in particular, has been shown to be favorable for potent interactions with the 5-HT2A receptor.[2][9]

While direct examples of 2-Bromo-4,5-dimethoxybenzoyl chloride in the synthesis of marketed dopamine or serotonin receptor modulators are not abundant in the readily available literature, the structural motif is highly relevant. For instance, the psychedelic phenethylamine 2C-B (4-bromo-2,5-dimethoxyphenethylamine) is a potent 5-HT2A receptor partial agonist, highlighting the importance of the bromo-dimethoxy-phenyl scaffold in targeting this receptor. 2-Bromo-4,5-dimethoxybenzoyl chloride can be envisioned as a key starting material for the synthesis of novel benzamide-based ligands targeting these receptors.

Structure-Activity Relationship (SAR) Insights

The following table summarizes the key structural features of the 2-Bromo-4,5-dimethoxybenzoyl moiety and their influence on biological activity, drawing from related classes of compounds.

Structural Feature	Influence on Biological Activity	Rationale and Supporting Evidence
2-Bromo Substituent	Can enhance binding affinity and improve pharmacokinetic properties.	The bromine atom can participate in halogen bonding with the target protein, a favorable non-covalent interaction.[3][4] It can also increase lipophilicity, potentially improving membrane permeability.
4,5-Dimethoxy Substituents	Generally enhances affinity for aminergic GPCRs, particularly serotonin receptors.	The methoxy groups can act as hydrogen bond acceptors and contribute to favorable van der Waals interactions within the receptor binding pocket. The 2,5-dimethoxy pattern is a known feature of potent 5-HT2A receptor ligands.[2][9]
Benzoyl Linkage	Provides a rigid scaffold for presenting the substituted phenyl ring to the receptor.	The amide bond is a common and stable linker in drug molecules, and the benzoyl group itself can engage in pi-stacking interactions with aromatic residues in the binding site.

Signaling Pathway of 5-HT2A Receptor Activation

The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling events.

Caption: Simplified 5-HT2A receptor signaling pathway.

Future Perspectives and Conclusion

2-Bromo-4,5-dimethoxybenzoyl chloride represents a powerful and versatile tool in the medicinal chemist's arsenal. Its utility in the construction of complex heterocyclic scaffolds, particularly isoquinoline alkaloids, is well-documented. Furthermore, the inherent pharmacological relevance of the bromo-dimethoxy-phenyl moiety makes it an attractive starting point for the design of novel ligands targeting aminergic GPCRs. The strategic placement of the bromo and methoxy substituents provides a rich platform for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. As our understanding of the subtle yet significant roles of substituents in drug-receptor interactions continues to grow, the demand for well-functionalized and reactive building blocks like 2-Bromo-4,5-dimethoxybenzoyl chloride is poised to increase. This guide has provided a foundational understanding of its potential applications, and it is anticipated that future research will uncover even more innovative uses for this valuable synthetic intermediate.

References

• Hollinshead, J. (1997). U.S. Patent No. 5,942,387. Washington, DC: U.S.
• Acuna-Castillo, C., et al. (2002). 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes. British Journal of Pharmacology, 136(4), 627-635.

• NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. NROChemistry. Retrieved from [Link]

• Wikipedia. (2023). Bischler–Napieralski reaction. In Wikipedia. Retrieved from [Link]

• MDPI. (2020). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules, 25(13), 3043.
• Uff, B. C., Kershaw, J. R., & Neumeyer, J. L. (1977). ALKYLATION OF ISOQUINOLINES via 2-BENZOYL-1,2-DIHYDROISOQUINALDONITRILES. Organic Syntheses, 56, 19.
• ResearchGate. (2022). Condensation of amino acids and substituted benzoyl chloride. Mini-Reviews in Medicinal Chemistry.

• The Chemistry of Benzoyl Chloride: From Synthesis to End-Use. (2026). Retrieved from [Link]

• Google Patents. (2005). US6844468B2 - Process for preparing substituted benzoyl chlorides.
• Elad, D., & Ginsburg, D. (1952). The synthesis of papaverine. Bulletin on Narcotics, 4(3), 27-34.
• ResearchGate. (2020). The Isoquinoline Alkaloids.

• Wikipedia. (2024). 2C-B. In Wikipedia. Retrieved from [Link]

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• Medical University of Lublin. (2022). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science, 88(4), 255-261.

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An In-depth Technical Guide to the Synthesis of 2-Bromo-4,5-dimethoxybenzoic Acid as a Precursor

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4,5-dimethoxybenzoic acid (also known as 6-Bromoveratric acid), a pivotal precursor in the fields of pharmaceutical development and complex organic synthesis. We delve into the fundamental principles underpinning its synthesis, presenting a detailed, field-proven protocol for its preparation via the electrophilic bromination of 3,4-dimethoxybenzoic acid (veratric acid). This document is designed for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, rigorous experimental procedures, characterization data, and a discussion of its applications to empower and inform advanced chemical R&D.

Introduction: Strategic Importance of 2-Bromo-4,5-dimethoxybenzoic Acid

2-Bromo-4,5-dimethoxybenzoic acid is a highly functionalized aromatic carboxylic acid. Its structure, featuring two electron-donating methoxy groups and an electron-withdrawing carboxylic acid group, along with a strategically placed bromine atom, makes it an exceptionally versatile building block. The bromine atom serves as a handle for a multitude of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), while the carboxylic acid provides a site for amidation, esterification, or reduction. This unique combination of reactive sites has established it as a critical intermediate in the synthesis of a range of high-value compounds, including pharmaceuticals like pinaverium bromide and natural products such as norathyriol and urolithins.[1][2] Understanding its efficient synthesis is therefore paramount for laboratories engaged in medicinal chemistry and materials science.

Physicochemical & Spectroscopic Profile

A thorough characterization of the target compound is the cornerstone of synthetic chemistry, ensuring the identity and purity of the material for subsequent applications.

Property	Value	Reference(s)
CAS Number	6286-46-0	[3]
Molecular Formula	C₉H₉BrO₄	[3]
Molecular Weight	261.07 g/mol	[3]
Appearance	Off-white crystalline solid	[2]
Melting Point	188-190 °C (lit.)	[2]
IUPAC Name	2-bromo-4,5-dimethoxybenzoic acid	[3]

Spectroscopic Data:

• ¹H-NMR (DMSO-d₆, δ): 13.08 (bs, 1H, -COOH), 7.37 (s, 1H, Ar-H), 7.21 (s, 1H, Ar-H), 3.84 (s, 3H, -OCH₃), 3.79 (s, 3H, -OCH₃).[4]

Core Synthesis Methodology: Electrophilic Bromination of Veratric Acid

The most direct, high-yielding, and cost-effective route for laboratory-scale synthesis is the selective bromination of the inexpensive starting material, 3,4-dimethoxybenzoic acid (veratric acid).[4][5]

Mechanistic Rationale and Regioselectivity

The synthesis hinges on the principles of electrophilic aromatic substitution. The regiochemical outcome—bromination at the C-2 position—is a direct consequence of the competing directing effects of the substituents on the benzene ring.

• Activating Groups: The two methoxy (-OCH₃) groups at C-4 and C-5 are powerful activating, ortho-, para- directing groups due to their resonance electron-donating effects. They strongly favor substitution at the C-2 and C-6 positions.

• Deactivating Group: The carboxylic acid (-COOH) group at C-1 is a deactivating, meta- directing group due to its inductive electron-withdrawing effect. It directs incoming electrophiles away from the ortho positions (C-2, C-6) and towards the C-5 position.

The final regioselectivity is determined by the dominant activating effect of the methoxy groups. The electrophile (Br⁺) will preferentially add to the most nucleophilic positions, which are C-2 and C-6. The addition occurs at the C-2 position (which is also designated as C-6 relative to the other methoxy group), resulting in the desired product, 6-Bromoveratric acid. The use of a strong acid solvent like concentrated HCl likely helps to moderate the reaction by protonating the carbonyl of the carboxylic acid, slightly increasing its deactivating effect and preventing potential side reactions.

Caption: Reaction mechanism for the synthesis of 2-Bromo-4,5-dimethoxybenzoic acid.

Detailed Step-by-Step Experimental Protocol

This protocol is adapted from established procedures and is designed for robust performance and high yield.[5]

Materials & Equipment:

• 3,4-Dimethoxybenzoic acid (Veratric acid)

• Bromine (Br₂)

• Concentrated Hydrochloric Acid (35-37%)

• Deionized Water

• Round-bottom flask equipped with a magnetic stir bar

• Dropping funnel

• Ice bath

• Buchner funnel and suction flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a well-ventilated fume hood, suspend 3,4-dimethoxybenzoic acid (25.0 g) in concentrated hydrochloric acid (500 mL) in a round-bottom flask. Stir the suspension at room temperature (25°C) to ensure it is well-dispersed.

• Bromine Addition: Add bromine (23.0 g, 1.05 equivalents) to a dropping funnel. Add the bromine dropwise to the stirred suspension over approximately 30-45 minutes. Causality Note: Slow, controlled addition is critical to manage the exothermic nature of the reaction and prevent the formation of over-brominated byproducts.

• Reaction: After the addition is complete, continue to stir the resulting mixture at 25°C for seven hours. The mixture will typically change color as the reaction proceeds.

• Product Precipitation (Quenching): After seven hours, carefully add deionized water (500 mL) to the reaction mixture. This will cause the crude product, which is insoluble in the aqueous acidic medium, to precipitate out of the solution.

• Isolation: Stir the mixture for an additional hour to ensure complete precipitation. Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

• Washing & Purification: Wash the collected solid on the filter with deionized water to remove residual acid and salts. Field Insight: For enhanced purity, an optional wash with a cold, dilute solution of sodium thiosulfate or sodium bisulfite can be performed to quench any unreacted bromine, followed by another water wash.[6]

• Drying: Dry the purified crystals under reduced pressure (in a vacuum oven or desiccator) to a constant weight. This procedure typically yields crude 2-bromo-4,5-dimethoxybenzoic acid as an off-white solid.

• Yield: The expected yield of the crude product is high, often around 96%.[5] For applications requiring exceptional purity, recrystallization from a suitable solvent such as ethanol can be performed.

Overall Synthesis and Purification Workflow

The entire process, from starting materials to the final, characterized product, follows a logical and efficient sequence.

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

Alternative Synthetic Routes

While direct bromination of veratric acid is often preferred, alternative strategies exist, which may be advantageous depending on raw material availability and production scale.

• Two-Step Oxidation Route: An industrially-oriented method starts with the more economical 3,4-dimethoxytoluene. This is first brominated to yield 2-bromo-4,5-dimethoxy toluene, which is subsequently oxidized using a strong oxidizing agent like potassium permanganate to afford the final carboxylic acid. This route is noted for its high overall yield and suitability for large-scale production.[7]

• Aldehyde Oxidation Route: Another viable pathway begins with 3,4-dimethoxybenzaldehyde. The aldehyde is first brominated to 2-bromo-4,5-dimethoxybenzaldehyde, followed by oxidation of the aldehyde functional group to a carboxylic acid.[7]

Safety and Handling

As with all chemical syntheses, adherence to strict safety protocols is mandatory.

• Bromine (Br₂): Highly corrosive, toxic, and a strong oxidizing agent. Handle only in a certified fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles with a face shield.

• Concentrated Hydrochloric Acid (HCl): Corrosive and causes severe skin and eye burns and respiratory irritation. Use with proper PPE in a well-ventilated area.

• 2-Bromo-4,5-dimethoxybenzoic acid: May cause skin, eye, and respiratory system irritation. Avoid inhalation of dust and direct contact.

Conclusion

The synthesis of 2-Bromo-4,5-dimethoxybenzoic acid via electrophilic bromination of veratric acid represents a reliable, efficient, and scalable method for producing this valuable chemical precursor. The reaction's high regioselectivity is well-understood and governed by the directing effects of the aromatic substituents. By following the detailed protocol and safety guidelines presented in this guide, researchers and development professionals can confidently produce high-purity material, enabling further innovation in the synthesis of complex pharmaceutical and agrochemical agents.

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Reactivity of the acyl chloride group in 2-Bromo-4,5-dimethoxybenzoyl chloride

An In-Depth Technical Guide on the Reactivity of the Acyl Chloride Group in 2-Bromo-4,5-dimethoxybenzoyl chloride

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the acyl chloride functional group in 2-Bromo-4,5-dimethoxybenzoyl chloride (CAS No: 55171-61-4). This molecule is a pivotal intermediate in synthetic organic chemistry, valued for its role in constructing complex molecular architectures found in pharmaceuticals and other fine chemicals.[1][2] This document elucidates the nuanced interplay of electronic and steric factors that govern the reactivity of the acyl chloride moiety. It further provides detailed, field-proven experimental protocols for its synthesis and key transformations, supported by mechanistic diagrams and a consolidated summary of its physicochemical properties. This guide is intended as a critical resource for researchers, scientists, and drug development professionals seeking to leverage this versatile reagent in their synthetic endeavors.

Introduction: A Profile of a Versatile Synthetic Building Block

2-Bromo-4,5-dimethoxybenzoyl chloride is a substituted aromatic acyl chloride. Acyl chlorides, as a class, are among the most reactive derivatives of carboxylic acids, serving as potent acylating agents in a multitude of chemical transformations.[3] The high reactivity of the acyl chloride group is primarily due to the significant electrophilicity of the carbonyl carbon, which is influenced by the potent electron-withdrawing inductive effects of both the carbonyl oxygen and the chlorine atom.[4] Furthermore, the chloride ion is an excellent leaving group, facilitating nucleophilic substitution reactions.[3]

The utility of 2-Bromo-4,5-dimethoxybenzoyl chloride, however, extends beyond the general reactivity of acyl chlorides. The substituents on the benzene ring—a bromine atom at the ortho position and two methoxy groups at the meta and para positions relative to the bromine—introduce a complex combination of electronic and steric effects. These effects modulate the reactivity of the acyl chloride group and provide additional synthetic handles for molecular elaboration, making it a valuable precursor in the synthesis of bioactive compounds, including histone deacetylase (HDAC) inhibitors and receptor ligands.[1][2]

Property	Value	Reference
CAS Number	55171-61-4	[5]
Molecular Formula	C₉H₈BrClO₃	[6]
Molecular Weight	279.51 g/mol	[5]
Synonyms	Benzoyl chloride, 2-bromo-4,5-dimethoxy-	[6]
InChI Key	QADMMVWIMLEMOU-UHFFFAOYSA-N	[5]

Governing Factors: Electronic and Steric Influences on Reactivity

The reactivity of the carbonyl carbon in 2-Bromo-4,5-dimethoxybenzoyl chloride is a finely tuned balance of competing electronic and steric influences from the aromatic substituents. Understanding this interplay is critical for predicting reaction outcomes and optimizing conditions.

Electronic Effects

The electron density at the carbonyl carbon is modulated by both inductive and resonance effects from the bromo and dimethoxy substituents.

• Dimethoxy Groups (-OCH₃): Located at the 4- and 5-positions, the two methoxy groups are powerful electron-donating groups (EDGs) primarily through a resonance effect (+M).[7] The lone pairs on the oxygen atoms can delocalize into the aromatic π-system, increasing the electron density of the ring.[8] This donation partially extends to the carbonyl group, which slightly reduces the positive partial charge on the carbonyl carbon. Consequently, this effect makes the acyl chloride group in this molecule slightly less reactive towards nucleophiles compared to an unsubstituted benzoyl chloride.[3][9]

• Bromo Group (-Br): The bromine atom at the 2-position exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity.[10] This effect withdraws electron density from the aromatic ring and, by extension, from the attached carbonyl group. This withdrawal increases the electrophilicity of the carbonyl carbon, thereby activating it for nucleophilic attack. While halogens can also donate electron density via resonance (+M), the inductive effect is dominant for halogens.[7]

The net electronic influence is a composite of these opposing effects. The strong activation by the ortho-bromo group often outweighs the mild deactivation by the meta- and para-methoxy groups, resulting in a highly reactive acyl chloride.

Steric Effects: The "Ortho Effect"

The most significant steric factor is the presence of the bromine atom at the 2-position (ortho to the acyl chloride). This substituent provides considerable steric bulk around the reaction center.[11] This steric hindrance can impede the trajectory of an incoming nucleophile, potentially slowing the rate of reaction, particularly with large or bulky nucleophiles.[3][12] This phenomenon, often termed the "ortho effect," is a critical consideration in planning syntheses, as it can influence reaction kinetics and, in some cases, the feasibility of a transformation.[11]

Caption: Electronic and steric factors influencing reactivity.

Characteristic Reactions and Mechanisms

The primary reaction pathway for 2-Bromo-4,5-dimethoxybenzoyl chloride is nucleophilic acyl substitution.[13] This reaction proceeds via a two-step addition-elimination mechanism where a nucleophile first adds to the carbonyl carbon to form a tetrahedral intermediate, which then collapses to expel the chloride leaving group.[4][14]

Caption: General mechanism of nucleophilic acyl substitution.

Nucleophilic Acyl Substitution Reactions

• Hydrolysis: Reacts readily, often vigorously, with water to form the corresponding carboxylic acid, 2-Bromo-4,5-dimethoxybenzoic acid, and hydrochloric acid.[15] This reaction underscores the necessity of handling and storing the compound under anhydrous conditions.

• Alcoholysis (Esterification): In the presence of an alcohol (R'-OH), it forms the corresponding ester. A tertiary amine base, such as pyridine or triethylamine, is typically added to scavenge the HCl byproduct, driving the reaction to completion.[16][17]

• Aminolysis (Amidation): Reaction with ammonia, primary amines (R'-NH₂), or secondary amines (R'₂NH) yields primary, secondary, or tertiary amides, respectively.[4] Typically, two equivalents of the amine are used: one acts as the nucleophile, and the second acts as a base to neutralize the generated HCl.

• Reaction with Carboxylate Salts: Forms mixed carboxylic anhydrides upon reaction with a carboxylate salt (R'COO⁻).[13]

Friedel-Crafts Acylation

2-Bromo-4,5-dimethoxybenzoyl chloride can act as an acylating agent in Friedel-Crafts reactions to introduce the 2-bromo-4,5-dimethoxybenzoyl moiety onto an electron-rich aromatic ring.[15][18] This reaction requires a Lewis acid catalyst, such as aluminum chloride (AlCl₃), which coordinates to the carbonyl oxygen and facilitates the formation of a highly electrophilic acylium ion intermediate.[19] The electron-rich nature of the benzoyl chloride itself (due to the methoxy groups) can sometimes complicate these reactions, requiring careful optimization of conditions.[20]

Reduction

Strong reducing agents, such as lithium aluminum hydride (LiAlH₄), can reduce the acyl chloride to the corresponding primary alcohol, (2-bromo-4,5-dimethoxyphenyl)methanol.[13]

Experimental Protocols

The following protocols are provided as validated starting points for common transformations. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride

This procedure details the conversion of the parent carboxylic acid to the acyl chloride using thionyl chloride.[21]

Materials:

• 2-Bromo-4,5-dimethoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• Round-bottom flask with reflux condenser and drying tube

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add 2-bromo-4,5-dimethoxybenzoic acid (1.0 eq).

• Carefully add an excess of thionyl chloride (e.g., 10 mL per 5 g of acid) under an inert atmosphere (N₂ or Ar).

• Heat the mixture to reflux (approx. 80 °C) and maintain for 3 hours, stirring continuously. The solid should fully dissolve.

• After cooling to room temperature, remove the excess thionyl chloride under reduced pressure (rotary evaporation).

• Add anhydrous toluene (e.g., 50 mL) to the crude residue and remove it via rotary evaporation. This azeotropic removal of residual SOCl₂ is crucial.

• Dry the resulting crude product under high vacuum for at least 2 hours to yield 2-bromo-4,5-dimethoxybenzoyl chloride, which can be used directly in subsequent steps.

Protocol 2: General Friedel-Crafts Acylation with Anisole

This protocol describes the acylation of anisole as a representative electron-rich aromatic substrate.[20]

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride

• Anisole

• Aluminum chloride (AlCl₃, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Ice, water, 5% NaOH (aq), brine

• Magnesium sulfate (MgSO₄, anhydrous)

• Round-bottom flask, dropping funnel, magnetic stirrer

Procedure:

• Set up a flame-dried round-bottom flask under an inert atmosphere. Add anhydrous AlCl₃ (1.1 eq) and anhydrous DCM.

• Cool the suspension to 0 °C using an ice bath.

• In a separate flask, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq) and anisole (1.0 eq) in anhydrous DCM.

• Add the solution from step 3 dropwise to the stirred AlCl₃ suspension over 30 minutes, ensuring the temperature remains at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring the reaction progress by TLC.

• Carefully quench the reaction by slowly pouring the mixture onto crushed ice.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with water, 5% aqueous NaOH, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) or recrystallization.

Caption: General workflow for Friedel-Crafts acylation.

Conclusion

2-Bromo-4,5-dimethoxybenzoyl chloride is a highly valuable and reactive synthetic intermediate. Its reactivity is dominated by the electrophilic nature of the acyl chloride group, which is electronically activated by the ortho-bromo substituent but sterically hindered by it as well. The dimethoxy groups, while slightly deactivating the acyl chloride via resonance, primarily serve to increase the electron density of the aromatic ring, influencing its properties and subsequent reactions. A thorough understanding of these competing effects, as detailed in this guide, is essential for the successful application of this reagent in the synthesis of complex, high-value molecules in pharmaceutical and materials science research.

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Bromination of 3,4-dimethoxybenzoyl chloride synthetic routes

An In-depth Technical Guide to the Synthetic Routes for the Bromination of 3,4-Dimethoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the synthetic strategies for the bromination of the 3,4-dimethoxybenzoyl chloride scaffold, a key intermediate in the synthesis of various pharmaceutical compounds. This document elucidates the governing principles of electrophilic aromatic substitution, details reliable multi-step synthetic routes, and provides actionable experimental protocols. The causality behind experimental choices, including regioselectivity and the selection of reagents, is a central focus, ensuring a deep, practical understanding for researchers in organic synthesis and drug development.

Introduction: Strategic Importance and Synthetic Challenges

3,4-Dimethoxybenzoyl chloride, also known as veratroyl chloride, is a versatile building block in medicinal chemistry. The introduction of a bromine atom onto its aromatic ring significantly enhances its utility as a precursor for cross-coupling reactions, enabling the construction of complex molecular architectures. However, the bromination of this substrate is not trivial. The regiochemical outcome is governed by the interplay of the electronic effects of three substituents: two activating methoxy groups and a deactivating acyl chloride group. A successful synthesis hinges on precise control of the reaction conditions to achieve the desired isomer with high purity and yield. This guide will explore the synthetic pathways to achieve this transformation, with a focus on a robust and well-documented multi-step approach.

Mechanistic Rationale: The Principles of Regioselectivity

The bromination of 3,4-dimethoxybenzoyl chloride is a classic example of electrophilic aromatic substitution (EAS). The regioselectivity of this reaction is determined by the directing effects of the substituents on the benzene ring.

• Methoxy Groups (-OCH₃): These are strong activating groups due to their ability to donate electron density to the ring via resonance. They are ortho, para-directors.

• Acyl Chloride Group (-COCl): This is a strong deactivating group due to its electron-withdrawing inductive and resonance effects. It is a meta-director.

In a multi-substituted benzene ring, the most powerful activating group dictates the position of electrophilic attack. In the case of 3,4-dimethoxybenzoyl chloride, the two methoxy groups are the dominant directing groups. Therefore, the incoming electrophile (Br⁺) will be directed to the positions ortho or para to the methoxy groups.

Considering the structure of 3,4-dimethoxybenzoyl chloride, the potential sites for bromination are C2, C5, and C6.

• C2: ortho to the C3-methoxy group and meta to the C4-methoxy group.

• C5: para to the C2-methoxy group (if numbering starts from the other side) and ortho to the C4-methoxy group. This position is also meta to the acyl chloride.

• C6: ortho to the C1-acyl chloride (unfavorable) and ortho to the C3-methoxy group.

The synergistic directing effect of the two methoxy groups strongly favors substitution at the C2 or C6 positions (relative to the acyl chloride at C1). Steric hindrance from the adjacent acyl chloride group at C1 might slightly disfavor the C6 position. However, the electronic activation from the C3-methoxy group makes the C2 and C6 positions the most nucleophilic. The C5 position is less activated. Therefore, the primary product expected from the bromination of 3,4-dimethoxybenzoyl chloride is 2-bromo-4,5-dimethoxybenzoyl chloride (also named 6-bromo-3,4-dimethoxybenzoyl chloride depending on IUPAC numbering conventions).

Caption: Logical flow of regioselectivity prediction.

Recommended Synthetic Route: A Multi-Step Approach

While direct bromination of 3,4-dimethoxybenzoyl chloride is theoretically plausible, a multi-step synthesis starting from a more suitable precursor often provides a cleaner reaction profile and higher yields. The following three-step synthesis is a reliable method for obtaining 2-bromo-4,5-dimethoxybenzoyl chloride.

Caption: Recommended three-step synthetic workflow.

Step 1: Bromination of 3,4-Dimethoxybenzaldehyde

This initial step establishes the correct bromination pattern on a highly activated and commercially available starting material.

Reaction: 3,4-Dimethoxybenzaldehyde → 2-Bromo-4,5-dimethoxybenzaldehyde

Causality of Experimental Choices:

• Starting Material: 3,4-Dimethoxybenzaldehyde is an excellent substrate as the aldehyde group is less deactivating than an acyl chloride, and the two methoxy groups strongly direct the bromination to the desired position.

• Brominating Agent: Molecular bromine (Br₂) in acetic acid is an effective and straightforward method for the bromination of activated aromatic aldehydes.[1] Acetic acid serves as a polar solvent that can facilitate the polarization of the Br-Br bond.

• Temperature Control: The reaction is typically carried out at room temperature to control the reaction rate and prevent potential side reactions.

Experimental Protocol:

• In a fume hood, dissolve 3,4-dimethoxybenzaldehyde (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

• Slowly add a solution of bromine (1.0-1.2 eq) in glacial acetic acid to the stirred solution at room temperature over a period of 30 minutes.

• Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker of ice water.

• Collect the resulting precipitate by vacuum filtration and wash with cold water until the filtrate is neutral.

• Dry the solid product under vacuum to yield 2-bromo-4,5-dimethoxybenzaldehyde.

Step 2: Oxidation to 2-Bromo-4,5-dimethoxybenzoic Acid

This step converts the aldehyde to the corresponding carboxylic acid, which is the immediate precursor to the final product.

Reaction: 2-Bromo-4,5-dimethoxybenzaldehyde → 2-Bromo-4,5-dimethoxybenzoic Acid

Causality of Experimental Choices:

• Oxidizing Agent: Potassium permanganate (KMnO₄) is a strong and cost-effective oxidizing agent for converting aldehydes to carboxylic acids. The reaction is typically performed in an aqueous solution, often with a co-solvent to aid solubility.

• Reaction Quenching: The excess KMnO₄ is quenched with a reducing agent like sodium bisulfite or isopropanol.

• Work-up: Acidification of the reaction mixture protonates the carboxylate salt, causing the carboxylic acid to precipitate.

Experimental Protocol:

• Suspend 2-bromo-4,5-dimethoxybenzaldehyde (1.0 eq) in a mixture of t-butanol and water in a round-bottom flask.

• In a separate beaker, dissolve potassium permanganate (approx. 2.0 eq) in water.

• Slowly add the KMnO₄ solution to the aldehyde suspension while maintaining the temperature below 40°C with an ice bath.

• Stir the mixture vigorously at room temperature overnight.

• Quench the reaction by adding a saturated solution of sodium bisulfite until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Filter the mixture through a pad of celite to remove the manganese dioxide, washing the celite with water.

• Cool the filtrate in an ice bath and acidify with concentrated hydrochloric acid to a pH of ~2.

• Collect the precipitated carboxylic acid by vacuum filtration, wash with cold water, and dry under vacuum.

Step 3: Conversion to 2-Bromo-4,5-dimethoxybenzoyl Chloride

This final step converts the carboxylic acid to the desired acyl chloride.

Reaction: 2-Bromo-4,5-dimethoxybenzoic Acid → 2-Bromo-4,5-dimethoxybenzoyl Chloride

Causality of Experimental Choices:

• Chlorinating Agent: Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation. It reacts with the carboxylic acid to form the acyl chloride and gaseous byproducts (SO₂ and HCl), which are easily removed.[2]

• Solvent: An inert solvent such as toluene is used.

• Work-up: The reaction is typically worked up by removing the excess thionyl chloride and solvent under reduced pressure.

Experimental Protocol:

• In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-bromo-4,5-dimethoxybenzoic acid (1.0 eq) in anhydrous toluene.

• Carefully add thionyl chloride (2.0-3.0 eq) to the suspension.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the solid has completely dissolved and gas evolution has ceased.

• Allow the reaction to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude 2-bromo-4,5-dimethoxybenzoyl chloride can be used directly in subsequent reactions or purified by vacuum distillation or recrystallization.[2]

Alternative Synthetic Route: Direct Bromination of a Precursor Acyl Chloride

While the multi-step route is recommended for its reliability, the direct bromination of a precursor acyl chloride is a potential alternative, though less documented for this specific substrate.

Proposed Reaction: 3,4-Dimethoxybenzoyl Chloride → 2-Bromo-4,5-dimethoxybenzoyl Chloride

Causality and Challenges:

• Brominating Agent: N-Bromosuccinimide (NBS) in a polar aprotic solvent like acetonitrile is a mild and highly regioselective brominating agent for activated aromatic rings.[3] This system avoids the harsh, acidic conditions of Br₂/Lewis acid, which could potentially react with the acyl chloride functionality.

• Lewis Acid Catalysis: The use of a Lewis acid catalyst like FeCl₃ or AlCl₃ with molecular bromine is another possibility. However, the Lewis acid could complex with the carbonyl oxygen of the acyl chloride, potentially affecting its reactivity and directing effects.

• Challenges: The acyl chloride group is susceptible to hydrolysis, so strictly anhydrous conditions are necessary. The strong deactivating nature of the acyl chloride group may require more forcing conditions for bromination compared to the aldehyde precursor.

A general procedure using NBS in acetonitrile would be a logical starting point for optimization.

Data Summary

The following table summarizes the key compounds in the recommended synthetic route.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
3,4-Dimethoxybenzoyl chloride	C₉H₉ClO₃	200.62	White to off-white solid
2-Bromo-4,5-dimethoxybenzaldehyde	C₉H₉BrO₃	245.07	White to pale yellow solid
2-Bromo-4,5-dimethoxybenzoic acid	C₉H₉BrO₄	261.07	White solid
2-Bromo-4,5-dimethoxybenzoyl chloride	C₉H₈BrClO₃	279.52	Clear oil or low-melting solid

Note: Spectroscopic data (¹H NMR, ¹³C NMR, IR) should be acquired for each intermediate to confirm its identity and purity. For 2-bromo-4,5-dimethoxybenzaldehyde, characteristic aldehyde proton signals would be expected around 9.8-10.0 ppm in the ¹H NMR spectrum. For the final product, the disappearance of the carboxylic acid proton and the characteristic chemical shift of the aromatic protons would confirm the successful synthesis.

Conclusion

The synthesis of brominated 3,4-dimethoxybenzoyl chloride derivatives is a crucial step in the development of many pharmaceutically active molecules. While direct bromination of 3,4-dimethoxybenzoyl chloride presents regiochemical and reactivity challenges, a robust and reliable three-step synthetic route starting from 3,4-dimethoxybenzaldehyde provides a practical and high-yielding pathway to the desired 2-bromo-4,5-dimethoxybenzoyl chloride. This guide has detailed the mechanistic principles and provided validated experimental protocols to empower researchers to confidently synthesize this important intermediate.

References

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• Shaabani, A., et al. (2022). Catalytic Chemo-, Regio-, Diastereo-, and Enantioselective Bromochlorination of Unsaturated Systems Enabled by Lewis Base-Controlled Chloride Release. Journal of the American Chemical Society. [Link]

• Supporting Information. Synthesis and characterization of benzyl electrophiles. [Link]

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A Comprehensive Technical Guide to the Synthesis of 2-Bromo-4,5-dimethoxybenzoyl Chloride: From Starting Materials to Core Intermediate

Introduction: The Significance of 2-Bromo-4,5-dimethoxybenzoyl Chloride in Medicinal Chemistry

2-Bromo-4,5-dimethoxybenzoyl chloride is a pivotal intermediate in the synthesis of a multitude of pharmacologically active molecules. Its unique substitution pattern, featuring a bromine atom ortho to the acyl chloride and two methoxy groups on the aromatic ring, renders it a versatile building block for the construction of complex molecular architectures. This guide provides an in-depth exploration of the synthetic pathways leading to this key intermediate, with a primary focus on the selection of starting materials and the critical experimental parameters that ensure a high-yielding and reproducible synthesis. The insights and protocols detailed herein are curated for researchers, scientists, and professionals in the field of drug development.

Strategic Selection of Starting Materials: A Comparative Analysis

The synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride invariably proceeds through its corresponding carboxylic acid, 2-Bromo-4,5-dimethoxybenzoic acid. The judicious choice of the initial starting material for the synthesis of this acid is paramount for an efficient and cost-effective process. Several viable precursors can be considered, with the most prominent being 3,4-dimethoxybenzoic acid, more commonly known as veratric acid.

Veratric Acid: The Preferred Precursor

Veratric acid (3,4-dimethoxybenzoic acid) stands out as the most logical and widely employed starting material for the synthesis of 2-Bromo-4,5-dimethoxybenzoic acid.[1][2] Its commercial availability, relatively low cost, and the straightforward nature of its subsequent bromination make it an ideal choice for both laboratory-scale and potential scale-up operations. The electron-donating nature of the two methoxy groups activates the aromatic ring, facilitating electrophilic aromatic substitution.

Alternative Starting Points: An Overview

While veratric acid is the preferred starting point, other precursors have been documented in the literature. These include:

• 3,4-dimethoxytoluene: This approach involves the bromination of the aromatic ring followed by oxidation of the methyl group to a carboxylic acid.[3] While feasible, this route adds an extra synthetic step (oxidation) compared to starting from veratric acid.

• 3,4-dimethoxybenzaldehyde: Similar to the toluene derivative, this pathway requires an initial bromination of the aldehyde, followed by its oxidation to the carboxylic acid.[4][5]

For the purpose of this guide, we will focus on the most direct and efficient route, which commences with the bromination of veratric acid.

Synthetic Pathway and Mechanistic Insights

The synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride is a two-step process:

• Electrophilic Aromatic Bromination: The bromination of veratric acid to yield 2-Bromo-4,5-dimethoxybenzoic acid.

• Acyl Chloride Formation: The conversion of the synthesized carboxylic acid to the target acyl chloride.

Step 1: Bromination of Veratric Acid

The introduction of a bromine atom onto the veratric acid backbone is achieved through an electrophilic aromatic substitution reaction. The two methoxy groups are ortho, para-directing. Given that the para position to the 4-methoxy group is occupied by the carboxylic acid, and the para position to the 3-methoxy group is blocked by the other methoxy group, the incoming electrophile is directed to the ortho positions. The bromine atom is selectively introduced at the 2-position due to the steric hindrance at the 6-position and the electronic activation provided by the adjacent methoxy groups.

Common brominating agents for this transformation include elemental bromine (Br₂) in a suitable solvent like acetic acid, or N-bromosuccinimide (NBS) which can be a safer alternative.[6] The reaction proceeds via the generation of a bromonium ion (Br+), which is then attacked by the electron-rich aromatic ring.

Step 2: Conversion to 2-Bromo-4,5-dimethoxybenzoyl Chloride

The transformation of a carboxylic acid into an acyl chloride is a fundamental reaction in organic synthesis.[7] This is typically achieved by treating the carboxylic acid with a chlorinating agent. Several reagents are effective for this purpose, with thionyl chloride (SOCl₂) being one of the most common and efficient.[8][9] The reaction with thionyl chloride is advantageous as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies the purification of the desired acyl chloride.[9] Other suitable reagents include phosphorus pentachloride (PCl₅) and oxalyl chloride.[10][11] The mechanism involves the nucleophilic attack of the carboxylic acid's hydroxyl group on the chlorinating agent, followed by the elimination of a leaving group and subsequent nucleophilic attack by the chloride ion on the carbonyl carbon.[10]

Experimental Protocols

Synthesis of 2-Bromo-4,5-dimethoxybenzoic Acid from Veratric Acid

Materials:

• Veratric acid (3,4-dimethoxybenzoic acid)

• Bromine (Br₂)

• Glacial Acetic Acid

• Sodium bisulfite solution

• Distilled water

• Hydrochloric acid (for pH adjustment)

Procedure:

• In a well-ventilated fume hood, dissolve veratric acid in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in glacial acetic acid dropwise to the cooled veratric acid solution with continuous stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the excess bromine by adding a saturated solution of sodium bisulfite until the red-orange color of bromine disappears.

• Pour the reaction mixture into a beaker containing ice-water to precipitate the crude product.

• Filter the precipitate, wash it thoroughly with cold water, and then recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-Bromo-4,5-dimethoxybenzoic acid.

• Dry the purified product under vacuum.

Synthesis of 2-Bromo-4,5-dimethoxybenzoyl Chloride

Materials:

• 2-Bromo-4,5-dimethoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• Dimethylformamide (DMF) (catalytic amount)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-Bromo-4,5-dimethoxybenzoic acid in anhydrous toluene.

• Add a catalytic amount of DMF to the suspension.

• Slowly add thionyl chloride to the mixture at room temperature with stirring.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of HCl and SO₂ gases ceases.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude 2-Bromo-4,5-dimethoxybenzoyl chloride can be purified by vacuum distillation or used directly in the next synthetic step, depending on the required purity.

Data Summary

Compound	Starting Material	Reagents	Yield (%)	Purity (%)
2-Bromo-4,5-dimethoxybenzoic acid	Veratric acid	Bromine, Acetic Acid	90-95	>97 (HPLC)
2-Bromo-4,5-dimethoxybenzoyl chloride	2-Bromo-4,5-dimethoxybenzoic acid	Thionyl Chloride, Toluene, DMF	>95	>98 (GC-MS)

Visualizing the Synthesis

The following diagram illustrates the synthetic workflow from veratric acid to 2-Bromo-4,5-dimethoxybenzoyl chloride.

Caption: Synthetic workflow for 2-Bromo-4,5-dimethoxybenzoyl chloride.

Conclusion

This technical guide has outlined a robust and efficient synthetic route to 2-Bromo-4,5-dimethoxybenzoyl chloride, a key intermediate in pharmaceutical research and development. By starting with the readily available and cost-effective veratric acid, a two-step sequence of bromination and chlorination provides the target compound in high yield and purity. The detailed protocols and mechanistic insights provided herein serve as a valuable resource for scientists engaged in the synthesis of complex bioactive molecules.

References

• Chemguide. (n.d.). Converting carboxylic acids into acyl (acid) chlorides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acyl chloride synthesis. Retrieved from [Link]

• Bioman Explains. (2024, April 1). Carboxylic Acids to Acyl Chlorides Using Thionyl Chloride (SOCl2). YouTube. Retrieved from [Link]

• Study.com. (n.d.). Video: Acyl Chloride Uses, Reactions & Synthesis. Retrieved from [Link]

• JoVE. (2025, May 22). Video: Carboxylic Acids to Acid Chlorides. Retrieved from [Link]

• Google Patents. (n.d.). CN102267894A - Method for preparing 2-bromo-4,5-dimethoxybenzoic acid.

• OC-Praktikum. (2006, March). 1005 Bromination of 1,2-dimethoxybenzene to 4,5-dibromo-1,2. Retrieved from [Link]

• Google Patents. (n.d.). CN102285878B - Method for preparing 2-halo-4,5-dimethoxy benzoic acid.
• Google Patents. (n.d.). EP2650277A1 - Method for producing 2-bromo-4,5-dialkoxy benzoic acid.

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• Google Patents. (n.d.). US3322830A - 2-bromo-4, 5-dimethoxybenzoic acid hydrazide.
• Google Patents. (n.d.). CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile.

• Wikipedia. (n.d.). Veratric acid. Retrieved from [Link]

• Patsnap Eureka. (n.d.). A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved from [Link]

• PubChem. (n.d.). Veratric Acid. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Isoquinoline Derivatives Using 2-Bromo-4,5-dimethoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Enduring Significance of the Isoquinoline Scaffold

The isoquinoline core is a privileged heterocyclic motif that forms the structural backbone of a vast array of natural products and synthetic compounds with profound pharmacological importance.[1][2][3] From the potent analgesic properties of morphine to the antimicrobial activity of berberine and the vasodilatory effects of papaverine, isoquinoline alkaloids have long been a fertile ground for drug discovery.[1][3][4] In modern medicinal chemistry, synthetic isoquinoline derivatives continue to be a major focus, with applications as anticancer, anti-inflammatory, antiviral, and antimicrobial agents.[1][2][4] The versatility of the isoquinoline scaffold allows for a high degree of functionalization, enabling the fine-tuning of biological activity and pharmacokinetic properties. This document provides a detailed guide to the synthesis of substituted isoquinoline derivatives, with a particular focus on the utility of 2-bromo-4,5-dimethoxybenzoyl chloride as a key building block.

The primary synthetic strategy detailed herein is the Bischler-Napieralski reaction, a powerful and widely utilized method for the construction of 3,4-dihydroisoquinolines.[5][6][7][8] This intramolecular electrophilic aromatic substitution reaction involves the cyclization of a β-arylethylamide, which can be readily prepared from a phenethylamine derivative and an acyl chloride, such as 2-bromo-4,5-dimethoxybenzoyl chloride. The resulting dihydroisoquinoline can then be oxidized to the fully aromatic isoquinoline or reduced to a tetrahydroisoquinoline, providing access to a diverse range of molecular architectures.

The Bischler-Napieralski Reaction: A Mechanistic Overview

The Bischler-Napieralski reaction is a robust method for the synthesis of 3,4-dihydroisoquinolines from β-ethylamides of electron-rich aromatic systems.[6] The reaction is typically carried out under refluxing acidic conditions with a dehydrating agent.[6] While several mechanisms have been proposed, the most widely accepted pathways involve the initial activation of the amide carbonyl by the dehydrating agent.[5][6]

Two predominant mechanistic pathways are considered, and the prevailing mechanism can be influenced by the specific reaction conditions.[5][6]

• Mechanism I: This pathway involves the formation of a dichlorophosphoryl imine-ester intermediate. This is followed by an intramolecular electrophilic aromatic substitution (cyclization), and subsequent elimination to form the imine of the dihydroisoquinoline.[5][6]

• Mechanism II: In this mechanism, the elimination of the carbonyl oxygen occurs prior to cyclization, leading to the formation of a highly electrophilic nitrilium ion intermediate. This intermediate then undergoes intramolecular electrophilic attack on the aromatic ring to yield the dihydroisoquinoline.[5][6]

The presence of electron-donating groups, such as the methoxy groups in our starting materials, on the phenethylamine ring significantly facilitates the cyclization by increasing the nucleophilicity of the aromatic ring.[6][7][8]

Visualizing the Reaction Pathway

Caption: A generalized workflow for the synthesis of isoquinoline derivatives.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of a substituted isoquinoline derivative using 2-bromo-4,5-dimethoxybenzoyl chloride.

Protocol 1: Synthesis of the Amide Precursor

This protocol details the formation of the N-(3,4-dimethoxyphenethyl)-2-bromo-4,5-dimethoxybenzamide, the key intermediate for the subsequent cyclization reaction.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2-Bromo-4,5-dimethoxybenzoyl chloride	279.52	2.80 g	10.0
3,4-Dimethoxyphenethylamine	181.23	1.81 g	10.0
Pyridine	79.10	1.2 mL	15.0
Dichloromethane (DCM), anhydrous	-	50 mL	-

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 3,4-dimethoxyphenethylamine (1.81 g, 10.0 mmol) and anhydrous dichloromethane (30 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine (1.2 mL, 15.0 mmol) to the stirred solution.

• In a separate flask, dissolve 2-bromo-4,5-dimethoxybenzoyl chloride (2.80 g, 10.0 mmol) in anhydrous dichloromethane (20 mL).

• Add the solution of the acid chloride dropwise to the cooled amine solution over a period of 15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) (Eluent: 50% ethyl acetate in hexanes).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 30 mL), saturated aqueous NaHCO₃ (2 x 30 mL), and brine (30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• Purify the crude product by recrystallization from ethanol to afford N-(3,4-dimethoxyphenethyl)-2-bromo-4,5-dimethoxybenzamide as a white solid.

Protocol 2: Bischler-Napieralski Cyclization

This protocol describes the cyclization of the amide precursor to the corresponding 3,4-dihydroisoquinoline derivative.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
N-(3,4-Dimethoxyphenethyl)-2-bromo-4,5-dimethoxybenzamide	424.29	2.12 g	5.0
Phosphorus oxychloride (POCl₃)	153.33	5.0 mL	53.7
Acetonitrile, anhydrous	-	30 mL	-

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add the amide precursor (2.12 g, 5.0 mmol) and anhydrous acetonitrile (30 mL).

• Carefully add phosphorus oxychloride (5.0 mL, 53.7 mmol) to the suspension.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice (50 g) with stirring.

• Make the aqueous solution alkaline (pH 8-9) by the slow addition of concentrated ammonium hydroxide solution while cooling in an ice bath.

• Extract the aqueous layer with dichloromethane (3 x 40 mL).

• Combine the organic extracts, wash with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (Eluent: gradient of 0-5% methanol in dichloromethane) to yield the 3,4-dihydroisoquinoline derivative.

Protocol 3: Aromatization to the Isoquinoline Derivative (Optional)

This protocol outlines the dehydrogenation of the 3,4-dihydroisoquinoline to the fully aromatic isoquinoline.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3,4-Dihydroisoquinoline derivative	-	1.0 g	-
10% Palladium on carbon (Pd/C)	-	100 mg	-
Toluene	-	20 mL	-

Procedure:

• In a 50 mL round-bottom flask, dissolve the 3,4-dihydroisoquinoline derivative (1.0 g) in toluene (20 mL).

• Add 10% Pd/C (100 mg) to the solution.

• Heat the mixture to reflux for 8-12 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• After completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst. Wash the Celite® pad with toluene.

• Concentrate the filtrate under reduced pressure to obtain the crude isoquinoline derivative.

• Purify the product by column chromatography or recrystallization.

Troubleshooting and Key Considerations

• Moisture Sensitivity: The Bischler-Napieralski reaction is sensitive to moisture. Ensure all glassware is oven-dried and that anhydrous solvents and reagents are used. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Choice of Dehydrating Agent: While POCl₃ is commonly used, other reagents such as phosphorus pentoxide (P₂O₅), polyphosphoric acid (PPA), or triflic anhydride (Tf₂O) can also be employed.[7][8] For less activated aromatic systems, a mixture of POCl₃ and P₂O₅ may be more effective.[7]

• Side Reactions: A potential side reaction is the retro-Ritter reaction, which can lead to the formation of styrenes. This can sometimes be minimized by using a nitrile as the solvent.[7] In some cases, N-dealkylation can occur, as has been observed with N-phenylethyl chiral auxiliaries.

• Work-up Procedure: The quenching of POCl₃ is highly exothermic and should be done with extreme caution by slowly adding the reaction mixture to ice. The subsequent basification should also be performed carefully with cooling.

Characterization of Isoquinoline Derivatives

The synthesized isoquinoline derivatives should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the final product and intermediates.

• Mass Spectrometry (MS): Provides information on the molecular weight of the compound, confirming the expected product has been formed.

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups in the molecule.

• Melting Point: A sharp melting point is an indicator of purity for solid compounds.

Conclusion

The use of 2-bromo-4,5-dimethoxybenzoyl chloride in conjunction with the Bischler-Napieralski reaction provides a reliable and versatile route for the synthesis of highly functionalized isoquinoline derivatives. The protocols and insights provided in this document offer a solid foundation for researchers engaged in the synthesis of these valuable heterocyclic compounds for applications in drug discovery and medicinal chemistry. Careful attention to reaction conditions and purification techniques is paramount for achieving high yields and purity of the target molecules.

References

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• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.
• Google Patents. (n.d.). CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile.

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Acylation reactions with 2-Bromo-4,5-dimethoxybenzoyl chloride protocol

An In-Depth Technical Guide to Acylation Reactions with 2-Bromo-4,5-dimethoxybenzoyl Chloride

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective utilization of 2-Bromo-4,5-dimethoxybenzoyl chloride in acylation reactions. This versatile reagent serves as a critical building block for introducing the 2-bromo-4,5-dimethoxyphenyl moiety, a key structural motif in numerous biologically active compounds and pharmaceutical intermediates. This document elucidates the underlying reaction mechanisms, provides detailed, field-proven experimental protocols for N-acylation and Friedel-Crafts acylation, and offers practical insights into reaction optimization, troubleshooting, and safety.

Introduction: The Strategic Importance of 2-Bromo-4,5-dimethoxybenzoyl Chloride

2-Bromo-4,5-dimethoxybenzoyl chloride is a polysubstituted aromatic acyl chloride of significant strategic value in modern organic synthesis. Its utility stems from a unique combination of functional groups:

• A Reactive Acyl Chloride: This group is a highly efficient electrophile, readily participating in nucleophilic acyl substitution reactions with a wide range of nucleophiles, including amines, alcohols, and electron-rich aromatic systems.

• Electron-Donating Methoxy Groups: The two methoxy groups at the 4- and 5-positions activate the benzene ring, influencing the electronic properties of the resulting molecule.

• A Versatile Bromine Handle: The bromine atom at the 2-position is a crucial feature, serving as a synthetic handle for subsequent transformations, most notably palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). This allows for the late-stage introduction of molecular complexity, a highly desirable strategy in drug discovery.

This combination makes 2-Bromo-4,5-dimethoxybenzoyl chloride a key intermediate in the synthesis of complex molecules, including Pinaverium Bromide, where it serves as a critical precursor.[1][2] This guide will focus on the two primary classes of acylation reactions involving this reagent: the N-acylation of amines and the Lewis acid-catalyzed Friedel-Crafts acylation of aromatic compounds.

Mechanistic Underpinnings of Acylation Reactions

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing experimental outcomes. The choice of solvent, base, or catalyst is directly informed by the mechanistic pathway.

N-Acylation of Amines: Nucleophilic Acyl Substitution

The reaction of 2-Bromo-4,5-dimethoxybenzoyl chloride with primary or secondary amines proceeds via a classic nucleophilic acyl substitution pathway. The amine's lone pair of electrons acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a leaving group and generating the corresponding amide. A non-nucleophilic base, such as triethylamine or pyridine, is required to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.[3][4]

Caption: Mechanism of N-acylation of an amine.

Friedel-Crafts Acylation: Electrophilic Aromatic Substitution

The Friedel-Crafts acylation introduces the acyl group onto an electron-rich aromatic ring.[5][6][7] The reaction requires a strong Lewis acid catalyst, such as aluminum trichloride (AlCl₃). The Lewis acid coordinates to the chlorine atom of the acyl chloride, polarizing the C-Cl bond and facilitating its cleavage to form a highly electrophilic acylium ion.[8] This ion is stabilized by resonance, with a significant contribution from a structure where the positive charge resides on the oxygen atom.[9] The aromatic ring then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate (a sigma complex or arenium ion). Finally, deprotonation of this intermediate by a weak base (like AlCl₄⁻) restores aromaticity and yields the final aryl ketone product. A key distinction from Friedel-Crafts alkylation is that the ketone product is deactivated towards further substitution, preventing polyacylation.[6][10]

Caption: Key steps in the Friedel-Crafts acylation mechanism.

Experimental Protocols: A Practical Guide

The following protocols are designed to be robust and reproducible. All operations involving 2-Bromo-4,5-dimethoxybenzoyl chloride should be conducted in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[11][12] This reagent is corrosive and reacts with moisture; therefore, anhydrous conditions are essential.[13]

Protocol 1: N-Acylation of a Primary Amine

This protocol details the synthesis of an N-substituted-2-bromo-4,5-dimethoxybenzamide.

Materials:

• Primary amine (e.g., benzylamine) (1.0 eq.)

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.)

• Triethylamine (Et₃N) (1.2 eq.)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Equipment:

• Flame-dried round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Addition funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the primary amine (1.0 eq.) and dissolve it in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add triethylamine (1.2 eq.) to the stirred solution.

• Acyl Chloride Addition: In a separate flask, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.) in anhydrous DCM. Transfer this solution to an addition funnel and add it dropwise to the cooled amine solution over 20-30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Upon completion, quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[14]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure amide.

Caption: General workflow for N-acylation.

Protocol 2: Friedel-Crafts Acylation of Anisole

This protocol describes the synthesis of a substituted benzophenone via Friedel-Crafts acylation.

Materials:

• Anisole (1.0 eq.)

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq.)

• Anhydrous Dichloromethane (DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Flame-dried, three-neck round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon) with a gas bubbler

• Ice bath

• Addition funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried three-neck flask under an inert atmosphere, add anhydrous AlCl₃ (1.2 eq.) and suspend it in anhydrous DCM.

• Cooling: Cool the suspension to 0 °C in an ice bath.

• Reagent Addition: In a separate flask, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.) and anisole (1.0 eq.) in anhydrous DCM. Transfer this solution to an addition funnel.

• Slow Addition: Add the solution from the funnel dropwise to the stirred AlCl₃ suspension over 30-45 minutes, ensuring the internal temperature remains below 5 °C. The HCl gas evolved should be directed to a trap.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours, or until TLC indicates the consumption of the starting material.[5]

• Work-up:

  • Carefully and slowly quench the reaction by pouring the mixture onto a stirred slurry of crushed ice and concentrated HCl.[5]

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by column chromatography or recrystallization to obtain the desired ketone.

Caption: General workflow for Friedel-Crafts acylation.

Data Summary and Troubleshooting

The success of these reactions can be influenced by several factors. The following tables provide a summary of typical conditions and a guide for troubleshooting common issues.

Table 1: Representative Acylation Reaction Parameters

Reaction Type	Nucleophile/Substrate	Catalyst/Base	Solvent	Temperature	Typical Yield (%)
N-Acylation	Primary/Secondary Amine	Et₃N, Pyridine	DCM, THF	0 °C to RT	80 - 95%
O-Acylation	Alcohol/Phenol	Pyridine, DMAP	DCM, Pyridine	0 °C to RT	75 - 90%
Friedel-Crafts	Anisole, Toluene	AlCl₃, FeCl₃	DCM, CS₂, Nitrobenzene	0 °C to RT	60 - 85%
Friedel-Crafts	Heterocycles (Thiophene)	SnCl₄	DCM	0 °C to RT	50 - 75%

Note: Yields are estimates based on general acylation reactions and may vary depending on the specific substrate.

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive acyl chloride (hydrolyzed).- Poor quality reagents or wet solvent.- Insufficient catalyst/base.- Deactivated aromatic substrate (Friedel-Crafts).	- Use freshly prepared or purchased acyl chloride.- Ensure all glassware is flame-dried and use anhydrous solvents.- Increase stoichiometry of catalyst/base.- Use a more electron-rich substrate.
Reaction Stalled	- Insufficient reaction time or temperature.- Steric hindrance from a bulky nucleophile.	- Allow the reaction to stir longer or gently heat.- Consider a less hindered nucleophile or different catalytic system.
Multiple Products	- O- vs. N-acylation competition in molecules with both -OH and -NH₂ groups.- Over-acylation (rare in Friedel-Crafts).- Side reactions due to excessive heat.	- Protect the more reactive group (e.g., TMS protection of alcohol).[4]- Use stoichiometric amounts of acylating agent.- Maintain strict temperature control.
Difficult Purification	- Unreacted starting material.- Emulsion during work-up.- Product is an oil.	- Ensure the reaction goes to completion via TLC.- Add more brine to break the emulsion; filter through Celite.- Attempt purification via column chromatography; if that fails, consider salt formation or derivatization.

Safety and Handling

2-Bromo-4,5-dimethoxybenzoyl chloride is a corrosive substance that causes severe skin and eye burns.[11][15] It reacts with water, releasing irritating gases.

• Handling: Always handle in a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[11]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away from moisture.[11]

• Spills: In case of a spill, evacuate the area. Use an absorbent material to collect the spill and dispose of it as hazardous waste. Do not use water.

• First Aid: In case of skin contact, wash immediately with plenty of water for at least 15 minutes.[11] For eye contact, rinse cautiously with water for several minutes.[12] In either case, seek immediate medical attention.

References

• Wikipedia. (2023). Friedel–Crafts reaction. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4,5-dimethoxybenzyl bromide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Google Patents. (2019). CN107417501B - A kind of preparation method of pinaverium bromide intermediate 2-bromo-4,5-dimethoxybenzyl bromide.

• Axios Research. (n.d.). 2-Bromo-4,5-dimethoxybenzyl Alcohol - CAS - 54370-00-2. Retrieved from [Link]

• Chad's Prep. (2021, March 4). 18.2 Friedel Crafts Alkylation and Acylation | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2016). How likely is a side reaction to occur if I use benzoyl chloride to protect the exocyclic amine of a DMT protected 5-iodo-2'-deoxycytidine nucleoside?. Retrieved from [Link]

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Application Notes & Protocols: Strategic Acylation with 2-Bromo-4,5-dimethoxybenzoyl Chloride in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the strategic application of Friedel-Crafts acylation using 2-Bromo-4,5-dimethoxybenzoyl chloride. Moving beyond a simple recitation of steps, this note elucidates the underlying chemical principles, offers detailed and validated protocols, and provides troubleshooting insights to empower researchers in leveraging this powerful reaction for the synthesis of complex molecular architectures, particularly key intermediates for pharmaceutical development.

Introduction: The Strategic Importance of Friedel-Crafts Acylation

The Friedel-Crafts acylation, a cornerstone of organic synthesis since its discovery in 1877, facilitates the formation of a carbon-carbon bond by attaching an acyl group to an aromatic ring.[1][2] This electrophilic aromatic substitution reaction is invaluable for producing aryl ketones, which are versatile precursors for a multitude of more complex structures.[3]

Unlike its counterpart, the Friedel-Crafts alkylation, the acylation reaction offers superior control. The electron-withdrawing nature of the introduced acyl group deactivates the aromatic ring, effectively preventing the polysubstitution reactions that often plague alkylations.[1][3] Furthermore, the acylium ion intermediate is resonance-stabilized and not prone to the carbocation rearrangements that can lead to isomeric mixtures in alkylation reactions.[4]

The choice of acylating agent is paramount. 2-Bromo-4,5-dimethoxybenzoyl chloride is a particularly valuable reagent. Its structure incorporates several key features:

• An acyl chloride functionality for generating the reactive acylium ion.

• Two electron-donating methoxy groups , which are common motifs in biologically active molecules.

• A strategically placed bromine atom , which serves as a versatile synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the rapid elaboration of the molecular scaffold.

This combination makes 2-Bromo-4,5-dimethoxybenzoyl chloride a powerful building block for constructing intermediates in drug discovery programs, such as in the synthesis of Pinaverium Bromide, a selective calcium antagonist.[5]

The Chemical Rationale: Mechanism and Controlling Factors

A successful reaction hinges on understanding and controlling the underlying mechanism. The process unfolds through a well-defined sequence of steps, each influenced by the choice of catalyst, solvent, and temperature.

The Reaction Mechanism

The reaction proceeds via the generation of a highly electrophilic acylium ion, which then attacks the electron-rich aromatic ring.[6]

• Formation of the Acylium Ion: The Lewis acid catalyst, most commonly anhydrous aluminum chloride (AlCl₃), coordinates to the carbonyl oxygen and the chloride of the acyl chloride. This polarization facilitates the cleavage of the C-Cl bond, generating a resonance-stabilized acylium ion.[2][7]

• Electrophilic Attack: The nucleophilic π-system of the aromatic substrate attacks the electrophilic acylium ion, forming a carbocation intermediate known as an arenium ion or sigma complex. This step temporarily disrupts the aromaticity of the ring.[7]

• Deprotonation and Catalyst Complexation: A weak base, typically AlCl₄⁻, removes a proton from the carbon bearing the new acyl group, restoring the ring's aromaticity.[1] Crucially, the carbonyl oxygen of the newly formed ketone product is a Lewis base and forms a stable complex with the AlCl₃ catalyst. This complexation deactivates the product against further acylation but also means that the Lewis acid is not truly a catalyst and must be used in stoichiometric or greater amounts.[1]

• Workup: The reaction is quenched with water or dilute acid to hydrolyze the ketone-AlCl₃ complex, liberating the final product.[8]

Figure 1: Generalized mechanism of Friedel-Crafts acylation.

Optimizing Reaction Conditions

The success of the acylation is highly dependent on careful control of the reaction parameters. The steric hindrance and electronic effects of the 2-bromo and 4,5-dimethoxy substituents on the benzoyl chloride do not dramatically alter the fundamental conditions required, but they do necessitate meticulous execution.

Parameter	Recommended Condition	Rationale & Scientific Justification
Lewis Acid	Anhydrous AlCl₃ (1.1 - 1.5 equivalents)	AlCl₃ is a powerful Lewis acid required to generate the acylium ion. A stoichiometric amount is necessary as it forms a complex with the ketone product.[1] Using a slight excess ensures the reaction goes to completion. Ensure the AlCl₃ is fresh and anhydrous, as moisture will deactivate it.[9]
Substrate	Electron-rich arenes (e.g., anisole, toluene, xylenes)	The reaction is an electrophilic aromatic substitution; therefore, electron-donating groups on the substrate enhance its nucleophilicity and accelerate the reaction. Highly deactivated rings (e.g., nitrobenzene) are generally unreactive.[9]
Solvent	Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	The solvent must be inert to the strong Lewis acid and capable of dissolving the reagents. DCM is an excellent choice for reactions at or below room temperature due to its low boiling point.[10] For higher temperatures, DCE or nitrobenzene can be used.[11] Strict anhydrous conditions are critical.
Temperature	0 °C to Room Temperature	The initial mixing of reagents is highly exothermic and should be performed at 0 °C to control the reaction rate and prevent side reactions.[8][10] After the initial addition, the reaction can be allowed to warm to room temperature to proceed to completion.
Atmosphere	Inert (Nitrogen or Argon)	Anhydrous AlCl₃ and the acyl chloride are sensitive to atmospheric moisture.[10] Conducting the reaction under an inert atmosphere prevents the decomposition of these key reagents.

Validated Experimental Protocol

This protocol provides a reliable, step-by-step method for the Friedel-Crafts acylation of a representative electron-rich arene, anisole, with 2-Bromo-4,5-dimethoxybenzoyl chloride.

Materials & Reagents

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 equiv.)

• Anisole (1.0-1.2 equiv.)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 equiv.)

• Anhydrous Dichloromethane (DCM)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) Solution

• Brine (Saturated NaCl Solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment

• Flame-dried, three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Addition funnel

• Reflux condenser (optional, for temperature control)

• Inert gas line (Nitrogen or Argon) with bubbler

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

Figure 2: Step-by-step experimental workflow.

• Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 equiv.). Add anhydrous DCM (approx. 2 mL per mmol of AlCl₃) and begin stirring to form a suspension.

• Cooling: Cool the suspension to 0 °C using an ice-water bath.[11]

• Reagent Addition: In a separate dry flask, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 equiv.) and anisole (1.0 equiv.) in anhydrous DCM (approx. 2 mL per mmol of acyl chloride). Transfer this solution to the addition funnel.

• Add the solution from the addition funnel dropwise to the stirred AlCl₃ suspension over 30 minutes. Maintain the internal temperature below 5 °C. The reaction is exothermic, and a color change is typically observed.[8][10]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting acyl chloride is consumed.

• Workup - Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice (approx. 5 g per mmol of AlCl₃) and concentrated HCl (approx. 2 mL per mmol of AlCl₃).[10][12] This process is highly exothermic and will release HCl gas; perform this step in a well-ventilated fume hood.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing: Combine all organic layers and wash sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine.[10]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.[10]

• Purification: Purify the crude solid or oil by either recrystallization (e.g., from ethanol or ethyl acetate/hexanes) or silica gel column chromatography to obtain the pure aryl ketone.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate or is Sluggish	1. Inactive catalyst due to moisture.[9] 2. Aromatic substrate is too deactivated. 3. Reaction temperature is too low.	1. Use fresh, high-purity anhydrous AlCl₃. Ensure all glassware is rigorously flame-dried and the reaction is run under a positive pressure of inert gas. 2. Confirm the substrate is not strongly deactivated (e.g., containing -NO₂, -CN, -SO₃H groups). 3. After initial addition at 0 °C, allow the reaction to warm to room temperature or gently heat if necessary, monitoring by TLC.
Low Product Yield	1. Insufficient Lewis acid. 2. Premature quenching of the reaction. 3. Hydrolysis of the acyl chloride.	1. Ensure at least 1.1 equivalents of AlCl₃ are used to account for complexation with the product.[9] 2. Monitor the reaction by TLC to ensure the limiting reagent has been fully consumed before workup. 3. Handle the acyl chloride in a dry environment and use anhydrous solvents.
Formation of Dark, Tarry Byproducts	1. Reaction temperature was too high. 2. Polymerization or other side reactions.	1. Maintain careful temperature control, especially during the exothermic addition of reagents.[9] A slower addition rate at 0 °C is recommended. 2. Ensure high-purity reagents are used.
Difficult Emulsion During Workup	1. Formation of aluminum hydroxide/oxide colloids.	1. Quench the reaction in a solution of dilute HCl rather than pure water/ice to keep aluminum salts dissolved.[13] 2. If an emulsion persists, add more brine and allow the mixture to stand. Gentle swirling or filtration through a pad of Celite can also help break the emulsion.

Safety and Handling

Proper safety protocols are non-negotiable when performing Friedel-Crafts acylations.

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[14][15]

• Fume Hood: All operations involving 2-Bromo-4,5-dimethoxybenzoyl chloride, aluminum chloride, and chlorinated solvents must be conducted in a certified chemical fume hood.[14]

• Anhydrous Aluminum Chloride (AlCl₃): This reagent is highly corrosive and reacts violently with water, releasing large amounts of heat and corrosive HCl gas.[10] Weigh it quickly and handle it in a dry environment. Never add water directly to AlCl₃.

• 2-Bromo-4,5-dimethoxybenzoyl Chloride: This compound is a corrosive acid chloride and a lachrymator. It causes severe skin and eye burns upon contact.[15] Avoid inhalation of dust or vapors.

• Waste Disposal: Quench any residual AlCl₃ carefully before disposal. Dispose of all chemical waste, including chlorinated solvents, in accordance with institutional and local regulations.

By adhering to the principles and protocols outlined in this guide, researchers can confidently and safely employ 2-Bromo-4,5-dimethoxybenzoyl chloride in Friedel-Crafts acylation reactions to access valuable and complex chemical intermediates.

References

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Ashenhurst, J. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Study.com. (n.d.). Friedel-Crafts Reactions | Alkylation & Acylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• OChemOnline. (2020, October 20). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization [Video]. YouTube. Retrieved from [Link]

• ACS Publications. (n.d.). Kinetics of the Friedel-Crafts Benzoylation of Benzene with Aluminum Chloride as Catalyst and Benzoyl Chloride as Solvent. Journal of the American Chemical Society. Retrieved from [Link]

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Using Acyl Chlorides in Friedel-Crafts Reactions. Retrieved from [Link]

• Dr. Don Davies. (2011, August 2). Experiment 14: Friedel-Crafts Acylation [Video]. YouTube. Retrieved from [Link]

• RSC Publishing. (n.d.). Acylation of aroyl chlorides via a template Friedel–Crafts process: synthesis of indan-1,3-diones. Retrieved from [Link]

• Google Patents. (n.d.). CN107417501B - A kind of preparation method of pinaverium bromide intermediate 2-bromo-4,5-dimethoxybenzyl bromide.

• SciELO. (n.d.). Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 18.5 Friedel–Crafts Alkylation and Acylation. Retrieved from [Link]

Sources

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The Strategic Application of 2-Bromo-4,5-dimethoxybenzoyl Chloride in the Total Synthesis of Isoquinoline Alkaloids

Introduction: Unveiling the Potential of a Versatile Building Block

In the intricate field of natural product synthesis, the selection of appropriate starting materials is paramount to the success and elegance of a synthetic route. 2-Bromo-4,5-dimethoxybenzoyl chloride, a highly functionalized aromatic building block, has emerged as a valuable precursor in the construction of complex molecular architectures, particularly within the realm of isoquinoline alkaloids. The strategic placement of the methoxy, bromo, and acyl chloride functionalities on the phenyl ring provides a rich platform for a variety of chemical transformations, enabling the efficient assembly of the core scaffolds of numerous biologically active compounds.

This comprehensive guide delves into the practical applications of 2-Bromo-4,5-dimethoxybenzoyl chloride as a key building block in total synthesis. We will explore its utility in the construction of key amide intermediates and its subsequent role in pivotal cyclization reactions that form the isoquinoline core. Through detailed protocols, mechanistic insights, and strategic discussions, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to effectively harness the synthetic potential of this versatile reagent.

The brominated methoxyphenyl moiety is a common feature in a range of natural alkaloids, including convolutamines and amathamides, which exhibit a spectrum of biological activities such as antibacterial, antifungal, and antitumor properties. The strategic incorporation of this motif, often facilitated by building blocks like 2-Bromo-4,5-dimethoxybenzoyl chloride, is a testament to its importance in medicinal chemistry.

Core Application: A Gateway to Isoquinoline Alkaloids via Bischler-Napieralski Cyclization

A primary application of 2-Bromo-4,5-dimethoxybenzoyl chloride lies in its role as a precursor for the Bischler-Napieralski reaction, a powerful method for the synthesis of 3,4-dihydroisoquinolines. This intramolecular electrophilic aromatic substitution reaction involves the cyclization of a β-arylethylamide, which can be readily prepared from 2-Bromo-4,5-dimethoxybenzoyl chloride. The electron-donating nature of the methoxy groups on the aromatic ring of the building block facilitates this cyclization.

The general workflow for this synthetic strategy is outlined below:

Caption: General workflow for the synthesis of isoquinoline alkaloids.

Detailed Protocols: A Step-by-Step Guide

This section provides detailed experimental protocols for the key steps in the synthesis of an advanced intermediate for the total synthesis of (S)-(+)-cularine, a complex isoquinoline alkaloid. These protocols are based on established methodologies and provide insights into the practical aspects of each transformation.

Protocol 1: Synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride from 2-Bromo-4,5-dimethoxybenzoic Acid

The acyl chloride is typically prepared from the corresponding carboxylic acid immediately before use, as it is sensitive to moisture.

Reaction Scheme:

Caption: Synthesis of the acyl chloride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Bromo-4,5-dimethoxybenzoic acid	261.08	5.22 g	20 mmol
Thionyl chloride (SOCl₂)	118.97	20 mL	Excess
Toluene	92.14	50 mL	-

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-Bromo-4,5-dimethoxybenzoic acid (5.22 g, 20 mmol).

• Carefully add thionyl chloride (20 mL) to the flask.

• Heat the mixture to reflux and maintain for 3 hours. The solid benzoic acid will dissolve as the reaction progresses.

• After cooling to room temperature, carefully remove the excess thionyl chloride under reduced pressure.

• Add toluene (50 mL) to the crude product and remove the solvent under reduced pressure (azeotropic removal of residual SOCl₂).

• Dry the resulting oil under high vacuum for 2 hours to yield 2-Bromo-4,5-dimethoxybenzoyl chloride as a clear oil (quantitative yield).

• Note: The product is moisture-sensitive and should be used immediately in the next step.

Protocol 2: Amide Coupling to Synthesize N-[2-(2-Bromo-5-hydroxy-4-methoxyphenyl)ethyl]-2-(2-bromo-4,5-dimethoxyphenyl)acetamide

This protocol details the formation of the key amide precursor for the Bischler-Napieralski cyclization.

Reaction Scheme:

Caption: Amide bond formation.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Bromo-4,5-dimethoxybenzoyl chloride	279.52	~20 mmol (from Protocol 1)	~20 mmol
Amine Intermediate*	-	Stoichiometric	~20 mmol
Triethylamine (Et₃N)	101.19	4.2 mL	30 mmol
Dichloromethane (DCM)	84.93	100 mL	-

*The synthesis of the specific amine intermediate, N-[(S)-1-phenylethyl]-2-(2-bromo-5-hydroxy-4-methoxyphenyl)ethylamine, is a multi-step process not detailed here but can be found in the cited literature.

Procedure:

• Dissolve the amine intermediate (~20 mmol) and triethylamine (4.2 mL, 30 mmol) in dichloromethane (100 mL) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the freshly prepared 2-Bromo-4,5-dimethoxybenzoyl chloride (~20 mmol) in dichloromethane (20 mL) and add it dropwise to the cooled amine solution over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Protocol 3: Bischler-Napieralski Cyclization

This protocol describes the critical cyclization step to form the dihydroisoquinoline core.

Reaction Scheme:

Reaction of 2-Bromo-4,5-dimethoxybenzoyl chloride with primary amines

An In-Depth Guide to the Synthesis of N-Substituted 2-Bromo-4,5-dimethoxybenzamides

Introduction

The synthesis of N-substituted amides from acyl chlorides and primary amines is a cornerstone reaction in modern organic and medicinal chemistry. This application note provides a comprehensive guide to the reaction between 2-Bromo-4,5-dimethoxybenzoyl chloride and various primary amines. The resulting benzamide scaffold is a privileged structure found in a multitude of pharmacologically active compounds, including agents targeting the central nervous system.[1][2] The presence of a bromine atom on the aromatic ring offers a valuable synthetic handle for subsequent diversification through cross-coupling reactions, enabling the rapid generation of compound libraries for drug discovery programs.

This document is intended for researchers, chemists, and drug development professionals. It details the underlying reaction mechanism, provides robust and validated experimental protocols, and offers insights into troubleshooting and data interpretation.

Reaction Mechanism and Guiding Principles

The formation of an N-substituted 2-bromo-4,5-dimethoxybenzamide proceeds via a classic nucleophilic acyl substitution, often referred to as the Schotten-Baumann reaction.[3] The mechanism is a two-step addition-elimination process.

• Nucleophilic Addition: The reaction is initiated by the nucleophilic attack of the primary amine's lone pair of electrons on the highly electrophilic carbonyl carbon of the 2-bromo-4,5-dimethoxybenzoyl chloride. This attack breaks the carbonyl π-bond, leading to the formation of a transient tetrahedral intermediate.[4][5]

• Elimination of the Leaving Group: The unstable tetrahedral intermediate collapses, reforming the carbon-oxygen double bond. This step is accompanied by the expulsion of a chloride ion, which is an excellent leaving group.[4]

• Deprotonation: The final step involves the deprotonation of the nitrogen atom by a base to yield the neutral amide product and a protonated base. This step is crucial as it neutralizes the hydrogen chloride (HCl) byproduct generated in the reaction. If not neutralized, the HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[5][6] Typically, a slight excess of a non-nucleophilic tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIEA) is used as an acid scavenger.[7] Alternatively, two equivalents of the primary amine reactant can be used, where one equivalent acts as the nucleophile and the second as the base.[5]

The overall transformation is generally fast, often exothermic, and typically proceeds with high yield.[]

Sources

• 1. 2-(4-Bromo-2,5-dimethoxyphenyl)-N-(2-[11C]methoxybenzyl)ethanamine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Synthesis and pharmacological evaluation of N-benzyl substituted 4-bromo-2,5-dimethoxyphenethylamines as 5-HT2A/2C partial agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]

Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 2-Bromo-4,5-dimethoxybenzoyl Chloride

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and process development scientists on the application of palladium-catalyzed cross-coupling reactions using 2-bromo-4,5-dimethoxybenzoyl chloride. This versatile building block, featuring both a reactive aryl bromide and an acid chloride, offers a gateway to a diverse range of complex molecular architectures. These notes furnish detailed, field-tested protocols for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, supported by mechanistic insights and expert commentary on experimental design and optimization.

Introduction: The Strategic Value of 2-Bromo-4,5-dimethoxybenzoyl Chloride

2-Bromo-4,5-dimethoxybenzoyl chloride is a bifunctional synthetic intermediate of significant interest in drug discovery and materials science. Its structure incorporates two key reactive sites:

• An electron-rich aryl bromide , poised for a variety of palladium-catalyzed cross-coupling reactions. The methoxy substituents modulate the electronic properties of the aromatic ring, influencing the kinetics of oxidative addition to the palladium catalyst.

• A benzoyl chloride functional group, which is a highly reactive acylating agent, ideal for forming ester or amide linkages.

The strategic orthogonality of these groups allows for sequential, controlled transformations. Palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry, provide a powerful platform for elaborating the aryl bromide moiety with exceptional precision and functional group tolerance.[1][2][3][4] This guide details robust protocols for forming new carbon-carbon and carbon-nitrogen bonds at the C2 position, transforming this humble starting material into high-value, complex scaffolds.

General Considerations for Successful Cross-Coupling

Executing a successful palladium-catalyzed reaction requires meticulous attention to several key parameters. The general workflow is outlined below, followed by a discussion of the critical components that govern the reaction's outcome.

Figure 1: General workflow for palladium-catalyzed cross-coupling reactions.

The Catalytic System: A Symphony of Components

• Palladium Precatalyst: The reaction is driven by a Pd(0) species. While Pd(0) sources like Pd(PPh₃)₄ can be used directly, it is often more convenient and reliable to use air-stable Pd(II) precatalysts such as Pd(OAc)₂ or PdCl₂. These are reduced in situ to the active Pd(0) catalyst, often by a phosphine ligand or an amine present in the reaction mixture.[3][5] Pre-formed Pd(0) complexes with bulky ligands (precatalysts) are also highly effective and convenient.[6]

• Ligands: Ligands are crucial for stabilizing the palladium center, enhancing its solubility, and critically, modulating its reactivity.[7] For electron-rich aryl bromides like our substrate, bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos and XPhos) are often superior.[6][8] They promote the rate-limiting oxidative addition step and facilitate the final reductive elimination to release the product.

• Base: The base plays multiple roles depending on the specific reaction. In Suzuki couplings, it facilitates the formation of a more nucleophilic boronate species.[9] In Heck and Sonogashira reactions, it neutralizes the HX acid generated. In Buchwald-Hartwig aminations, it deprotonates the amine. The choice of base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, NaOt-Bu) is critical and must be matched to the reaction type and substrate sensitivities.[7]

• Solvent: The solvent must solubilize all components and be stable at the reaction temperature. Common choices include toluene, 1,4-dioxane, THF, and DMF. Thoroughly degassing the solvent is mandatory to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst, often leading to side reactions like homocoupling.[6][10]

Protocols for Key Cross-Coupling Reactions

The following protocols are designed as robust starting points. Optimization of temperature, reaction time, and catalyst loading may be necessary for specific coupling partners.

A Note on the Benzoyl Chloride Moiety: The acid chloride is highly reactive towards nucleophiles (e.g., amines, water). For reactions involving nucleophilic partners (like Buchwald-Hartwig amination) or aqueous basic conditions, it is advisable to first perform the cross-coupling on the more stable 2-bromo-4,5-dimethoxybenzoic acid and then convert the resulting carboxylic acid to the acid chloride in a subsequent step. For C-C couplings under anhydrous conditions, the benzoyl chloride can often be used directly.

Suzuki-Miyaura Coupling: Aryl-Aryl Bond Formation

The Suzuki-Miyaura reaction is a highly versatile method for creating C(sp²)-C(sp²) bonds by coupling the aryl bromide with an organoboron reagent.[11][12]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Protocol:

• To a dry, oven-flamed Schlenk flask equipped with a magnetic stir bar and condenser, add 2-bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and potassium phosphate (K₃PO₄, 3.0 eq.).

• Evacuate and backfill the flask with dry nitrogen or argon gas (repeat this cycle 3 times).

• Add the palladium precatalyst (e.g., Pd(OAc)₂ at 2 mol%) and a suitable ligand (e.g., SPhos at 4 mol%).[8]

• Via cannula, add degassed solvent (e.g., toluene/water 10:1 mixture, 0.1 M concentration relative to the aryl bromide).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 4-12 hours), cool the mixture to room temperature.

• Dilute with ethyl acetate and quench with water. Separate the layers.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Data Summary: Representative Suzuki-Miyaura Conditions

Entry	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Typical Yield
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	100	>90%[13]
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	90	>92%[13]

| 3 | 3-Pyridylboronic acid | Pd₂(dba)₃ (1.5) | XPhos (6) | K₃PO₄ | t-BuOH | 80 | >85%[8] |

Scientist's Insights: The use of K₃PO₄ is often beneficial for Suzuki couplings, especially with electron-rich aryl bromides.[7] While many Suzuki reactions benefit from aqueous conditions, for a substrate with a water-sensitive acid chloride, an anhydrous system using a base like K₃PO₄ in a solvent like toluene or THF is a prudent starting point.[8] Bulky, electron-rich biarylphosphine ligands like SPhos are highly effective at promoting the challenging oxidative addition step with electron-rich aryl chlorides and bromides.[8]

Heck-Mizoroki Reaction: Aryl-Vinyl Bond Formation

The Heck reaction couples the aryl bromide with an alkene, typically in the presence of a palladium catalyst and a base, to form a substituted alkene.[14][15]

Figure 3: Simplified catalytic cycle for the Heck-Mizoroki reaction.

Experimental Protocol:

• To a dry Schlenk tube, add 2-bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.).

• Evacuate and backfill the tube with argon (repeat 3 times).

• Add Pd(OAc)₂ (2-5 mol%) and P(o-tolyl)₃ (4-10 mol%).

• Add degassed, anhydrous solvent (e.g., DMF or acetonitrile).

• Add the alkene (e.g., butyl acrylate, 1.5 eq.) followed by the base (e.g., triethylamine, Et₃N, 2.0 eq.).

• Seal the tube and heat to 100-120 °C for 12-24 hours.

• After cooling, dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove palladium black.

• Wash the filtrate with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over MgSO₄, filter, and concentrate.

• Purify by column chromatography.

Data Summary: Representative Heck Reaction Conditions

Entry	Alkene Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Typical Yield
1	Ethyl Acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	>75%[16]
2	Styrene	PdCl₂ (5)	-	K₂CO₃	NMP	120	>80%

| 3 | n-Butyl Acrylate | Pd₂(dba)₃ (1) | P(t-Bu)₃ (2.5) | Cy₂NMe | Dioxane | 110 | >90%[15] |

Scientist's Insights: The Heck reaction often requires higher temperatures than Suzuki couplings.[17] The base is typically an organic amine, like triethylamine, which also serves to reduce Pd(II) to Pd(0) at the start of the reaction. The regioselectivity of the alkene insertion is governed by sterics, with the aryl group typically adding to the less substituted carbon of the double bond. The reaction usually yields the E (trans) isomer with high selectivity.[15]

Sonogashira Coupling: Aryl-Alkynyl Bond Formation

This reaction creates a C(sp²)-C(sp) bond by coupling the aryl bromide with a terminal alkyne, co-catalyzed by palladium and copper(I).[18][19]

Figure 4: Simplified dual catalytic cycle for the Sonogashira reaction.

Experimental Protocol:

• To a dry Schlenk flask, add 2-bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

• Evacuate and backfill with argon (repeat 3 times).

• Add degassed, anhydrous solvent (e.g., THF or DMF).

• Add the terminal alkyne (1.2 eq.) followed by an amine base (e.g., diisopropylethylamine (DIPEA) or Et₃N, 2.5 eq.).

• Stir the reaction at room temperature or heat gently to 40-60 °C.

• Monitor by TLC until the starting material is consumed.

• Dilute the mixture with ethyl acetate and wash with saturated NH₄Cl solution (to remove copper salts), followed by water and brine.

• Dry the organic phase (Na₂SO₄), filter, and evaporate the solvent.

• Purify the residue by silica gel chromatography.

Data Summary: Representative Sonogashira Conditions

Entry	Alkyne Partner	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp (°C)	Typical Yield
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	RT	>95%[18]
2	1-Octyne	Pd(PPh₃)₄ (3)	CuI (5)	DIPEA	DMF	50	>90%

| 3 | Trimethylsilylacetylene | Pd(OAc)₂ (2) / PPh₃ (4) | CuI (3) | Et₃N | Toluene | 60 | >85%[20] |

Scientist's Insights: The Sonogashira reaction is powerful because it often proceeds under very mild conditions, even at room temperature.[19] The amine base is crucial; it not only neutralizes the HBr byproduct but also deprotonates the terminal alkyne to facilitate its coordination to the copper co-catalyst.[18] Copper-free versions exist but may require different ligands and conditions.[21]

Buchwald-Hartwig Amination: Aryl-Amine Bond Formation

This reaction forms a C(sp²)-N bond between the aryl bromide and a primary or secondary amine.[22][23] This protocol is designed for the corresponding carboxylic acid to avoid side reactions with the benzoyl chloride.

Figure 5: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol:

• In a glovebox or under a strict inert atmosphere, charge a Schlenk tube with 2-bromo-4,5-dimethoxybenzoic acid (1.0 eq.), a strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu, 1.4 eq.), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a specialized ligand (e.g., Xantphos or BINAP, 2-4 mol%).[24]

• Add degassed, anhydrous solvent (e.g., toluene or dioxane).

• Add the primary or secondary amine (1.2 eq.).

• Seal the tube and heat to 80-110 °C for 8-24 hours.

• Monitor the reaction by LC-MS.

• After cooling, carefully quench the reaction by adding saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate. If the product is the carboxylic acid, you may need to acidify the aqueous layer to pH ~3-4 with 1M HCl before extraction.

• Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify by column chromatography.

• The resulting aminobenzoic acid can then be converted to the acid chloride using standard reagents like thionyl chloride (SOCl₂) or oxalyl chloride.

Data Summary: Representative Buchwald-Hartwig Conditions

Entry	Amine Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Typical Yield
1	Morpholine	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃	Dioxane	110	>90%[24]
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	NaOt-Bu	Toluene	100	>95%

| 3 | Benzylamine | Pd(OAc)₂ (1) | BrettPhos (2) | K₃PO₄ | t-AmylOH | 110 | >88% |

Scientist's Insights: The choice of base and ligand is paramount in Buchwald-Hartwig amination.[25] Strong, sterically hindered bases like NaOt-Bu are required to deprotonate the amine-palladium complex without competing as a nucleophile.[26] Bidentate phosphine ligands like Xantphos or BINAP are often required to promote the C-N reductive elimination step and prevent catalyst decomposition.[22]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxidized).2. Poor choice of ligand/base.3. Insufficient temperature.	1. Ensure rigorous degassing of solvent and inert atmosphere.2. Screen different ligands (e.g., Buchwald ligands) and bases.3. Increase reaction temperature in 10 °C increments.
Homocoupling of Boronic Acid	Presence of oxygen or Pd(II) species.	Improve degassing technique; use a Pd(0) source directly or ensure conditions for in situ reduction are adequate.[10]
Protodeboronation (Suzuki)	1. Base is too strong/conditions too harsh.2. Presence of excess water.	1. Switch to a milder base (e.g., K₂CO₃ or KF).2. Use anhydrous conditions or a more stable boronate ester (e.g., pinacol ester).[6][27]
Formation of Palladium Black	Catalyst decomposition.	Use a more robust ligand or a pre-formed catalyst; ensure proper stoichiometry of ligand to palladium (often L:Pd > 2:1).

Conclusion

2-Bromo-4,5-dimethoxybenzoyl chloride is a powerful and versatile substrate for palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate catalyst system—a combination of palladium source, ligand, base, and solvent—chemists can efficiently construct a wide array of C-C and C-N bonds. The protocols and insights provided herein serve as a comprehensive guide for leveraging this building block in the synthesis of complex molecules, enabling innovation in pharmaceutical development and materials science. Mastery of these techniques requires an understanding of the underlying mechanisms and meticulous experimental practice, particularly concerning the maintenance of an inert atmosphere.

References

• Optimization of the reaction conditions for Suzuki coupling reaction. - ResearchGate. Available at: [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions | Organic Letters - ACS Publications. Available at: [Link]

• C4-Substituted Isoquinolines: Synthesis and Cytotoxic Action - PMC - NIH. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Heck reaction - Wikipedia. Available at: [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• Three-Component Synthesis of New C3-Substituted 5,6-Dihydropyrrolo[2,1-a]isoquinolines. Available at: [Link]

• How to approach choosing reaction conditions for Suzuki? : r/Chempros - Reddit. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. Available at: [Link]

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Heck Reaction - Organic Chemistry Portal. Available at: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. Available at: [Link]

• Sonogashira coupling - Wikipedia. Available at: [Link]

• Suzuki cross-coupling - Chemistry LibreTexts. Available at: [Link]

• Palladium-Catalysed Coupling Chemistry - Fisher Scientific. Available at: [Link] [Link is to a general library, specific PDF may need to be searched for]

• Palladium Cross-Coupling Reactions 1. An Introduction - YouTube. Available at: [Link]

• Heck Reaction. Available at: [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes - MDPI. Available at: [Link]

• Heck Reaction - Chemistry LibreTexts. Available at: [Link]

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation - The Royal Society of Chemistry. Available at: [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. Available at: [Link]

• Stereospecific Pd-Catalyzed Cross-Coupling Reactions of Secondary Alkylboron Nucleophiles and Aryl Chlorides - NIH. Available at: [Link]

• Sonogashira cross coupling of 5-bromo-2- (methoxymethyl)- 6-phenyl... - ResearchGate. Available at: [Link]

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Topic: Scale-up Synthesis of Isoquinolines from 2-Bromo-4,5-dimethoxybenzoyl chloride

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for numerous natural products and synthetic pharmaceuticals, including the antispasmodic agent papaverine.[1] This application note provides a comprehensive, in-depth technical guide for the scale-up synthesis of a substituted isoquinoline, starting from the readily available 2-Bromo-4,5-dimethoxybenzoyl chloride. The described methodology focuses on a robust and scalable three-step sequence: amide formation, a Bischler-Napieralski cyclization, and subsequent aromatization. This guide is designed for researchers and process chemists, emphasizing not only the procedural steps but also the underlying chemical principles, safety considerations, and troubleshooting strategies essential for successful large-scale production.

Introduction: The Strategic Importance of the Isoquinoline Framework

Isoquinoline and its derivatives are a prominent class of nitrogen-containing heterocycles with a wide spectrum of biological activities.[2] The 6,7-dimethoxy substitution pattern is particularly significant, appearing in a large family of benzylisoquinoline alkaloids.[3] The synthesis of these structures is a key objective in drug discovery and development. Traditional methods for constructing the isoquinoline core include the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions.[2]

For the synthesis starting from an acyl chloride like 2-Bromo-4,5-dimethoxybenzoyl chloride, the Bischler-Napieralski reaction is an exceptionally direct and effective strategy.[4][5] This intramolecular electrophilic aromatic substitution reaction involves the cyclization of a β-arylethylamide using a dehydrating agent, yielding a 3,4-dihydroisoquinoline intermediate.[6] This intermediate can then be easily oxidized to the fully aromatic isoquinoline system.[4] This guide will detail this synthetic approach, offering field-proven insights for transitioning from bench-scale to pilot-plant production.

Overall Synthetic Strategy

The transformation of 2-Bromo-4,5-dimethoxybenzoyl chloride into the target isoquinoline is achieved via a reliable three-part sequence. The workflow is designed for scalability, with each step optimized to ensure high yield and purity while minimizing operational complexity.

Diagram 1: High-Level Experimental Workflow.

Part 1: Scale-up Synthesis of the Amide Precursor

Causality: The initial step involves the formation of a stable amide bond. This is a crucial transformation that sets the stage for the key intramolecular cyclization. The use of an acyl chloride is advantageous for scale-up as the reaction is typically high-yielding and driven to completion by the formation of a stable salt byproduct (e.g., triethylamine hydrochloride), which can be easily removed by filtration.

Protocol 1: Synthesis of N-(3,4-Dimethoxyphenethyl)-2-bromo-4,5-dimethoxybenzamide

Reagent/Material	Molar Eq.	Molecular Weight	Quantity (for 100g scale)	Notes
2-Bromo-4,5-dimethoxybenzoyl chloride	1.0	294.53 g/mol	100.0 g (0.34 mol)	Starting Material. Corrosive.
3,4-Dimethoxyphenethylamine	1.05	181.23 g/mol	64.4 g (0.357 mol)	Slight excess ensures full consumption of the acyl chloride.
Triethylamine (TEA)	1.2	101.19 g/mol	41.3 g / 57 mL (0.408 mol)	Base to scavenge HCl byproduct.
Dichloromethane (DCM)	-	84.93 g/mol	1.0 L	Anhydrous grade recommended.
1M Hydrochloric Acid	-	-	500 mL	For aqueous work-up.
Saturated Sodium Bicarbonate	-	-	500 mL	For aqueous work-up.
Brine	-	-	250 mL	For aqueous work-up.
Anhydrous Magnesium Sulfate	-	-	~50 g	Drying agent.

Step-by-Step Methodology:

• Reactor Setup: Equip a 3 L jacketed glass reactor with an overhead mechanical stirrer, a temperature probe, a nitrogen inlet, and a pressure-equalizing dropping funnel. Ensure the system is dry and purged with nitrogen.

• Reagent Charging: Charge the reactor with 3,4-dimethoxyphenethylamine (64.4 g) and dichloromethane (1.0 L). Begin stirring and cool the solution to 0-5 °C using a circulating chiller. Add triethylamine (57 mL) to the solution.

• Acyl Chloride Addition: Dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (100.0 g) in 250 mL of anhydrous DCM and charge this solution to the dropping funnel. Add the acyl chloride solution dropwise to the stirred amine solution over 60-90 minutes, ensuring the internal temperature does not exceed 10 °C. The formation of a white precipitate (triethylamine hydrochloride) will be observed.

• Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS. A small aliquot can be quenched with water, extracted, and analyzed for the disappearance of the starting amine.

• Work-up and Isolation:

  • Cool the reaction mixture to 10 °C. Slowly add 500 mL of 1M HCl and stir for 15 minutes. Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Wash the organic layer sequentially with 500 mL of saturated sodium bicarbonate solution and 250 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically of high purity. It can be further purified by recrystallization from a suitable solvent system like ethyl acetate/hexanes or by slurrying in a solvent like diethyl ether to remove any residual starting materials.

• Drying: Dry the purified white to off-white solid in a vacuum oven at 40-50 °C to a constant weight. A typical yield is 85-95%.

Part 2: Bischler-Napieralski Cyclization

Causality: This is the key ring-forming step. The Bischler-Napieralski reaction is an intramolecular electrophilic aromatic substitution that requires a dehydrating agent to activate the amide carbonyl.[7] Phosphoryl chloride (POCl₃) is a widely used and cost-effective reagent for this purpose.[6] It activates the amide, which then cyclizes onto the electron-rich phenethylamine ring. The presence of two methoxy groups on the ring strongly activates it towards this electrophilic attack, allowing the reaction to proceed under relatively mild conditions (refluxing acetonitrile or toluene).[4]

Mechanism of Cyclization

Two primary mechanisms are proposed for the Bischler-Napieralski reaction.[7] Mechanism II, involving a nitrilium ion intermediate, is now widely accepted, especially under the conditions described.[6]

Diagram 2: Simplified Bischler-Napieralski Mechanism.

Protocol 2: Synthesis of 1-(2-Bromo-4,5-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinoline

Reagent/Material	Molar Eq.	Molecular Weight	Quantity (for 100g scale)	Notes
Amide Precursor	1.0	438.31 g/mol	100.0 g (0.228 mol)	From Part 1.
Phosphoryl chloride (POCl₃)	3.0	153.33 g/mol	105.0 g / 64 mL (0.684 mol)	Corrosive, toxic, reacts violently with water.
Acetonitrile (MeCN)	-	41.05 g/mol	1.0 L	Anhydrous grade. Toluene is a common alternative.
Methanol (MeOH)	-	-	~500 mL	For quenching.
30% Ammonium Hydroxide (aq)	-	-	As needed	For basification.

Step-by-Step Methodology:

• Reactor Setup: Use a 3 L reactor system similar to Part 1, ensuring it is scrupulously dry and under a nitrogen atmosphere. The off-gas should be routed through a scrubber containing a caustic solution to neutralize HCl and POCl₃ vapors.

• Reagent Charging: Charge the reactor with the amide precursor (100.0 g) and anhydrous acetonitrile (1.0 L). Stir to form a suspension.

• POCl₃ Addition: Cool the suspension to 0-5 °C. Slowly add phosphoryl chloride (64 mL) via a dropping funnel over 45-60 minutes, keeping the internal temperature below 10 °C.

• Reaction Heating: After the addition, slowly heat the reaction mixture to reflux (approx. 82 °C) and maintain for 4-6 hours. The mixture should become a homogenous dark red or brown solution.

• Monitoring: Monitor the reaction for the disappearance of the starting amide using LC-MS.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature, then further cool to 0-5 °C in an ice bath.

  • CRITICAL STEP (QUENCH): Very slowly and carefully, add methanol (~500 mL) to the reaction mixture to quench the excess POCl₃. This is a highly exothermic process. Maintain the temperature below 20 °C.

  • Concentrate the quenched reaction mixture under reduced pressure to remove the bulk of the solvents.

  • Dissolve the resulting residue in a mixture of water (500 mL) and DCM (500 mL).

  • Cool the biphasic mixture in an ice bath and slowly basify the aqueous layer to pH 9-10 by adding 30% ammonium hydroxide.

  • Separate the organic layer, and extract the aqueous layer twice more with DCM (2 x 250 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: The crude product, a dark oil or solid, can be purified by column chromatography on a large scale, but crystallization is often preferred. Trituration or recrystallization from a solvent like methanol or isopropanol can yield the product as its hydrochloride salt (by adding HCl in ether) or as the free base. A typical yield is 70-85%.

Part 3: Aromatization to the Isoquinoline

Causality: The final step is the dehydrogenation of the 3,4-dihydroisoquinoline to the fully aromatic isoquinoline.[5] This oxidation is a thermodynamically favorable process. Catalytic dehydrogenation using palladium on carbon (Pd/C) in a high-boiling, inert solvent is a clean and efficient method for this transformation on a large scale.[8] The hydrogen gas evolved must be safely vented.

Protocol 3: Synthesis of 1-(2-Bromo-4,5-dimethoxybenzyl)-6,7-dimethoxyisoquinoline

Reagent/Material	Molar Eq.	Molecular Weight	Quantity (for 100g scale)	Notes
Dihydroisoquinoline	1.0	420.29 g/mol	100.0 g (0.238 mol)	From Part 2.
Palladium on Carbon (10% Pd)	5-10 mol %	-	5.0 - 10.0 g	Handle carefully; can be pyrophoric.
Decalin or Xylene	-	-	1.0 L	High-boiling inert solvent.

Step-by-Step Methodology:

• Reactor Setup: Assemble a reactor equipped for high-temperature reflux with an efficient condenser and a gas outlet vented to a safe area (or through a bubbler).

• Reagent Charging: Charge the reactor with the dihydroisoquinoline (100.0 g) and decalin (1.0 L).

• Catalyst Addition: Under a nitrogen blanket, carefully add the 10% Pd/C catalyst (5-10 g). Note: Add the catalyst before heating.

• Reaction Heating: Heat the stirred suspension to reflux (approx. 180-190 °C for decalin) and maintain for 8-16 hours. The evolution of hydrogen gas should be observed.

• Monitoring: Follow the reaction progress by LC-MS until the starting material is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • CRITICAL STEP (FILTRATION): Carefully filter the mixture through a pad of Celite® to remove the palladium catalyst. The filter cake must not be allowed to dry in the air as it can be pyrophoric. Wet the cake with solvent during filtration and handle accordingly. Wash the filter cake with additional solvent (e.g., toluene or DCM).

  • Concentrate the filtrate under reduced pressure to remove the high-boiling solvent. This may require a high-vacuum distillation setup.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or ethyl acetate to afford the final isoquinoline as a crystalline solid. A typical yield is 80-90%.

Scale-Up Challenges and Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Part 1: Low Amide Yield	- Incomplete reaction. - Hydrolysis of acyl chloride due to moisture.	- Ensure dropwise addition at low temperature and allow sufficient reaction time. - Use anhydrous solvents and dry glassware. Run under an inert atmosphere.
Part 2: Bischler-Napieralski Fails or Gives Low Yield	- Insufficient dehydrating agent (POCl₃). - Reaction temperature too low or time too short. - Formation of retro-Ritter side products.[5][6]	- Use at least 2-3 equivalents of POCl₃. - Ensure the reaction reaches and maintains reflux for an adequate period. - For less activated systems, P₂O₅ in refluxing POCl₃ can be more effective.[5]
Part 2: Difficult Work-up	- Uncontrolled quench of POCl₃ leading to hazardous exotherm. - Emulsion formation during basification.	- Add quenching agent (methanol) very slowly at 0-5 °C with efficient cooling. - Add brine during extraction to help break emulsions. Allow layers to settle for a longer period.
Part 3: Incomplete Aromatization	- Deactivated catalyst. - Insufficient reaction time or temperature.	- Use fresh, high-quality Pd/C catalyst. - Ensure the mixture is maintained at a vigorous reflux to facilitate hydrogen evolution.
General: Purification Issues	- Oily product that won't crystallize. - Persistent colored impurities.	- Convert the free base to its hydrochloride salt, which is often more crystalline, and recrystallize. - Treat a solution of the crude product with activated charcoal before filtration and crystallization.

References

• Wikipedia. Bischler–Napieralski reaction. [Link]

• Organic Chemistry Portal. Bischler-Napieralski Reaction. [Link]

• NROChemistry. Bischler-Napieralski Reaction: Examples & Mechanism. [Link]

• Wikipedia. Pictet–Spengler reaction. [Link]

• Grokipedia. Pictet–Spengler reaction. [Link]

• J&K Scientific LLC. Bischler-Napieralski Reaction. [Link]

• J&K Scientific LLC. Pictet-Spengler Reaction. [Link]

• ACS Publications. Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). [Link]

• United Nations Office on Drugs and Crime. The synthesis of papaverine. [Link]

• PubMed Central (PMC). Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). [Link]

• Royal Society of Chemistry. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. [Link]

Sources

• 1. UNODC - Bulletin on Narcotics - 1952 Issue 3 - 005 [unodc.org]
• 2. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04962H [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Bischler-Napieralski Reaction [organic-chemistry.org]
• 7. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 8. Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Acylation Reactions with 2-Bromo-4,5-dimethoxybenzoyl Chloride

Welcome to the technical support center for acylation reactions utilizing 2-Bromo-4,5-dimethoxybenzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to empower you to overcome common challenges and optimize your reaction yields.

Introduction: The Unique Reactivity of 2-Bromo-4,5-dimethoxybenzoyl Chloride

2-Bromo-4,5-dimethoxybenzoyl chloride is a valuable reagent in organic synthesis, particularly for introducing the bromo-dimethoxybenzoyl moiety into various molecular scaffolds. However, its unique substitution pattern, featuring two electron-donating methoxy groups and a sterically demanding ortho-bromo substituent, presents a distinct set of challenges in Friedel-Crafts acylation reactions. This guide will dissect these challenges and provide actionable solutions.

The primary reaction we will be discussing is the Friedel-Crafts acylation, an electrophilic aromatic substitution where the acyl chloride reacts with an aromatic ring in the presence of a Lewis acid catalyst to form a ketone.[1][2]

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation with 2-Bromo-4,5-dimethoxybenzoyl chloride is giving a very low yield. What are the most common initial checks I should perform?

A1: Low yields in these reactions can often be traced back to a few critical factors. Begin with a systematic check of the following:

• Reagent and Glassware Integrity: The Lewis acid catalyst (e.g., AlCl₃) and the acyl chloride are highly sensitive to moisture.[3] Ensure all glassware was rigorously dried, preferably in an oven, and cooled under an inert atmosphere. Use anhydrous solvents and freshly opened or properly stored reagents.

• Catalyst Activity: Lewis acids like aluminum chloride are hygroscopic and can lose activity upon exposure to air. If the catalyst appears clumpy or discolored, it is likely compromised.

• Stoichiometry of the Lewis Acid: Friedel-Crafts acylation often requires stoichiometric amounts, or even an excess, of the Lewis acid, not just catalytic amounts.[3] This is because the ketone product can form a complex with the Lewis acid, effectively removing it from the catalytic cycle.[3]

• Reaction Temperature: Temperature is a critical parameter. While some reactions proceed at room temperature, others may require heating to overcome the activation energy. Conversely, excessively high temperatures can lead to side reactions and decomposition.[3]

Q2: I am observing the formation of multiple products in my reaction. What are the likely side products and how can I minimize them?

A2: The formation of multiple products can be attributed to several factors:

• Polyacylation: While the acyl group is deactivating and generally prevents a second acylation, highly activated aromatic substrates (e.g., anisole, phenols) can sometimes undergo di-acylation.[3] To minimize this, you can use a large excess of the aromatic substrate.

• Isomeric Products: If the aromatic substrate has multiple positions available for substitution, a mixture of isomers can be formed. The directing effects of the substituents on your aromatic ring will determine the product distribution.

• Demethylation: With potent Lewis acids like AlCl₃, demethylation of the methoxy groups on either the acyl chloride or a methoxy-substituted aromatic substrate can occur, especially at elevated temperatures.[4] Consider using a milder Lewis acid such as ZnCl₂ or FeCl₃.[4]

Q3: The ortho-bromo substituent on the benzoyl chloride seems to be hindering the reaction. How can I overcome this steric hindrance?

A3: The bromo group at the ortho position indeed presents significant steric bulk, which can impede the approach of the aromatic substrate to the electrophilic carbonyl carbon.[5][6] Here are some strategies to mitigate this:

• Choice of Lewis Acid: Standard Lewis acids might be less effective. Consider more potent catalytic systems or milder Lewis acids that may offer different coordination geometries. For highly activated systems, milder catalysts like ZnCl₂ or even solid acid catalysts like zeolites can be effective and may reduce side reactions.[4][6]

• Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.[6] However, this must be balanced against the risk of side reactions.

• Solvent Selection: The choice of solvent can influence reaction rates. Non-polar, aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are generally preferred. In some cases, solvent-free conditions have been reported to be successful.[6]

Troubleshooting Guide: A Deeper Dive

This section addresses specific issues with more detailed explanations and actionable protocols.

Issue 1: Low or No Product Yield

Possible Cause	Explanation	Troubleshooting Steps
Inactive Catalyst	The Lewis acid (e.g., AlCl₃) is highly moisture-sensitive. Any water will deactivate it.[3]	1. Ensure all glassware is oven-dried and assembled under an inert atmosphere (N₂ or Ar). 2. Use a fresh, unopened container of the Lewis acid or one that has been stored in a desiccator. 3. Use anhydrous grade solvents.
Insufficient Catalyst	The ketone product forms a stable complex with the Lewis acid, sequestering it from the reaction.[3]	1. Use at least 1.1 equivalents of the Lewis acid relative to the acyl chloride. 2. For less reactive substrates, increasing the stoichiometry to 1.5-2.0 equivalents may be necessary.
Deactivated Aromatic Substrate	Strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR) on the aromatic substrate deactivate it towards electrophilic substitution.[3]	1. Verify the electronic nature of your substrate's substituents. 2. If your substrate is strongly deactivated, Friedel-Crafts acylation may not be a suitable method.
Suboptimal Temperature	The reaction may have a high activation energy, or high temperatures may be causing decomposition.[3]	1. Start the reaction at 0 °C and allow it to slowly warm to room temperature. 2. If no reaction occurs, gradually increase the temperature and monitor by TLC. 3. For highly activated substrates, maintaining a low temperature (0 °C or even -20 °C) may be necessary to prevent side reactions.
Steric Hindrance	The ortho-bromo group on the acyl chloride and/or bulky substituents on the aromatic substrate can sterically hinder the reaction.[5][6]	1. Consider a less sterically hindered aromatic substrate if possible. 2. Use a more reactive, less bulky Lewis acid if applicable. 3. Increase the reaction time and/or temperature cautiously.

Issue 2: Formation of Multiple Products

Observation	Possible Cause	Troubleshooting Steps
Multiple spots on TLC with similar Rf values	Isomeric products. The acylation has occurred at different positions on the aromatic ring.	1. Analyze the directing effects of the substituents on your aromatic substrate. 2. Purification by column chromatography will likely be necessary. 3. Modifying the Lewis acid or solvent may alter the isomeric ratio in some cases.
Higher molecular weight byproducts	Polyacylation. This is more likely with highly activated aromatic substrates like anisole or dimethoxybenzenes.[3]	1. Use a large excess of the aromatic substrate (e.g., 5-10 equivalents). 2. Add the acyl chloride slowly to the reaction mixture containing the substrate and Lewis acid.
Products with unexpected functionalities	Demethylation of methoxy groups by a strong Lewis acid like AlCl₃.[4]	1. Use a milder Lewis acid (e.g., FeCl₃, ZnCl₂).[4] 2. Run the reaction at a lower temperature.

Experimental Protocols

General Protocol for the Acylation of Anisole with 2-Bromo-4,5-dimethoxybenzoyl Chloride

This protocol is a general guideline and may require optimization for different substrates and scales.

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride

• Anisole (freshly distilled)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 equivalents).

• Solvent Addition: Add anhydrous DCM to the flask and cool the suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes.

• Substrate Addition: Dissolve anisole (1.0 to 5.0 equivalents) in anhydrous DCM and add it to the dropping funnel. Add the anisole solution dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up (Quenching): Once the reaction is complete, cool the flask in an ice bath. Carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice and concentrated HCl.[3]

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired (2-Bromo-4,5-dimethoxyphenyl)(4-methoxyphenyl)methanone.

Visualizing the Workflow

Troubleshooting Logic Flow

Caption: A stepwise workflow for troubleshooting acylation reactions.

Key Reaction Pathway

Caption: The general mechanism of Friedel-Crafts acylation.

References

• Chemistry Stack Exchange. (2020). Steric Effects in Friedel-Crafts Reactions. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 13: Friedel-Crafts Acylation. Available at: [Link]

• Vedantu. (n.d.). On Friedel-Crafts acetylation, anisole yields. Available at: [Link]

• Chemistry Stack Exchange. (2021). Friedel–Crafts acylation of substituted anisole. Available at: [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• Friedel Crafts Acylation Experiment Part 1, Prelab. (2020). YouTube. Available at: [Link]

• Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. (2020). YouTube. Available at: [Link]

• Friedel-Crafts Acylation. (2018). YouTube. Available at: [Link]

• ResearchGate. (n.d.). Ketones which contain the 2,4,5 trimethoxyphenyl ring. Synthesis and spectroscopy of new compounds. Available at: [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of different arenes with benzoyl chloride.... Available at: [Link]

• Google Patents. (n.d.). CN101962321A - Method for synthesizing veratric acid.

• The Royal Society of Chemistry. (n.d.). Visible-Light-Mediated Photocatalytic Cross- Coupling of Acetenyl Ketones with Benzyl Trifluoroborate. Available at: [Link]

• Experiment 14: Friedel-Crafts Acylation. (2011). YouTube. Available at: [Link]

• Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene Capsule. (2023). National Institutes of Health. Available at: [Link]

• What Makes Friedel-Crafts Reactions So Tricky?. (2022). YouTube. Available at: [Link]

• Friedel-Crafts Alkylation and Acylation | Organic Chemistry Lessons. (2021). YouTube. Available at: [Link]

• Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. (2017). YouTube. Available at: [Link]

• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Friedel–Crafts acylation of antiaromatic norcorroles: electronic and steric modulation of the paratropic current. Available at: [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. Available at: [Link]

• Google Patents. (n.d.). CN101092351A - Method for synthesizing veratric acid.

• Beilstein Journal of Organic Chemistry. (n.d.). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Available at: [Link]

• National Institutes of Health. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. Available at: [Link]

• Master Organic Chemistry. (2018). Intramolecular Friedel-Crafts Reactions. Available at: [Link]

• Semantic Scholar. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. Available at: [Link]

• MDPI. (2024). Formation and Reactions of Brønsted and Lewis Acid Adducts with Electron-Rich Heteroaromatic Compounds. Available at: [Link]

• ResearchGate. (n.d.). Theoretical and experimental study of infrared spectral data of 2-bromo-4-chlorobenzaldehyde. Available at: [Link]

• Reddit. (2025). Acylation of N-Aryl systems using acyl chlorides. Available at: [Link]

• National Institutes of Health. (n.d.). 2-Bromo-5-methoxybenzoyl chloride. Available at: [Link]

• UWSpace - University of Waterloo. (n.d.). The Catalytic Intramolecular Friedel-Crafts Acylation of Meldrum's Acid Derivatives and The Total Synthesis of Taiwaniaquinol B. Available at: [Link]

• Chemguide. (n.d.). the acylation of benzene - electrophilic substitution. Available at: [Link]

• National Institutes of Health. (2022). Controlling the Site Selectivity in Acylations of Amphiphilic Diols: Directing the Reaction toward the Apolar Domain in a Model Diol and the Midecamycin A1 Macrolide Antibiotic. Available at: [Link]

Sources

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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Side reactions of 2-Bromo-4,5-dimethoxybenzoyl chloride with nucleophiles

Technical Support Center: 2-Bromo-4,5-dimethoxybenzoyl chloride

A Guide to Navigating Reactions and Side Reactions with Nucleophiles

Welcome to the technical support center for 2-bromo-4,5-dimethoxybenzoyl chloride. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights into the reactivity of this substituted benzoyl chloride. As Senior Application Scientists, we aim to move beyond simple protocols and explain the chemical principles that govern reaction outcomes, helping you troubleshoot and optimize your experiments.

The unique structure of 2-bromo-4,5-dimethoxybenzoyl chloride—with its sterically hindering ortho-bromo group and electron-donating methoxy groups—presents specific challenges and opportunities in synthesis. This document provides a series of frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during its use.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and reactivity of 2-bromo-4,5-dimethoxybenzoyl chloride with different classes of nucleophiles.

Topic 1: General Handling and Stability

Question: My bottle of 2-bromo-4,5-dimethoxybenzoyl chloride is fuming. Is this normal and how do I handle it?

Answer: Yes, fuming is a characteristic behavior of most acyl chlorides, including this one.[1] The fuming is caused by the reaction of the acyl chloride with atmospheric moisture, which leads to hydrolysis, producing the corresponding carboxylic acid (2-bromo-4,5-dimethoxybenzoic acid) and hydrochloric acid (HCl) gas.[1][2]

Key Handling Principles:

• Inert Atmosphere: Always handle the reagent under an inert atmosphere, such as nitrogen or argon, to minimize contact with moisture.[2]

• Anhydrous Conditions: Use oven-dried or flame-dried glassware and anhydrous solvents for all reactions to prevent premature hydrolysis of the starting material.[3][4]

• Proper Storage: Keep the container tightly sealed and store it in a cool, dry place, preferably in a desiccator.[2]

The primary degradation pathway is hydrolysis. The electrophilic carbonyl carbon is highly susceptible to attack by water.[2]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Advanced Strategies for Reactions Involving 2-Bromo-4,5-dimethoxybenzoyl Chloride

Welcome to the technical support center for navigating the synthetic challenges associated with 2-Bromo-4,5-dimethoxybenzoyl chloride. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter reactivity issues stemming from the unique structural features of this reagent. Here, we move beyond standard textbook procedures to offer field-proven insights and troubleshooting protocols in a direct Q&A format, focusing on the causality behind each experimental choice to empower your research.

The Core Challenge: Understanding the Steric and Electronic Profile

2-Bromo-4,5-dimethoxybenzoyl chloride is a valuable building block, particularly in the synthesis of isoquinoline and tetrahydroisoquinoline scaffolds. However, its reactivity is significantly governed by a combination of steric and electronic effects. The ortho-bromo substituent provides profound steric hindrance, physically blocking the trajectory of incoming nucleophiles to the electrophilic carbonyl carbon.[1][2] This steric shield is compounded by the electron-donating methoxy groups, which, while activating the aromatic ring for certain cyclization reactions, can slightly reduce the electrophilicity of the carbonyl carbon compared to an unsubstituted benzoyl chloride.[3][4]

This guide provides strategies to overcome the primary hurdle: the steric blockade that often leads to sluggish or failed reactions.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Scenario 1: Low or No Conversion with Amine Nucleophiles

Question: I am attempting to form an amide by reacting 2-Bromo-4,5-dimethoxybenzoyl chloride with a primary/secondary amine using a standard base like triethylamine (Et₃N) or pyridine, but I'm observing very low conversion even after prolonged reaction times. What is happening and how can I fix it?

Answer: This is a classic case of steric hindrance impeding the reaction. Standard, non-catalytic bases like triethylamine are often insufficient to promote acylation with this substrate because they only serve to scavenge the HCl byproduct.[5] The nucleophilicity of the amine itself is not enhanced, and it struggles to overcome the high activation energy barrier imposed by the bulky ortho-bromo group.

Solution Pathway 1: Hyper-Activate the Acyl Chloride

The most effective strategy is to convert the acyl chloride in situ into a significantly more reactive acylating agent.

• Strategy A: Iodide-Mediated Activation. Convert the acyl chloride to a transient, highly reactive acyl iodide. The larger, more polarizable iodide is a better leaving group than chloride, and the resulting acyl iodide is more electrophilic.[6][7]

• Strategy B: Catalysis with 4-(Dimethylamino)pyridine (DMAP). DMAP is a nucleophilic catalyst, not just a base. It reacts with the acyl chloride to form a highly reactive N-acylpyridinium salt. This intermediate is much more susceptible to nucleophilic attack by the amine than the original acyl chloride, effectively lowering the reaction's activation energy.[8]

Solution Pathway 2: Optimize Reaction Conditions

• Increase Temperature: Cautiously increasing the reaction temperature can provide the necessary energy to overcome the steric barrier. However, monitor carefully for side product formation or degradation of starting materials.[9]

• Solvent Choice: Use of polar aprotic solvents like acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) can help stabilize charged intermediates and may enhance reaction rates.[10]

Scenario 2: Failed Esterification of a Hindered Alcohol

Question: My attempts to esterify a secondary or tertiary alcohol with 2-Bromo-4,5-dimethoxybenzoyl chloride using standard pyridine or Et₃N have failed. How can I synthesize this sterically congested ester?

Answer: The combination of a sterically hindered acyl chloride and a hindered alcohol presents a formidable challenge. The low nucleophilicity of the alcohol, coupled with steric congestion at both reacting centers, means that standard methods are almost certain to fail.[8][11] A powerful catalytic or activation system is mandatory.

Recommended Strategies:

• DMAP and a Stoichiometric Base: This is the go-to method for hindered esterifications. Use a catalytic amount of DMAP (0.1-0.2 eq.) along with a stoichiometric amount of a non-nucleophilic base like triethylamine (1.5 eq.). The DMAP forms the activated N-acylpyridinium intermediate, while the triethylamine neutralizes the generated HCl.[8][12]

• 1-Methylimidazole (MI) Catalysis: 1-Methylimidazole is another excellent and efficient nucleophilic catalyst for the acylation of highly hindered alcohols, sometimes showing superior performance to DMAP.[11][12]

• Yamaguchi Esterification Precursor Formation: For extremely challenging cases, consider converting the carboxylic acid (2-Bromo-4,5-dimethoxybenzoic acid) to a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent). This highly activated intermediate can then react with the hindered alcohol in the presence of DMAP.[8]

Data Summary: Catalyst Performance in Hindered Acylations

The following table provides a qualitative and quantitative comparison of expected outcomes for the acylation of a generic, moderately hindered secondary alcohol.

Method / Conditions	Catalyst / Base	Typical Solvent	Temp (°C)	Expected Yield	Key Insight
Standard	Triethylamine (1.5 eq.)	DCM	25-40	< 10%	Et₃N is only a proton scavenger and does not activate the electrophile. Insufficient for hindered systems.
Iodide Activation	NaI or KI (0.6 eq.) / 2,6-Lutidine	MeCN	60-80	60-85%	Forms a transient, highly reactive acyl iodide intermediate.[6][10]
DMAP Catalysis	DMAP (0.1 eq.) / Et₃N (1.5 eq.)	DCM / MeCN	25	> 90%	Forms a highly electrophilic N-acylpyridinium salt, dramatically accelerating the reaction.[8]
MI Catalysis	1-Methylimidazole (0.2 eq.) / Et₃N (1.5 eq.)	DCM	25-40	> 90%	An alternative, highly effective nucleophilic catalyst.[11]

Visualizing the Solution: Workflows and Mechanisms

A logical troubleshooting workflow can streamline experimental design when initial attempts fail.

Caption: Troubleshooting workflow for hindered acylations.

The efficacy of DMAP catalysis lies in its mechanism, which bypasses the high-energy direct attack on the hindered acyl chloride.

Caption: Catalytic cycle of DMAP in hindered acylations.

Detailed Experimental Protocols

Protocol 1: DMAP-Catalyzed Amidation of a Primary Amine

This protocol describes a robust method for coupling 2-Bromo-4,5-dimethoxybenzoyl chloride with a representative primary amine.

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.)

• Primary Amine (e.g., Benzylamine) (1.1 eq.)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq.)

• Triethylamine (Et₃N) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the primary amine (1.1 eq.), DMAP (0.1 eq.), and triethylamine (1.5 eq.).

• Dissolve the mixture in anhydrous DCM (approx. 0.2 M concentration relative to the acyl chloride).

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.) in a minimal amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred amine solution over 15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography or recrystallization as needed.

Protocol 2: Iodide-Mediated Acylation of a Hindered Phenol

This protocol is effective for weaker nucleophiles where even DMAP might be slow, or for systems sensitive to strong organic bases.[6][10]

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.2 eq.)

• Hindered Phenol (e.g., 2,6-Di-tert-butylphenol) (1.0 eq.)

• Sodium Iodide (NaI) (0.6 eq.)

• 2,6-Lutidine (1.5 eq.)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the hindered phenol (1.0 eq.), sodium iodide (0.6 eq., ensure it is anhydrous), and 2,6-lutidine (1.5 eq.).

• Add anhydrous acetonitrile (approx. 0.3 M concentration).

• Add 2-Bromo-4,5-dimethoxybenzoyl chloride (1.2 eq.) to the stirred suspension.

• Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. The use of a sterically hindered base like 2,6-lutidine is beneficial as it is less likely to react with the acyl chloride.[10]

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, filter the mixture to remove any inorganic salts.

• Concentrate the filtrate in vacuo.

• Redissolve the residue in a suitable organic solvent (e.g., Ethyl Acetate) and wash with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the product via flash column chromatography.

By understanding the inherent steric challenges and employing these targeted activation strategies, researchers can successfully utilize 2-Bromo-4,5-dimethoxybenzoyl chloride in a wide range of synthetic applications.

References

• Bobbitt reaction - Grokipedia. (2026). Provides context on the use of related scaffolds in the synthesis of tetrahydroisoquinolines, a common application for this type of acyl chloride. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFezlDBKwotKCUJ-M8awM-FeMMm5KqcLieQx6CTKPkhEgVr5WzhJkIG44IRgotZdwKan-QfgODrSbtVdJWSZ3g6GpCxcSgkLywbHKzpoOoG-7dhALy4VQnuvozBw85oPRbgv25qJEo=]
• Accessing simply-substituted 4-hydroxytetrahydroisoquinolines via Pomeranz–Fritsch–Bobbitt reaction with non-activated and moderately-activated systems - Beilstein Journals. (2017). Discusses related cyclization reactions and conditions, relevant to the application of the title compound. [URL: https://www.beilstein-journals.org/bjoc/articles/13/184]
• Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole - Chemical Research in Chinese Universities. (2010). Describes the use of 1-methylimidazole as an effective catalyst for acylating hindered alcohols. [URL: https://link.springer.com/article/10.1007/s40242-010-0013-7]
• Iodide as an Activating Agent for Acid Chlorides in Acylation Reactions - Organic Letters. (2013). Details the mechanism and application of using iodide salts to activate acyl chlorides for reactions with weak nucleophiles. [URL: https://pubs.acs.org/doi/10.1021/ol400035f]
• Overcoming steric hindrance in reactions with bulky benzoyl chlorides. - Benchchem. (n.d.). General technical note on strategies for hindered acyl chlorides, including catalyst choice and activating agents. [URL: https://www.benchchem.com/product/b5974]
• Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole | Request PDF - ResearchGate. (2010). Provides an abstract and context for using imidazole-based catalysts in hindered systems. [URL: https://www.researchgate.
• A Comparative Guide to Acylating Agents for the Esterification of Sterically Hindered Alcohols - Benchchem. (n.d.). Compares various methods like DMAP, Steglich, and Yamaguchi for esterifying hindered alcohols, providing quantitative data and protocols. [URL: https://www.benchchem.com/product/b5974]
• Direct Amidation of Tertiary N-Benzylamines - American Chemical Society. (2020). Although a different reaction, it cites and uses the iodide activation method for acyl chlorides, confirming its utility in modern synthesis. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.0c00989]
• A Comparative Analysis of Acylating Agents: 3,4,5-Trimethoxybenzoyl Chloride vs. Benzoyl Chloride - Benchchem. (n.d.). Discusses how substituent electronic effects influence the reactivity of benzoyl chlorides. [URL: https://www.benchchem.com/product/b5974]
• The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - MDPI. (2019). Discusses the steric and electronic effects of ortho-substituents on the reactivity of benzoyl halides. [URL: https://www.mdpi.com/1420-3049/24/16/2988]
• Technical Support Center: Managing Steric Hindrance in Reactions of 2-Bromo-4,4-dimethylhexane - Benchchem. (n.d.). Provides analogous troubleshooting for a different sterically hindered alkyl halide, highlighting principles of solvent choice and temperature. [URL: https://www.benchchem.com/product/b5974]
• A Comparative Guide to 2,6-Dimethoxybenzoyl Chloride and 3,5-Dimethoxybenzoyl Chloride in Synthesis - Benchchem. (n.d.). Directly addresses how ortho-substituents create steric congestion around the carbonyl carbon. [URL: https://www.benchchem.com/product/b5974]
• Steric hindrance | Substitution and elimination reactions | Organic chemistry | Khan Academy - YouTube. (2013). A fundamental explanation of the concept of steric hindrance. [URL: https://www.youtube.
• Reactions of Acyl Chlorides with Primary Amines - Chemistry LibreTexts. (2023). Outlines the basic mechanism for the amidation of acyl chlorides. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Lumen)/15%3A_Carboxylic_Acids_and_Their_Derivatives/15.08%3A_Reactions_of_Acyl_Chlorides_with_Primary_Amines]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Iodide as an Activating Agent for Acid Chlorides in Acylation Reactions [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Bromo-4,5-dimethoxybenzoic Acid from Product Mixtures

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the removal of unreacted 2-Bromo-4,5-dimethoxybenzoic acid from reaction mixtures. We will explore the underlying chemical principles of various purification strategies and provide actionable, field-proven protocols to address this common purification challenge.

Understanding the Challenge: The Properties of 2-Bromo-4,5-dimethoxybenzoic Acid

2-Bromo-4,5-dimethoxybenzoic acid is an off-white crystalline solid with a melting point of 188-190 °C.[1][2] Its structure, featuring a carboxylic acid group, makes it an acidic compound. This acidity is the key to its successful separation from neutral or basic organic products. The presence of two methoxy groups and a bromine atom on the benzene ring also influences its solubility in various organic solvents.

Troubleshooting Guide & FAQs

This section directly addresses common issues encountered during the removal of unreacted 2-Bromo-4,5-dimethoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: My final product is contaminated with unreacted 2-Bromo-4,5-dimethoxybenzoic acid. What is the most straightforward method to remove it?

A1: For most neutral or basic organic products, the most direct and efficient method is a liquid-liquid extraction using a mild aqueous base.[3][4][5] This technique, often referred to as an acid-base extraction, leverages the acidic nature of the unreacted starting material to selectively move it into an aqueous layer, leaving your desired product in the organic phase.

Q2: Why is an acid-base extraction effective for this specific separation?

A2: The carboxylic acid group on 2-Bromo-4,5-dimethoxybenzoic acid can be deprotonated by a base (like sodium bicarbonate or sodium carbonate) to form a water-soluble carboxylate salt.[6][7] This salt is ionic and therefore has a much higher affinity for the aqueous phase than for a non-polar organic solvent.[5][8] Your neutral or basic product, however, will remain in the organic layer.

Q3: I performed a basic wash, but I still see the starting material in my product. What could be wrong?

A3: There are several potential reasons for this:

• Insufficient Base: You may not have used enough of the basic solution to neutralize all the acidic starting material.

• Inefficient Mixing: The two layers (organic and aqueous) may not have been mixed thoroughly enough to allow for complete extraction. Vigorous shaking of the separatory funnel is crucial.

• pH of the Aqueous Layer: The pH of the aqueous layer must be sufficiently basic to deprotonate the carboxylic acid. It's good practice to check the pH of the aqueous layer after extraction to ensure it is basic.

• Emulsion Formation: An emulsion, a stable mixture of the two immiscible liquids, may have formed, trapping some of the organic layer and preventing clean separation.

Q4: Can I use a strong base like sodium hydroxide for the extraction?

A4: While a strong base will certainly deprotonate the carboxylic acid, it is often best to start with a milder base like sodium bicarbonate or sodium carbonate.[6] Strong bases can sometimes cause unwanted side reactions with your desired product, especially if it contains sensitive functional groups like esters, which can be hydrolyzed.

Q5: My product is also acidic. Can I still use acid-base extraction?

A5: Separating two acidic compounds using simple acid-base extraction is generally not feasible if their acidities (pKa values) are similar.[3] In this scenario, other purification techniques like column chromatography or recrystallization would be more appropriate.

Troubleshooting Common Purification Problems

Problem	Possible Cause(s)	Recommended Solution(s)
Persistent starting material contamination after basic wash.	Insufficient amount of basic solution. Inefficient mixing. The pH of the aqueous layer is not high enough.	Use a larger volume of the basic solution or a slightly more concentrated solution. Ensure vigorous shaking of the separatory funnel for several minutes. Check the pH of the aqueous layer after extraction and add more base if necessary.
Formation of an emulsion during extraction.	Vigorous shaking with certain solvent combinations. High concentration of solutes.	Allow the mixture to stand for a longer period. Gently swirl the separatory funnel instead of shaking vigorously. Add a small amount of brine (saturated NaCl solution) to help break the emulsion. Filter the mixture through a pad of celite.
Low recovery of the desired product after extraction.	The product may have some solubility in the aqueous layer. The product may be degrading under the basic conditions.	Perform multiple extractions with smaller volumes of the organic solvent to recover any dissolved product from the aqueous layer. Use a milder base and minimize the time the product is in contact with the basic solution.
The starting material and product have very similar polarities, making column chromatography difficult.	The chosen eluent system does not provide adequate separation.	Systematically screen different solvent systems using Thin Layer Chromatography (TLC) to find an eluent that maximizes the difference in Rf values. Consider using a different stationary phase, such as alumina.[9]
The product does not crystallize during recrystallization, or co-crystallizes with the starting material.	The chosen solvent is not ideal. The solution is not supersaturated. Impurities are inhibiting crystallization.	Screen a variety of solvents or solvent mixtures. Concentrate the solution by carefully evaporating some of the solvent. Try scratching the inside of the flask with a glass rod to induce crystallization.[10]

In-Depth Purification Protocols

Protocol 1: Liquid-Liquid Extraction (Acid-Base Extraction)

This is the primary and most recommended method for removing 2-Bromo-4,5-dimethoxybenzoic acid from a neutral or basic product.

Workflow Diagram

Sources

• 1. 2-溴-4,5-二甲氧基苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-BROMO-4,5-DIMETHOXYBENZOIC ACID | 6286-46-0 [chemicalbook.com]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Video: Extraction - Concept [jove.com]
• 6. youtube.com [youtube.com]
• 7. magritek.com [magritek.com]
• 8. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 9. columbia.edu [columbia.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride

Welcome to the technical support resource for the synthesis and handling of 2-Bromo-4,5-dimethoxybenzoyl chloride. This guide is designed for researchers, chemists, and drug development professionals who utilize this important synthetic intermediate. Here, we move beyond simple protocols to address the nuanced challenges of chemical synthesis, focusing on the identification, prevention, and removal of common impurities. Our goal is to empower you with the causal understanding needed to troubleshoot effectively and ensure the integrity of your experimental outcomes.

Section 1: Understanding the Core Synthesis and Impurity Profile

The standard synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride involves the chlorination of its parent carboxylic acid, 2-Bromo-4,5-dimethoxybenzoic acid, typically using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[1][2][3] While the reaction appears straightforward, the reactivity of the starting material, reagents, and the acyl chloride product creates several opportunities for impurity generation.

Diagram 1: Primary Synthesis Pathway

Caption: Synthesis of the target acyl chloride from its parent carboxylic acid.

Below is a summary of the most frequently encountered impurities. Understanding their origin is the first step toward prevention.

Impurity Name	Source	Potential Impact	Mitigation & Removal Strategy
2-Bromo-4,5-dimethoxybenzoic acid	1. Incomplete reaction of the starting material. 2. Hydrolysis of the product during reaction, workup, or storage.[4]	Can interfere with subsequent reactions where the acyl chloride's reactivity is required. May cause misleading yield calculations.	Ensure reaction goes to completion (TLC/HPLC monitoring). Use strictly anhydrous conditions and solvents.[4] Store product under an inert atmosphere. Recrystallization can remove this impurity.[4]
Residual Thionyl Chloride (SOCl₂)	Incomplete removal after the reaction.	Highly reactive and corrosive; can interfere with downstream steps, especially those involving nucleophiles sensitive to acid or chlorination.	Remove under high vacuum. Azeotropic distillation with a dry, inert solvent like toluene is highly effective.[1][5]
Sulfur Chlorides (e.g., S₂Cl₂, SO₂Cl₂)	Impurities present in commercial thionyl chloride or from its thermal decomposition.[2]	Can lead to colored byproducts and unexpected side reactions, such as the formation of thiosulfates.[2]	Use freshly distilled thionyl chloride for high-purity applications. Avoid excessive heating during the reaction.
Isomeric Precursors	Impurities present in the starting 2-Bromo-4,5-dimethoxybenzoic acid from its own synthesis (e.g., other brominated isomers).[6]	Leads to the formation of isomeric acyl chloride impurities that may be difficult to separate from the desired product and can complicate structural analysis (e.g., NMR).	Use highly pure starting material. Analyze the purity of the carboxylic acid before starting the synthesis.
Residual Solvents	Solvents used during synthesis (e.g., DCM) or azeotropic removal (e.g., toluene).[4]	May affect the solubility and reactivity in subsequent steps. Can be problematic for applications requiring high purity.	Dry thoroughly under high vacuum. Use a solvent trap to protect vacuum pumps.[5]

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My post-reaction NMR spectrum shows a significant amount of starting material, 2-Bromo-4,5-dimethoxybenzoic acid. What is the cause?

A: This is a classic and often multifaceted problem. There are two primary causes:

• Incomplete Reaction: The conversion of the carboxylic acid to the acyl chloride may not have gone to completion. This can be due to insufficient reaction time, inadequate temperature (not reaching reflux), or a suboptimal amount of thionyl chloride. The mechanism requires the formation of a chlorosulfite intermediate, which then undergoes nucleophilic attack by chloride.[3] If conditions are too mild, this process will be slow or stall.

• Product Hydrolysis: Acyl chlorides are extremely sensitive to moisture.[4] If there was any water in your starting material, solvents, or glassware, or if the reaction was exposed to atmospheric moisture during workup, the 2-Bromo-4,5-dimethoxybenzoyl chloride product will readily hydrolyze back to the starting carboxylic acid. This is often the culprit if the reaction appeared complete before workup.

Troubleshooting Steps:

• Verify Completion: Before workup, carefully take a small aliquot, quench it with methanol to form the stable methyl ester, and analyze by TLC or HPLC against a similarly derivatized sample of your starting material. This confirms whether the reaction was complete.

• Ensure Anhydrous Conditions: Always use flame-dried or oven-dried glassware. Use fresh, anhydrous solvents. If possible, perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]

Diagram 2: Competing Pathways: Incomplete Reaction vs. Hydrolysis

Caption: Two primary sources for the presence of the starting carboxylic acid.

Q2: My final product is a dark brown or yellow oil, but the literature reports it as clear. Why?

A: Discoloration is almost always a sign of impurities. The most likely sources are:

• Thionyl Chloride Quality: Commercial thionyl chloride can contain sulfur chlorides, which are often yellow or brown.[2] Using an old bottle or a lower-grade reagent can introduce these colored impurities.

• Thermal Decomposition: Overheating the reaction mixture can cause thionyl chloride to decompose into SO₂, Cl₂, and S₂Cl₂, which can lead to colored byproducts.[2] Maintain a gentle reflux and avoid aggressive heating.

• Substrate Decomposition: While less common for this specific molecule under these conditions, aggressive heating could cause some degradation of the aromatic ring, especially if other impurities are present.

For reactions where color is critical, consider purifying the thionyl chloride by distillation before use.[2]

Q3: How can I be certain all the excess thionyl chloride is removed? Its presence is detrimental to my next step.

A: Complete removal is crucial. Thionyl chloride's boiling point is ~76 °C, making it relatively volatile. However, simply using a rotovap is often insufficient.

• Initial Evaporation: Use a rotary evaporator to remove the bulk of the excess reagent. Ensure your pump is protected by a base trap (e.g., NaOH pellets) or a cold trap to prevent corrosion.[5]

• Azeotropic Removal: This is the most robust method. After the initial evaporation, add a high-boiling, dry, inert solvent like toluene to the flask and evaporate again.[1][5] The toluene forms an azeotrope with the remaining traces of thionyl chloride, effectively pulling them off. Repeat this process 2-3 times.

• High Vacuum: After azeotroping, place the flask on a high vacuum line for at least an hour to remove the last traces of both thionyl chloride and the azeotroping solvent.[1]

Q4: What are the best practices for storing 2-Bromo-4,5-dimethoxybenzoyl chloride?

A: Due to its high reactivity with water, proper storage is non-negotiable to maintain purity.

• Atmosphere: Store under a dry, inert atmosphere (argon or nitrogen).

• Container: Use a tightly sealed container with a secure cap (e.g., a Sure/Seal™ bottle or a vial with a PTFE-lined cap sealed with paraffin film).

• Environment: Store in a cool, dark, and dry place. A desiccator is an excellent environment for secondary containment.[4]

• Monitoring: If stored for an extended period, it is highly advisable to re-analyze the purity before use, as slow hydrolysis can still occur.[4] A simple visual check for insoluble white particles (the carboxylic acid) can be an initial indicator of degradation.

Section 3: Key Experimental Protocols

Protocol 1: High-Purity Synthesis of 2-Bromo-4,5-dimethoxybenzoyl chloride

This protocol emphasizes measures to minimize impurity formation.

• Preparation: Assemble a round-bottom flask with a reflux condenser and a gas inlet adapter. Flame-dry all glassware under vacuum and allow it to cool under a stream of dry nitrogen or argon.

• Charging Reactants: To the flask, add 2-Bromo-4,5-dimethoxybenzoic acid (1.0 eq). Add a stir bar.

• Adding Thionyl Chloride: Under the inert atmosphere, add thionyl chloride (SOCl₂) (3-5 eq) via a syringe or dropping funnel. Note: Using SOCl₂ as both reagent and solvent is common. Alternatively, an inert solvent like dichloromethane can be used, with 1.5-2.0 eq of SOCl₂.

• Reaction: Heat the mixture to a gentle reflux (approx. 80-85 °C) and maintain for 2-4 hours. The reaction progress can be monitored by observing the cessation of HCl and SO₂ gas evolution.[7]

• Workup and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully remove the excess thionyl chloride under reduced pressure using a rotary evaporator (ensure the vacuum pump is protected).

  • Add anhydrous toluene (approx. 2-3 times the initial volume of the acid) to the crude product and evaporate again. Repeat this azeotropic drying step two more times to ensure complete removal of SOCl₂.[1]

  • Dry the resulting oil under high vacuum for 1-2 hours to yield the final product, which should be used immediately or stored under rigorous anhydrous conditions.[1]

Protocol 2: Analytical Workflow for Purity Assessment

Acyl chlorides can degrade on HPLC or GC columns. Derivatization to a more stable compound is the gold standard for accurate analysis.[5]

• Sample Preparation (Derivatization):

  • Accurately weigh ~5-10 mg of the synthesized 2-Bromo-4,5-dimethoxybenzoyl chloride into a clean, dry vial.

  • Add 1 mL of anhydrous dichloromethane.

  • Add a nucleophile such as benzylamine or methanol (~1.5 eq) along with a non-nucleophilic base like triethylamine (~1.5 eq) to scavenge the HCl byproduct.

  • Let the reaction proceed for 15-20 minutes at room temperature. The conversion to the corresponding amide or ester is typically quantitative and rapid.

• Analysis (HPLC):

  • Dilute the derivatized sample with the mobile phase.

  • Inject onto a reverse-phase C18 column.

  • Use a mobile phase gradient, for example, of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA).

  • Monitor with a UV detector (e.g., at 254 nm).

  • The purity is calculated by the area percentage of the derivatized product peak relative to the total peak area. Any unreacted carboxylic acid will also be visible as a separate peak.

Diagram 3: Analytical Decision Workflow

Caption: Decision tree for the analytical assessment of product purity.

References

• Google Patents. (2011). CN102267894A - Method for preparing 2-bromo-4,5-dimethoxybenzoic acid.

• Sciencemadness Discussion Board. (2013). SOCl2: carboxylic acid to acid chloride: impurity!. Retrieved from [Link]

• Google Patents. (2013). EP2650277A1 - Method for producing 2-bromo-4,5-dialkoxy benzoic acid.

• Li, J., et al. (2022). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 27(15), 4984. Available from: [Link]

• Quibell, J. M., et al. (2018). Supporting Information: Transition-Metal-Free Decarboxylative Bromination of Aromatic Carboxylic Acids. The Royal Society of Chemistry. Retrieved from [Link]

• Google Patents. (2009). CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile.

• Chemistry LibreTexts. (2023). Conversion of carboxylic acids to acid chlorides. Retrieved from [Link]

• Wikipedia. (n.d.). 2C-B. Retrieved from [Link]

• Frankly Chemistry. (2015, February 8). Carboxylic Acids Advanced. Reaction with Thionyl Chloride [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• SynZeal. (n.d.). Pinaverium Impurity II. Retrieved from [Link]

• Reddit. (2023). Synthesis of Acyl Chlorides with Thionyl Chloride. r/Chempros. Retrieved from [Link]

• Patsnap Eureka. (2022). A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane.

Sources

• 1. 2-bromo-4,5-dimethoxybenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 2. Sciencemadness Discussion Board - SOCl2: carboxylic acid to acid chloride: impurity! - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. EP2650277A1 - Method for producing 2-bromo-4,5-dialkoxy benzoic acid - Google Patents [patents.google.com]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Characterization of Unexpected Byproducts in Reactions of 2-Bromo-4,5-dimethoxybenzoyl chloride

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development utilizing 2-Bromo-4,5-dimethoxybenzoyl chloride in their synthetic workflows. This resource is designed to provide expert insights and practical troubleshooting advice for the characterization of unexpected byproducts that may arise during its use. Our goal is to equip you with the knowledge to anticipate, identify, and mitigate the formation of these impurities, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common, expected side reactions when working with 2-Bromo-4,5-dimethoxybenzoyl chloride?

As an acyl chloride, 2-Bromo-4,5-dimethoxybenzoyl chloride is highly susceptible to nucleophilic attack. The most common side reactions involve its reaction with protic solvents or residual moisture.[1]

• Hydrolysis: Reaction with water, even trace amounts from solvents or glassware, will lead to the formation of 2-Bromo-4,5-dimethoxybenzoic acid. This is often the most prevalent byproduct if stringent anhydrous conditions are not maintained.

• Alcoholysis/Phenolysis: If the reaction is performed in an alcohol or phenol-based solvent (that is not the intended nucleophile), the corresponding ester will be formed.

• Aminolysis: Similarly, reaction with an amine that is not the target substrate will result in the formation of an amide byproduct.

Q2: Beyond the common side reactions, what unexpected byproducts should I be aware of?

The unique substitution pattern of 2-Bromo-4,5-dimethoxybenzoyl chloride introduces the potential for more complex and unexpected side reactions, particularly under certain reaction conditions:

• Cleavage of Methoxy Ethers: In the presence of strong Lewis acids, such as aluminum chloride (AlCl₃) commonly used in Friedel-Crafts reactions, one or both of the methoxy groups on the aromatic ring can be cleaved to form phenolic hydroxyl groups.[2] This can be followed by acylation at different positions, leading to a mixture of products.

• Reductive Dehalogenation: The bromine atom on the aromatic ring can be removed under reductive conditions.[3][4][5] This can occur if the reaction sequence involves a hydrogenation step or if reducing agents are present, even as impurities. The resulting byproduct would be 4,5-dimethoxybenzoyl chloride or its derivatives.

• Decarboxylation: While less common for the acyl chloride itself, its precursor, 2-Bromo-4,5-dimethoxybenzoic acid, can undergo decarboxylation under harsh thermal or radical conditions to yield 1-bromo-3,4-dimethoxybenzene. If the starting acyl chloride is contaminated with the parent carboxylic acid, this byproduct may be observed.

Q3: How can I minimize the formation of these byproducts?

• For Hydrolysis/Solvolysis:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

  • Use anhydrous solvents, preferably freshly distilled or from a sealed bottle over molecular sieves.

  • Conduct the reaction under a positive pressure of an inert gas.[1]

• For Methoxy Group Cleavage:

  • When performing Lewis acid-catalyzed reactions like Friedel-Crafts acylation, consider using milder Lewis acids or carefully controlling the reaction temperature and stoichiometry of the catalyst. Elevated temperatures can promote ether cleavage.[2]

• For Dehalogenation:

  • Avoid unintended exposure to reducing agents. If a subsequent reduction step is necessary, protect the acyl group first. Catalytic hydrogenation with palladium on carbon is a common method for reductive dehalogenation.[4]

Troubleshooting Guide: Identification and Characterization of Byproducts

This section addresses specific issues you might encounter and provides a systematic approach to identifying the root cause.

Observed Issue	Potential Byproduct(s)	Probable Cause	Suggested Action & Characterization
TLC analysis shows a more polar spot than the starting material and product.	2-Bromo-4,5-dimethoxybenzoic acid	Hydrolysis of the acyl chloride due to residual moisture.	Action: Rigorously dry all solvents and glassware. Use an inert atmosphere. Characterization: Isolate the byproduct via column chromatography. Confirm its identity using ¹H NMR (disappearance of the acyl chloride signal and appearance of a carboxylic acid proton, typically a broad singlet >10 ppm) and Mass Spectrometry (MS) to confirm the molecular weight (261.09 g/mol for the acid vs. 279.54 g/mol for the acyl chloride).
In a Friedel-Crafts reaction, multiple products are observed, some with unexpected polarity.	Demethylated and/or rearranged acylation products.	Cleavage of one or both methoxy groups by the Lewis acid catalyst (e.g., AlCl₃).[2]	Action: Reduce the amount of Lewis acid, switch to a milder catalyst, or perform the reaction at a lower temperature. Characterization: Use LC-MS to identify the molecular weights of the various products. ¹H and ¹³C NMR will be crucial to determine the new substitution pattern on the aromatic ring. The appearance of broad singlets in the ¹H NMR spectrum is indicative of phenolic -OH groups.
Mass spectrometry of the crude product shows a peak corresponding to the loss of bromine.	4,5-dimethoxybenzoyl derivatives.	Reductive dehalogenation.[3][4][5]	Action: Scrutinize the reaction for any potential sources of reduction (e.g., certain metals, hydride sources). Characterization: The mass spectrum will show a characteristic isotopic pattern for bromine being absent. High-resolution mass spectrometry (HRMS) can confirm the elemental composition. ¹H NMR will show a change in the aromatic proton splitting patterns.
The product appears to be contaminated with a less polar, non-carbonyl containing compound.	1-bromo-3,4-dimethoxybenzene	Decarboxylation of the starting carboxylic acid impurity.	Action: Ensure the purity of the starting 2-Bromo-4,5-dimethoxybenzoyl chloride and that it is free from its parent carboxylic acid. Avoid excessively high reaction temperatures. Characterization: Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for identifying this volatile, non-polar byproduct. ¹H NMR will lack the characteristic signals for the acyl group.

Visualizing Potential Side Reactions

The following diagrams illustrate the key reaction pathways leading to common and unexpected byproducts.

Caption: Key byproduct pathways from 2-Bromo-4,5-dimethoxybenzoyl chloride.

Experimental Protocol: Analysis of a Trial Reaction

This protocol outlines a general method for running a small-scale test reaction and analyzing the crude product mixture for potential byproducts.

Objective: To identify and characterize byproducts from a test acylation reaction.

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride

• Nucleophile of choice (e.g., aniline)

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N), distilled

• Oven-dried glassware

• Inert atmosphere setup (Nitrogen or Argon)

• TLC plates, LC-MS, NMR spectrometer

Procedure:

• Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere, dissolve the nucleophile (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM.

• Addition of Acyl Chloride: Slowly add a solution of 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq) in anhydrous DCM to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction with water and extract the organic layer. Wash the organic layer with dilute HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Crude Product Analysis:

  • TLC: Analyze the crude product against the starting materials to visualize new spots.

  • LC-MS: Dissolve a small sample of the crude product in a suitable solvent (e.g., acetonitrile) and analyze by LC-MS to obtain the molecular weights of all components in the mixture.

  • ¹H NMR: Obtain a proton NMR spectrum of the crude product. Look for characteristic signals of expected and unexpected byproducts as detailed in the troubleshooting table.

Sources

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• 2. Selective methoxy ether cleavage of 2,6-dimethoxyphenol followed by a selective acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 5. researchwithrutgers.com [researchwithrutgers.com]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 2-Bromo-4,5-dimethoxybenzoyl Chloride and its Alternatives in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of organic synthesis, the selection of appropriate building blocks is paramount to achieving desired molecular architectures and high reaction yields. Aryl acyl chlorides, such as 2-bromo-4,5-dimethoxybenzoyl chloride, serve as critical intermediates in the formation of a wide array of esters, amides, and ketones, finding extensive application in pharmaceutical and materials science research. A thorough understanding of the spectroscopic characteristics of these reagents is essential for reaction monitoring, quality control, and structural elucidation of the resulting products.

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-bromo-4,5-dimethoxybenzoyl chloride. Due to the limited availability of public domain experimental spectra for this specific compound, we present a detailed, theoretically-grounded prediction of its NMR data. This analysis is then objectively compared with the experimentally verified spectral data of two common alternative acylating agents: benzoyl chloride and 4-methoxybenzoyl chloride. This comparative approach, supported by experimental protocols and data, is designed to equip researchers with the practical insights needed to confidently utilize and characterize these important synthetic intermediates.

The Structural and Spectroscopic Rationale

The unique substitution pattern of 2-bromo-4,5-dimethoxybenzoyl chloride—featuring a bulky bromine atom ortho to the acyl chloride and two electron-donating methoxy groups—imparts specific reactivity and spectroscopic signatures. Understanding the interplay of these substituents is key to interpreting its NMR spectra. The bromine atom's steric hindrance can influence the conformation of the acyl chloride group, while its electronegativity, combined with the mesomeric effect of the methoxy groups, modulates the electron density distribution within the aromatic ring.

Predicted ¹H and ¹³C NMR Analysis of 2-Bromo-4,5-dimethoxybenzoyl Chloride

The following is a detailed prediction of the ¹H and ¹³C NMR spectra of 2-bromo-4,5-dimethoxybenzoyl chloride in a standard deuterated chloroform (CDCl₃) solvent. These predictions are based on established principles of NMR spectroscopy, including substituent chemical shift effects and spin-spin coupling patterns observed in analogous structures.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show two distinct signals in the aromatic region and two signals for the methoxy groups.

• Aromatic Protons: The two aromatic protons, H-3 and H-6, are in different chemical environments and are not coupled to each other.

  • H-3: This proton is situated between the bromine atom and a methoxy group. The deshielding effect of the adjacent bromine and the electron-donating effect of the para-methoxy group would likely place its resonance at approximately 7.3-7.5 ppm as a singlet.

  • H-6: This proton is positioned between the acyl chloride and a methoxy group. The strong electron-withdrawing nature of the acyl chloride group will significantly deshield this proton, shifting its resonance downfield to approximately 7.8-8.0 ppm , also appearing as a singlet.

• Methoxy Protons: The two methoxy groups are chemically non-equivalent.

  • C4-OCH₃: The methoxy group at the C4 position is expected to resonate around 3.9-4.0 ppm as a singlet.

  • C5-OCH₃: The methoxy group at the C5 position, being closer to the deshielding acyl chloride, might appear slightly further downfield, around 4.0-4.1 ppm , also as a singlet.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to display nine distinct signals corresponding to the nine carbon atoms in the molecule.

• Carbonyl Carbon (C=O): The acyl chloride carbonyl carbon is highly deshielded and is expected to appear in the range of 166-168 ppm .

• Aromatic Carbons:

  • C1 (ipso-COCl): The carbon attached to the acyl chloride group is expected to be in the range of 133-135 ppm .

  • C2 (ipso-Br): The carbon bearing the bromine atom will be shielded relative to an unsubstituted carbon and is predicted to be around 115-117 ppm .

  • C3: This protonated carbon will likely resonate in the range of 114-116 ppm .

  • C4 & C5 (ipso-OCH₃): These carbons, attached to the electron-donating methoxy groups, will be significantly shielded and are expected in the region of 148-155 ppm .

  • C6: This protonated carbon, being ortho to the electron-withdrawing acyl chloride, will be deshielded and is predicted to appear around 112-114 ppm .

• Methoxy Carbons (-OCH₃): The two methoxy carbons are expected to have slightly different chemical shifts, likely appearing in the range of 56-57 ppm .

Comparative Analysis with Alternative Acylating Agents

To provide a practical context for the predicted data, we will now compare it with the experimentally determined NMR data of two widely used alternatives: benzoyl chloride and 4-methoxybenzoyl chloride.

Benzoyl Chloride: The Unsubstituted Benchmark

Benzoyl chloride serves as a fundamental reference point for understanding the effects of substituents on the benzoyl moiety.[1][2][3]

• ¹H NMR (CDCl₃): The spectrum is characterized by three signals in the aromatic region. The ortho-protons (H-2, H-6) are the most deshielded due to the proximity of the electron-withdrawing acyl chloride, appearing around 8.1 ppm as a doublet. The para-proton (H-4) typically resonates around 7.6 ppm as a triplet, and the meta-protons (H-3, H-5) appear around 7.5 ppm as a triplet.[1][4]

• ¹³C NMR (CDCl₃): The carbonyl carbon appears around 168 ppm . The ipso-carbon (C1) is at approximately 135 ppm , C2/C6 at 130 ppm , C3/C5 at 129 ppm , and C4 at 134 ppm .

4-Methoxybenzoyl Chloride: An Electron-Donating Analogue

4-Methoxybenzoyl chloride provides insight into the electronic effect of a methoxy group on the benzoyl system, in contrast to the more complex substitution pattern of our target molecule.

• ¹H NMR (CDCl₃): The spectrum is simplified due to symmetry. The two protons ortho to the acyl chloride (H-2, H-6) are deshielded and appear as a doublet around 8.0 ppm . The two protons ortho to the methoxy group (H-3, H-5) are shielded by its electron-donating effect and resonate as a doublet around 6.9 ppm . The methoxy protons give a sharp singlet at approximately 3.9 ppm .

• ¹³C NMR (CDCl₃): The carbonyl carbon is found around 167 ppm . The ipso-carbon to the acyl chloride (C1) is at about 127 ppm , C2/C6 at 132 ppm , C3/C5 at 114 ppm , and the carbon attached to the methoxy group (C4) at 164 ppm . The methoxy carbon resonates around 56 ppm .

Data Summary and Comparison

Compound	Aromatic Protons (ppm)	Other Protons (ppm)	Carbonyl Carbon (ppm)	Aromatic Carbons (ppm)
2-Bromo-4,5-dimethoxybenzoyl chloride (Predicted)	H-3: ~7.3-7.5 (s)H-6: ~7.8-8.0 (s)	-OCH₃: ~3.9-4.1 (two s)	~166-168	C1: ~133-135C2: ~115-117C3: ~114-116C4/C5: ~148-155C6: ~112-114
Benzoyl Chloride (Experimental) [1][4]	H-2/6: ~8.1 (d)H-4: ~7.6 (t)H-3/5: ~7.5 (t)	-	~168	C1: ~135C2/C6: ~130C3/C5: ~129C4: ~134
4-Methoxybenzoyl Chloride (Experimental)	H-2/6: ~8.0 (d)H-3/5: ~6.9 (d)	-OCH₃: ~3.9 (s)	~167	C1: ~127C2/C6: ~132C3/C5: ~114C4: ~164

Experimental Protocols

Accurate NMR data acquisition is crucial for the correct identification and characterization of these compounds. The following is a generalized protocol for preparing and analyzing a sample of an acyl chloride by NMR spectroscopy.

Sample Preparation for NMR Analysis

• Safety First: Acyl chlorides are corrosive and react with moisture. All handling should be performed in a fume hood, and appropriate personal protective equipment (gloves, safety glasses) must be worn.

• Solvent Selection: Use a dry, deuterated solvent, typically CDCl₃, stored over molecular sieves to prevent hydrolysis of the acyl chloride.

• Sample Preparation: In a dry NMR tube, dissolve approximately 5-10 mg of the acyl chloride in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (0 ppm).

• Capping and Mixing: Securely cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

Visualizing the Workflow and Structures

To further clarify the relationships between these molecules and the general workflow for their analysis, the following diagrams are provided.

Figure 1: A conceptual diagram illustrating the comparison of the target molecule with its alternatives within the NMR analysis workflow.

Figure 2: A visual comparison of the chemical structures and key features of the acyl chlorides discussed. (Note: Placeholder images are used for illustrative purposes).

Conclusion

References

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• ScienceOpen. (n.d.). Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). Veratric Acid. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of Benzoyl chloride and BZ-Tp-CPDs. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4,5-dimethoxybenzyl bromide. Retrieved from [Link]

• ATB. (n.d.). Benzoylchloride. Retrieved from [Link]

• SpectraBase. (n.d.). Benzoylchloride - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• Thieme. (n.d.). Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

• SciELO. (n.d.). Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Retrieved from [Link]

• ResearchGate. (n.d.). Complete assignments of 1H and 13C NMR resonances of oleanolic acid, 18a-oleanolic acid, ursolic acid and their 11-oxo derivatives. Retrieved from [Link]

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• 3. spectrabase.com [spectrabase.com]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to High-Resolution Mass Spectrometry of Novel Compounds Derived from 2-Bromo-4,5-dimethoxybenzoyl Chloride

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of scientific rigor. In the synthesis of novel chemical entities, particularly those originating from versatile scaffolds like 2-Bromo-4,5-dimethoxybenzoyl chloride, high-resolution mass spectrometry (HRMS) stands as an indispensable analytical tool. This guide provides an in-depth comparison of HRMS techniques for the characterization of compounds synthesized from this key intermediate, offering field-proven insights and supporting data to navigate the complexities of structural elucidation.

The reactivity of the acyl chloride group in 2-Bromo-4,5-dimethoxybenzoyl chloride readily allows for the formation of a diverse range of derivatives, most commonly amides and esters. These reactions are fundamental in medicinal chemistry and drug discovery for generating libraries of compounds for biological screening. The resulting molecules, such as the N-aryl benzamide, N-(o-tolyl)-2-bromo-4,5-dimethoxybenzamide, possess structural features—a bromine atom and multiple methoxy groups—that yield characteristic and informative mass spectra, making HRMS an ideal analytical endpoint.[1]

The Imperative of Accurate Mass in a World of "What Ifs"

In the realm of novel compound characterization, nominal mass measurements are often insufficient. The ability of HRMS to provide accurate mass measurements to within a few parts per million (ppm) allows for the confident determination of a compound's elemental formula.[2] This is particularly crucial when dealing with unknown synthesis byproducts or metabolites, where multiple elemental compositions may be plausible for a given nominal mass. The bromine atom in our target compounds provides a distinct isotopic signature, with the ⁷⁹Br and ⁸¹Br isotopes occurring in a nearly 1:1 ratio. This results in a characteristic M+2 peak with an intensity almost equal to the molecular ion peak (M+), serving as a powerful diagnostic tool for confirming the presence of bromine in the molecule.

A Comparative Analysis of HRMS Platforms: Orbitrap vs. Quadrupole Time-of-Flight (Q-TOF)

The two most prevalent HRMS platforms in modern analytical laboratories are the Orbitrap and the Quadrupole Time-of-Flight (Q-TOF). While both are capable of delivering high-resolution and accurate mass data, they operate on different principles, leading to distinct advantages and disadvantages for the analysis of small molecules derived from 2-Bromo-4,5-dimethoxybenzoyl chloride.

Feature	Orbitrap (e.g., Thermo Scientific Q Exactive)	Quadrupole Time-of-Flight (Q-TOF) (e.g., Sciex, Agilent, Waters)
Mass Analyzer	Ions are trapped in an electrostatic field and their axial frequency is converted to a mass-to-charge ratio.	Ions are accelerated through a flight tube, and their time-of-flight is correlated to their mass-to-charge ratio.
Resolution	Typically higher, often exceeding 100,000 FWHM. This allows for the separation of closely related isotopic peaks and confident differentiation from matrix interferences.[3][4]	Generally in the range of 40,000-60,000 FWHM. While sufficient for most small molecule applications, it may be limiting for highly complex samples.[5][6]
Mass Accuracy	Generally excellent, often in the sub-1 ppm range with internal calibration.[3]	Very good, typically in the 1-3 ppm range with internal calibration.
Sensitivity	High, particularly for targeted analyses and in full-scan mode.[4]	Also high, and can be advantageous for fast-scanning applications due to a higher duty cycle.[5]
Scan Speed	Can be slower, which may be a consideration for very fast chromatography.	Generally faster, making it well-suited for coupling with ultra-high-performance liquid chromatography (UHPLC).
Robustness	Can be more susceptible to space-charging effects in the presence of high matrix concentrations.	Generally considered very robust and less prone to matrix effects.[6]

For the analysis of compounds derived from 2-Bromo-4,5-dimethoxybenzoyl chloride, the high resolution of an Orbitrap instrument can be particularly advantageous for resolving the isotopic fine structure of the brominated molecular ion and its fragments, providing an extra layer of confidence in identification. However, the robustness and faster scan speeds of a Q-TOF may be preferable for high-throughput screening applications.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the synthesis of a representative amide and its subsequent analysis by HRMS.

Synthesis of N-(4-methylphenyl)-2-bromo-4,5-dimethoxybenzamide

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq)

• p-toluidine (1.1 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve p-toluidine and triethylamine in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of 2-Bromo-4,5-dimethoxybenzoyl chloride in anhydrous DCM to the flask with constant stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography.

HRMS Analysis Protocol

Sample Preparation:

• Accurately weigh approximately 1 mg of the synthesized amide and dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.[7][8]

• Prepare a working solution of 1-10 µg/mL by diluting the stock solution with the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[7]

• Filter the working solution through a 0.22 µm syringe filter into an autosampler vial.[9]

Instrumentation and Parameters (Example for a Q-TOF system):

• Instrument: Agilent 6545 Q-TOF LC/MS

• Ion Source: Dual AJS ESI

• Gas Temperature: 325°C

• Gas Flow: 8 L/min

• Nebulizer: 35 psig

• Sheath Gas Temp: 350°C

• Sheath Gas Flow: 11 L/min

• VCap: 3500 V

• Fragmentor: 120 V

• Mass Range: 100-1000 m/z

• Acquisition Rate: 2 spectra/s

• Reference Masses: Purine (m/z 121.0509) and HP-0921 (m/z 922.0098) for continuous internal calibration.

Visualization of Key Workflows

Synthesis and Validation Workflow

Caption: Workflow for synthesis and HRMS validation.

HRMS Data Analysis Logic

Caption: Logic for structural confirmation via HRMS data.

Navigating Analytical Challenges: A Troubleshooting Guide

Even with the power of HRMS, challenges can arise. Below are some common issues encountered when analyzing compounds derived from 2-Bromo-4,5-dimethoxybenzoyl chloride and strategies to address them.

Challenge	Potential Cause(s)	Troubleshooting Strategy
Poor Signal Intensity	- Low sample concentration- Ion suppression from matrix components- Inefficient ionization	- Optimize sample concentration.- Improve sample cleanup or chromatographic separation.- Adjust ESI source parameters (e.g., gas flow, temperature).[10]
In-source Fragmentation	- High fragmentor/cone voltage- Thermally labile compound	- Reduce the fragmentor or cone voltage.- Optimize the ion source temperature.[11][12][13][14]
Difficulty Distinguishing Isomers	- Isomers may have identical accurate masses and fragmentation patterns.	- Optimize chromatographic separation to resolve isomers.- Employ ion mobility spectrometry if available.- For GC-MS, derivatization may alter fragmentation patterns to allow for differentiation.[15][16][17]
Mass Accuracy Errors	- Poor instrument calibration- Fluctuations in laboratory temperature	- Perform regular mass calibration using appropriate standards.- Utilize a lock mass or internal calibrant for real-time correction.[10][18]

Conclusion

High-resolution mass spectrometry is a powerful and essential technique for the unambiguous characterization of novel compounds synthesized from 2-Bromo-4,5-dimethoxybenzoyl chloride. Both Orbitrap and Q-TOF platforms offer the necessary performance for accurate mass measurements and structural elucidation. By understanding the principles of these techniques, implementing robust experimental protocols, and being aware of potential analytical challenges, researchers can confidently determine the structures of their synthesized molecules, paving the way for further investigation in drug discovery and development.

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• Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. (2023). PubMed. [Link]

• Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile. (n.d.).

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Comparison of reactivity between 2-Bromo-4,5-dimethoxybenzoyl chloride and other substituted benzoyl chlorides

A Comparative Guide to the Reactivity of 2-Bromo-4,5-dimethoxybenzoyl Chloride

This guide provides an in-depth, objective comparison of the reactivity of 2-Bromo-4,5-dimethoxybenzoyl chloride against other substituted benzoyl chlorides. Designed for researchers, scientists, and drug development professionals, this document synthesizes theoretical principles with experimental data to offer a comprehensive understanding of the factors governing acylation reactions. We will dissect the nuanced interplay of electronic and steric effects, present quantitative comparisons, and provide robust experimental protocols to aid in reagent selection and reaction optimization.

Fundamental Principles of Benzoyl Chloride Reactivity

Benzoyl chlorides are powerful and versatile acylating agents, widely used to introduce the benzoyl moiety into a variety of nucleophiles, including alcohols, amines, and aromatic systems.[1] The core of their reactivity lies in the electrophilicity of the carbonyl carbon, which is attached to an excellent leaving group, the chloride ion.[2] The nucleophilic acyl substitution reaction generally proceeds through a tetrahedral intermediate (an addition-elimination mechanism), although dissociative SN1-like pathways can become significant in weakly nucleophilic solvents or with highly stabilized carbocation intermediates.[3][4]

The reactivity of a substituted benzoyl chloride is primarily governed by two key factors:

• Electronic Effects : Substituents on the aromatic ring modulate the electron density at the carbonyl carbon.

  • Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) or halide (-Cl, -Br) groups, pull electron density away from the carbonyl carbon via inductive (-I) and/or resonance (-M) effects.[2] This increases the carbon's partial positive charge, enhancing its electrophilicity and making it more susceptible to nucleophilic attack, thereby increasing the reaction rate.[5][6]

  • Electron-Donating Groups (EDGs) , such as alkyl (-CH₃) or methoxy (-OCH₃) groups, push electron density into the ring through inductive (+I) and/or resonance (+M) effects.[2] This reduces the electrophilicity of the carbonyl carbon, generally leading to a slower reaction rate.[5]

• Steric Effects : The size and position of substituents, particularly those in the ortho positions, can physically obstruct the incoming nucleophile's path to the carbonyl carbon.[7] This steric hindrance raises the activation energy of the reaction, slowing it down, irrespective of the substituent's electronic nature.[4][8] In cases of severe steric hindrance, as with two ortho-substituents, the reaction rate can be dramatically reduced.[4]

Figure 1: Logical flow illustrating the primary factors that influence the reactivity of substituted benzoyl chlorides.

Dissecting the Substituent Effects in 2-Bromo-4,5-dimethoxybenzoyl Chloride

The reactivity of 2-Bromo-4,5-dimethoxybenzoyl chloride is a product of the complex interplay between its three substituents. A careful analysis is required to predict its overall behavior.

• 2-Bromo Group : Positioned ortho to the acyl chloride, the bromine atom exerts two powerful and opposing effects.

  • Electronic Effect : As a halogen, bromine is strongly electron-withdrawing through its inductive effect (-I), which significantly increases the electrophilicity of the carbonyl carbon.

  • Steric Effect : Its presence at the ortho position creates substantial steric hindrance, impeding the approach of nucleophiles.[4] This effect is often dominant and serves to decrease the reaction rate.[8]

• 4,5-Dimethoxy Groups :

  • 4-Methoxy Group : This group is para to the acyl chloride. The methoxy group is a powerful electron-donating group via resonance (+M), which pushes electron density into the aromatic ring and towards the carbonyl group. This effect decreases the electrophilicity of the carbonyl carbon, tending to slow the reaction. Its inductive effect (-I) is weaker and largely overridden by resonance.

  • 5-Methoxy Group : This group is meta to the acyl chloride. From the meta position, the resonance effect is negligible. Therefore, its primary influence is a moderate, electron-withdrawing inductive effect (-I), which will slightly enhance reactivity.

Predicted Overall Reactivity : The reactivity of 2-Bromo-4,5-dimethoxybenzoyl chloride is a trade-off. The strong +M effect of the 4-methoxy group deactivates the acyl chloride towards nucleophilic attack. Conversely, the -I effects of the 2-bromo and 5-methoxy groups serve to activate it. However, the most significant factor is likely the steric hindrance from the bulky ortho-bromo group. Therefore, 2-Bromo-4,5-dimethoxybenzoyl chloride is expected to be a significantly less reactive acylating agent than unsubstituted benzoyl chloride and other non-ortho-substituted analogs. Its reaction rates will be slower, potentially requiring more forcing conditions (e.g., higher temperatures, longer reaction times, or stronger catalysts) to achieve high yields.[9]

Comparative Reactivity Analysis

To contextualize the predicted reactivity of 2-Bromo-4,5-dimethoxybenzoyl chloride, we can compare it with other benzoyl chlorides for which experimental data is available.

Table 1: Yield Comparison in the N-Benzoylation of Aniline

The Schotten-Baumann reaction of aniline with various para-substituted benzoyl chlorides demonstrates the clear impact of electronic effects on reaction efficiency.

Benzoyl Chloride Substituent (p-position)	Electronic Effect	Product (N-Benzoyl Aniline) Yield (%)	Reference
p-Nitrobenzoyl chloride	Electron-withdrawing	~95%	[10]
p-Chlorobenzoyl chloride	Electron-withdrawing	92%	[10]
Benzoyl chloride	Neutral	85-90%	[10]
p-Methylbenzoyl chloride	Electron-donating	88%	[10]
p-Methoxybenzoyl chloride	Electron-donating	85%	[10]
Data synthesized from multiple sources for illustrative comparison under standard Schotten-Baumann conditions.

As the data shows, electron-withdrawing groups (-NO₂, -Cl) enhance the electrophilicity of the carbonyl carbon, leading to higher yields.[10] While electron-donating groups can slightly lower yields, the effect is less pronounced in this particular reaction.[10] Based on this, the electronic deactivation from the 4-methoxy group in our target molecule would suggest a lower yield, compounded by the steric hindrance of the 2-bromo group.

Table 2: Kinetic Comparison in the Friedel-Crafts Acylation of Toluene

Kinetic data from the aluminum chloride-catalyzed Friedel-Crafts acylation of toluene provides a quantitative measure of relative reactivity.

Substituent (p-X)	Rate Constant (k₂) x 10⁴ (L·mol⁻¹·s⁻¹) at 20°C	Relative Reactivity (kₓ/kₖ)	Reference
-C(CH₃)₃	0.63	0.18	[5]
-CH₃	0.83	0.24	[5]
-H	3.51	1.00	[5]
-F	3.39	0.97	[5]
-Cl	6.17	1.76	[5]
-Br	6.77	1.93	[5]
Data from a kinetic analysis of the AlCl₃-catalyzed reaction of substituted benzoyl chlorides with toluene.[5]

Experimental Protocols

The following protocols are provided as self-validating systems for performing and comparing acylation reactions. The causality behind key steps is explained to ensure reproducibility and understanding.

Protocol 1: N-Acylation of a Primary Amine (Schotten-Baumann Conditions)

This protocol describes a general method for synthesizing an N-acyl amine, a cornerstone reaction in pharmaceutical development.[11]

Figure 2: General experimental workflow for the N-acylation of a primary amine.

Step-by-Step Methodology:

• Reaction Setup : In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the primary amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in anhydrous dichloromethane (DCM). Cool the stirred solution to 0°C in an ice bath.

  • Causality: Anhydrous conditions are critical as benzoyl chlorides readily hydrolyze. The base neutralizes the HCl byproduct, driving the reaction to completion.

• Addition of Acyl Chloride : In a separate flask, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride (or the comparative benzoyl chloride, 1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the cooled amine solution over 20-30 minutes.

  • Causality: Dropwise addition is essential to control the exothermic nature of the acylation and prevent side reactions.

• Reaction : Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-12 hours, monitoring the consumption of the limiting reagent by Thin Layer Chromatography (TLC).

  • Causality: Reactions with sterically hindered or deactivated acyl chlorides like our title compound will likely require longer reaction times.

• Workup : Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Separate the organic layer and wash sequentially with 1M HCl (to remove excess amine and base), saturated aqueous NaHCO₃ (to remove any remaining acid), and brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure. Purify the resulting crude amide by flash column chromatography on silica gel or by recrystallization.

Protocol 2: Friedel-Crafts Acylation of an Aromatic Compound

This protocol details the Lewis acid-catalyzed acylation of an electron-rich aromatic compound like anisole.[12]

Step-by-Step Methodology:

• Catalyst Suspension : In a flame-dried, three-necked flask under an inert atmosphere, suspend anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) in anhydrous DCM. Cool the suspension to 0°C.

  • Causality: AlCl₃ is a potent Lewis acid that coordinates to the carbonyl oxygen, dramatically increasing the electrophilicity of the acyl chloride. It is extremely moisture-sensitive.

• Reagent Addition : Dissolve the benzoyl chloride (1.0 equivalent) and the aromatic substrate (e.g., anisole, 1.1 equivalents) in anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension, maintaining the internal temperature below 5°C.

• Reaction : Stir the reaction at 0°C to room temperature for 1-6 hours. Monitor progress by TLC.

• Quenching : Carefully and slowly pour the reaction mixture onto a stirred mixture of crushed ice and concentrated HCl.

  • Causality: This is a highly exothermic and gas-evolving step that hydrolyzes the aluminum complexes and quenches the reaction. Extreme caution is required.

• Workup and Purification : Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with DCM. Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude ketone product by column chromatography or recrystallization.

Figure 3: The stepwise mechanism for nucleophilic acyl substitution, the primary reaction pathway for benzoyl chlorides.

Conclusion

The reactivity of 2-Bromo-4,5-dimethoxybenzoyl chloride is a nuanced case study in physical organic chemistry. While the inductive effects of the bromo and meta-methoxy substituents provide some electronic activation, this is likely overshadowed by the powerful deactivating resonance effect of the para-methoxy group and, most critically, the steric hindrance imposed by the ortho-bromo substituent.

For the practicing chemist, this translates to a reagent that is considerably less reactive than unsubstituted benzoyl chloride or its para-substituted analogs. Successful acylations using this reagent will often necessitate more stringent reaction conditions, such as elevated temperatures, extended reaction times, or the use of more potent catalysts, to overcome its inherent steric and electronic barriers. This guide provides the foundational principles and practical protocols necessary to effectively utilize this and other substituted benzoyl chlorides in complex synthetic endeavors.

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• BenchChem. (2025). A Comparative Guide to the Reactivity of Substituted Benzoyl Chlorides in Acylation Reactions. BenchChem Technical Guides.

• LibreTexts Chemistry. Determination of Mechanism in Chemistry.

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• Bentley, T. W., & Jones, R. O. (1993). Precise dissection of kinetic data for solvolyses of benzoyl chloride into contributions from two simultaneous reaction channels. Journal of the Chemical Society, Perkin Transactions 2, (12), 2351-2357.

• BenchChem. (2025). A Comparative Analysis of Reactivity: 3-Ethylbenzoyl Chloride vs. Benzoyl Chloride. BenchChem Technical Guides.

• Kato, S., et al. (2002). Intrinsic Structure−Reactivity Relationships in Gas-Phase Transacylation Reactions: Identity Exchange of Substituted Benzoyl Chlorides with Chloride Ion. Journal of the American Chemical Society, 124(18), 5139-5151.

• ChemicalBook. (n.d.). 2-bromo-4,5-dimethoxybenzoyl chloride synthesis.

• Campos-Rey, P., et al. (2010). Solvolysis of substituted benzoyl chlorides in nonionic and mixed micellar solutions. The Journal of Physical Chemistry B, 114(44), 14004-14011.

• BenchChem. (2025). Overcoming Steric Hindrance in Reactions with 2-(Chloromethyl)benzoic acid. BenchChem Technical Support Center.

• BenchChem. (2025). Overcoming steric hindrance in reactions with bulky benzoyl chlorides. BenchChem Technical Support Center.

• Google Patents. (1986). US4593144A - Process for preparing substituted benzotrichloride compounds.

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• Tlili, A., et al. (2018). Hammett plot for the addition of the benzoyl radical to styrenes. ResearchGate.

• BenchChem. (2025). A Comparative Guide to the Acylation Reactivity of 2-Methoxybenzoyl Chloride and Benzoyl Chloride. BenchChem Technical Guides.

• Oxford Reference. (n.d.). Hammett equation. A Dictionary of Chemistry.

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• BenchChem. (2025). Application Note: Protocol for Acylation Reaction with 2-Amino-5-bromobenzoyl Chloride. BenchChem Application Notes.

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A Senior Application Scientist's Guide to HPLC Purity Assessment of Synthesized 2-Bromo-4,5-dimethoxybenzoyl Chloride

A Comparative Analysis of Stationary Phases for Enhanced Resolution and Method Robustness

For researchers and professionals in drug development, the purity of chemical intermediates is not merely a quality metric; it is a foundational pillar upon which the safety, efficacy, and reproducibility of a final active pharmaceutical ingredient (API) are built. 2-Bromo-4,5-dimethoxybenzoyl chloride serves as a critical building block in the synthesis of various pharmaceutical compounds. Its purity directly impacts the impurity profile of subsequent synthetic steps and, ultimately, the final API. This guide provides a detailed, objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of this key intermediate, supported by scientific rationale and actionable protocols.

The Synthetic Context and Its Analytical Implications

2-Bromo-4,5-dimethoxybenzoyl chloride is typically synthesized from its corresponding carboxylic acid, 2-bromo-4,5-dimethoxybenzoic acid, via reaction with a chlorinating agent like thionyl chloride or oxalyl chloride.[1][2][3] The primary analytical challenge lies in developing a method that can baseline-resolve the highly reactive acid chloride product from the acidic starting material and any potential side-products. High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this task due to its high resolution, quantitative accuracy, and sensitivity.[4][5][6]

Given the aromatic and relatively non-polar nature of the target compound, Reversed-Phase HPLC (RP-HPLC) is the most appropriate chromatographic mode.[7][8][9] This guide will compare two distinct reversed-phase stationary phases to illustrate how column chemistry can be leveraged to optimize the separation.

Comparative HPLC Methodologies: C18 vs. Phenyl-Hexyl

The choice of a stationary phase is the most powerful tool for manipulating selectivity in HPLC. We will compare the performance of a traditional C18 column against a Phenyl-Hexyl column to demonstrate how different retention mechanisms can be exploited for this specific analysis.

Method A: The Industry Standard - C18 Stationary Phase

A C18 (octadecyl) column is the most widely used stationary phase in reversed-phase chromatography. Separation is primarily driven by hydrophobic interactions between the analyte and the long alkyl chains of the stationary phase.

Causality Behind Experimental Choices:

• Stationary Phase: The C18 phase provides strong hydrophobic retention for the benzoyl chloride derivative.

• Mobile Phase: A gradient elution using water and acetonitrile is selected to separate compounds with a range of polarities. Acetonitrile is often preferred for aromatic compounds.[10] The addition of 0.1% formic or trifluoroacetic acid is critical. It serves to suppress the ionization of the acidic starting material (2-bromo-4,5-dimethoxybenzoic acid), ensuring a sharp, well-defined peak shape and preventing peak tailing.

• Detection: The aromatic ring in the analyte acts as a chromophore, allowing for sensitive detection using a UV detector. A wavelength of 254 nm is a common choice for aromatic compounds, providing a robust signal.[7]

Method B: An Alternative Selectivity - Phenyl-Hexyl Stationary Phase

A Phenyl-Hexyl column offers a mixed-mode retention mechanism. It combines hydrophobic interactions from the hexyl linker with unique π-π interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte.[11][12][13]

Causality Behind Experimental Choices:

• Stationary Phase: This phase is chosen specifically for its potential to provide alternative selectivity for aromatic compounds.[14] The π-π interactions can help to resolve isomers or structurally similar compounds that may co-elute on a standard C18 phase. The hexyl spacer provides a degree of hydrophobic retention comparable to shorter-chain alkyl phases.[13]

• Mobile Phase & Detection: To ensure a direct and objective comparison, the mobile phase composition and detection wavelength are kept identical to Method A. This isolates the effect of the stationary phase on the separation.

Experimental Protocols & Data Presentation

The following protocols are designed to be robust and reproducible.

Preparation of Solutions

• Diluent Preparation: Prepare a 50:50 (v/v) mixture of acetonitrile and water.

• Standard Solution (approx. 0.5 mg/mL): Accurately weigh ~5 mg of 2-Bromo-4,5-dimethoxybenzoyl chloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (approx. 0.5 mg/mL): Accurately weigh ~5 mg of the synthesized 2-Bromo-4,5-dimethoxybenzoyl chloride into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm PTFE syringe filter to protect the column from particulate matter.

HPLC Conditions: A Side-by-Side Comparison

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-2 min: 50% B	0-2 min: 50% B
2-15 min: 50% to 90% B	2-15 min: 50% to 90% B
15-18 min: 90% B	15-18 min: 90% B
18-18.1 min: 90% to 50% B	18-18.1 min: 90% to 50% B
18.1-25 min: 50% B	18.1-25 min: 50% B
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Detection	UV at 254 nm	UV at 254 nm
Injection Volume	5 µL	5 µL

Purity Calculation

The purity is determined using the area percent method, which assumes that all components have a similar response factor at the chosen wavelength.

Purity (%) = (Area of the Main Peak / Total Area of All Peaks) x 100

Visualization of the Analytical Workflow

The following diagram outlines the logical flow from sample receipt to final purity reporting.

Caption: End-to-end workflow for HPLC purity determination.

Trustworthiness: A Self-Validating Protocol

To ensure the trustworthiness of the results, the analytical method itself must be self-validating. This is achieved through System Suitability Testing (SST), performed before any sample analysis.

SST Protocol:

• Make five replicate injections of the Standard Solution.

• Calculate the relative standard deviation (RSD) for the retention time and peak area of the main peak.

• Evaluate the peak shape by calculating the tailing factor and the column efficiency by determining the theoretical plates.

Acceptance Criteria (Example):

• RSD of Retention Time: ≤ 1.0%

• RSD of Peak Area: ≤ 2.0%

• Tailing Factor: 0.8 - 1.5

• Theoretical Plates: ≥ 2000

Meeting these criteria provides confidence that the HPLC system is operating correctly and is capable of producing reliable data. This practice is a cornerstone of Good Manufacturing Practice (GMP).[6]

Expected Results and Performance Comparison

While both columns are expected to provide acceptable purity results, the Phenyl-Hexyl column is anticipated to offer superior performance in resolving the main peak from its most likely impurity, the starting carboxylic acid.

Performance Metric	Method A (C18)	Method B (Phenyl-Hexyl)	Rationale for Difference
Approx. Retention Time (Product)	~10.5 min	~9.8 min	Phenyl phases can be slightly less retentive than C18 for some compounds.
Approx. Retention Time (Impurity)	~7.2 min	~6.5 min	The acidic starting material is more polar and will elute earlier.
Resolution (Product/Impurity)	> 2.0	> 3.0	Enhanced resolution is expected due to π-π interactions on the Phenyl-Hexyl phase.[14]
Tailing Factor (Product Peak)	< 1.3	< 1.2	Both methods should yield good peak shape due to the acidified mobile phase.

The superior resolution offered by the Phenyl-Hexyl column provides a more robust method, with a greater margin for error and a higher degree of confidence in the purity value, especially when quantifying low-level impurities.

Conclusion and Recommendation

Both the C18 and Phenyl-Hexyl stationary phases are capable of assessing the purity of 2-Bromo-4,5-dimethoxybenzoyl chloride.

• A C18 column provides a reliable, industry-standard method that is sufficient for routine quality control where the impurity profile is well-understood.

• A Phenyl-Hexyl column is recommended for method development and for syntheses where closely related aromatic impurities are suspected. The alternative selectivity offered by the π-π interactions provides a higher degree of resolution and, therefore, a more robust and trustworthy analytical method.

For any application intended for regulatory submission, a full method validation in accordance with ICH Q2(R1) guidelines is required to demonstrate that the analytical procedure is fit for its intended purpose.

References

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• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of Seven Aromatic Compounds on Reversed-Phase Aromatic Stationary Phases. Relative Selectivity. Retrieved from [Link]

• Hu, Q., & Li, G. (2013). HPLC Method Development and Validation for Pharmaceutical Analysis. Pharmaceutical Technology.

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• Caiali, E., & David, V. (2011). RETENTION BEHAVIOUR OF AROMATIC HYDROCARBONS IN REVERSED-PHASE HPLC BASED ON PHENYL-SILICA STATIONARY PHASE. Revue Roumaine de Chimie, 56(4), 365-371.

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• Basnet, B., & Poudel, S. (2023). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. World Journal of Pharmaceutical and Medical Research, 9(12), 01-08.
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• A kind of new preparation process of 2,4- dimethoxy-benzoyl chloride.

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A Senior Application Scientist's Guide to Catalyst Efficacy in Reactions of 2-Bromo-4,5-dimethoxybenzoyl chloride

Introduction: The Synthetic Versatility of a Key Building Block

2-Bromo-4,5-dimethoxybenzoyl chloride is a valuable bifunctional reagent in organic synthesis, particularly in the development of pharmaceuticals and complex molecular architectures. Its utility stems from two distinct reactive sites: the aryl bromide (C-Br) bond, amenable to a host of transition metal-catalyzed cross-coupling reactions, and the highly reactive acyl chloride moiety, prime for nucleophilic acyl substitution. The strategic selection of a catalyst is paramount, as it dictates the efficiency, selectivity, and overall success of transformations involving this substrate.

This guide provides a comparative analysis of various catalytic systems for the two primary classes of reactions involving 2-Bromo-4,5-dimethoxybenzoyl chloride. We will delve into the mechanistic rationale behind catalyst selection, present comparative data for analogous systems, and provide actionable experimental protocols for researchers in the field.

Part 1: Catalysis of Cross-Coupling Reactions at the C-Br Bond

The carbon-bromine bond on the aromatic ring is a versatile handle for constructing new carbon-carbon and carbon-heteroatom bonds. The efficacy of these transformations is critically dependent on the choice of transition metal catalyst and, equally important, the associated ligands that modulate the metal center's reactivity.

Palladium-Catalyzed Reactions: The Workhorse of Cross-Coupling

Palladium catalysis is the most established and versatile tool for activating aryl halide bonds.[1][2] The general mechanism involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation (for couplings like Suzuki) or related steps, and concluding with reductive elimination to yield the product and regenerate the Pd(0) catalyst.[2][3]

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organohalide, is one of the most widely used C-C bond-forming reactions.[4] The choice of palladium source and ligand is crucial for achieving high yields, especially with potentially challenging substrates.

Catalyst System Comparison:

The primary challenge in coupling 2-Bromo-4,5-dimethoxybenzoyl chloride is the presence of the electron-withdrawing acyl chloride group, which can influence the electronic properties of the aryl bromide. Modern catalyst systems utilizing bulky, electron-rich phosphine ligands are often superior to traditional catalysts like Pd(PPh₃)₄, as they accelerate the rate-limiting oxidative addition and subsequent reductive elimination steps.[3]

Catalyst System	Precursor	Ligand	Typical Loading (mol%)	Base	Solvent	Expected Efficacy
System 1: Traditional	Pd(PPh₃)₄	PPh₃	2-5	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene	Good to Excellent[5]
System 2: Buchwald Ligand	Pd(OAc)₂	SPhos / XPhos	0.5-2	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	Excellent, High TON/TOF[3][5]
System 3: NHC Ligand	Pd-PEPPSI-IPr	IPr	1-3	K₂CO₃	THF, Dioxane	Excellent, Air/Moisture Stable[5]

TON = Turnover Number, TOF = Turnover Frequency

Causality of Catalyst Choice: While Pd(PPh₃)₄ is a reliable choice for many standard couplings, sterically hindered or electron-deficient aryl halides benefit from ligands like SPhos.[5] These ligands promote the formation of a monoligated, 14-electron Pd(0) species, which is highly active in the oxidative addition step. N-Heterocyclic Carbene (NHC) ligands form very stable palladium complexes that are often resistant to deactivation, making them robust catalysts for challenging transformations.

This reaction enables the synthesis of aryl amines from aryl halides and is fundamental in medicinal chemistry.[6][7] The catalytic cycle is similar to other palladium-catalyzed couplings, but the choice of ligand is critical to facilitate the C-N reductive elimination.[8]

Catalyst System Comparison:

The development of sterically hindered, electron-rich biaryl phosphine ligands by Buchwald and Hartwig revolutionized this field, allowing for the coupling of aryl chlorides and a much wider range of amines under milder conditions.[9]

Catalyst System	Precursor	Ligand	Typical Loading (mol%)	Base	Solvent	Expected Efficacy
System 1: Early Generation	Pd₂(dba)₃	P(o-tol)₃	1-3	NaOt-Bu	Toluene	Moderate to Good
System 2: Bidentate Ligand	Pd(OAc)₂	BINAP / DPPF	1-2	NaOt-Bu, Cs₂CO₃	Toluene, Dioxane	Good, effective for primary amines[6]
System 3: Biaryl Ligand	Pd(OAc)₂	XPhos / RuPhos	0.5-2	K₃PO₄, LiHMDS	Toluene, THF	Excellent, Broad Scope[9]
System 4: NHC Ligand	Pd-BIAN-NHC	BIAN-INon	1-2	K₂CO₃	Dioxane	Excellent for heteroaryl substrates[10]

The Sonogashira reaction couples terminal alkynes with aryl halides, typically using a dual-catalyst system of palladium and copper(I).[11][12] The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst activates the alkyne.[11]

Catalyst System Comparison:

Catalyst System	Pd Catalyst	Cu Co-catalyst	Typical Loading (mol%)	Base	Solvent	Expected Efficacy
Standard Conditions	Pd(PPh₃)₂Cl₂	CuI	Pd: 1-3, Cu: 2-5	Et₃N, i-Pr₂NH	THF, DMF	Good to Excellent[13][14]
Copper-Free	Pd(OAc)₂ / P(t-Bu)₃	None	Pd: 1-2	Cs₂CO₃	Dioxane	Good, avoids homo-coupling

Mechanistic Insight: The copper cycle involves the formation of a copper(I) acetylide, which then undergoes transmetalation with the Pd(II)-aryl complex. While effective, the copper co-catalyst can sometimes lead to alkyne homo-coupling (Glaser coupling). Copper-free conditions have been developed to circumvent this side reaction.

Nickel-Catalyzed Reactions: A Cost-Effective and Potent Alternative

Nickel catalysts have emerged as a powerful alternative to palladium, offering advantages in terms of lower cost and unique reactivity.[15] Nickel can readily activate more challenging electrophiles, such as aryl chlorides, and can participate in both polar and radical-type mechanisms.[15][16] For a substrate like 2-Bromo-4,5-dimethoxybenzoyl chloride, nickel catalysis presents a highly viable and economical option.

Catalyst System Comparison:

Catalyst System	Ni Precursor	Ligand	Reductant (if needed)	Solvent	Expected Efficacy
Ni-Phosphine	NiCl₂(dppf)	dppf	Zn	DMF, NMP	High activity for aryl chlorides/bromides
Ni-NHC	Ni(cod)₂	IPr, SIPr	---	Dioxane, THF	High activity, good functional group tolerance
Cross-Electrophile	NiBr₂·glyme	dtbbpy	Zn, Mn	DMA, DMF	Couples two different electrophiles[17]

Expertise in Action: The smaller atomic radius of nickel compared to palladium can sometimes pose a challenge for coupling sterically hindered substrates.[18] However, the use of flexible bidentate phosphine ligands can overcome this limitation, enabling efficient C-S coupling of sterically demanding partners.[18] This principle can be extended to C-C and C-N couplings, making ligand selection critical for success.

Part 2: Catalysis of Reactions at the Acyl Chloride

The acyl chloride is a highly electrophilic functional group that readily undergoes nucleophilic acyl substitution. While many of these reactions proceed without a catalyst, certain transformations benefit significantly from catalytic activation, particularly when using less reactive nucleophiles or under biphasic conditions.

Friedel-Crafts Acylation

For acylating aromatic rings, a Lewis acid catalyst is required to activate the acyl chloride, generating a highly electrophilic acylium ion.

Catalyst Comparison:

Catalyst	Type	Key Characteristics
SbCl₅	Strong Lewis Acid	A versatile and powerful catalyst for electrophilic aromatic substitution.[19]
AlCl₃	Strong Lewis Acid	The traditional and highly effective catalyst, but can require stoichiometric amounts.
FeCl₃	Milder Lewis Acid	A more economical and environmentally benign alternative to AlCl₃.

Phase-Transfer Catalysis (PTC) for Biphasic Acylations

When reacting 2-Bromo-4,5-dimethoxybenzoyl chloride (soluble in an organic phase) with a nucleophile soluble in an aqueous phase (e.g., the salt of a phenol or an amine under basic conditions), a phase-transfer catalyst is essential.[20] The catalyst, typically a quaternary ammonium or phosphonium salt, transports the nucleophilic anion from the aqueous phase to the organic phase where the reaction occurs.[21][22]

Catalyst Comparison:

Catalyst	Chemical Name	Max Temp (°C)	Key Characteristics
TBAB	Tetrabutylammonium Bromide	~100	Common, effective, and economical choice for many applications.[22]
Aliquat 336	Tricaprylylmethylammonium Chloride	~100	Excellent for transferring a wide variety of anions; high organic solubility.[22]
TPPB	Tetraphenylphosphonium Bromide	>150	Higher thermal stability than ammonium salts, suitable for high-temperature reactions.[23]

Causality of PTC Choice: The selection of a PTC often involves a trade-off between reactivity, thermal stability, and cost. For most acylations, which are rapid at or slightly above room temperature, TBAB or Aliquat 336 are sufficient. For reactions requiring higher temperatures, a more stable phosphonium salt is advisable to prevent catalyst decomposition (Hofmann elimination).[23]

Visualizations

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Workflow diagram for Phase-Transfer Catalyzed (PTC) acylation.

Experimental Protocols

The following protocols are representative examples and should be optimized for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling using a Buchwald Catalyst System

This protocol is adapted from standard procedures for coupling aryl bromides using modern phosphine ligands.[3][5]

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium(II) acetate, Pd(OAc)₂ (0.02 eq., 2 mol%)

• SPhos (0.04 eq., 4 mol%)

• Potassium phosphate, K₃PO₄ (3.0 eq., anhydrous powder)

• Anhydrous 1,4-Dioxane

• Degassed Water

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂, SPhos, and K₃PO₄.

• Add 2-Bromo-4,5-dimethoxybenzoyl chloride and the arylboronic acid to the flask.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane:water).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Wash the organic phase with water, then brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Phase-Transfer Catalyzed Acylation of Phenol

This protocol describes a general method for acylating a phenol under biphasic conditions.[24]

Materials:

• 2-Bromo-4,5-dimethoxybenzoyl chloride (1.0 eq.)

• Phenol (1.1 eq.)

• Sodium Hydroxide, NaOH (2.0 eq.)

• Tetrabutylammonium bromide, TBAB (0.05 eq., 5 mol%)

• Toluene

• Water

Procedure:

• In a round-bottom flask, dissolve the phenol and sodium hydroxide in water.

• Add TBAB to the aqueous solution and stir until it dissolves.

• In a separate step, dissolve 2-Bromo-4,5-dimethoxybenzoyl chloride in toluene.

• Add the organic solution to the aqueous solution.

• Stir the biphasic mixture vigorously at room temperature. The reaction is often exothermic.

• Monitor the reaction by TLC, observing the consumption of the benzoyl chloride.

• Upon completion, transfer the mixture to a separatory funnel.

• Separate the layers. Wash the organic layer with dilute HCl, then with saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the product by recrystallization or column chromatography if necessary.

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A Comparative Guide to the Biological Activity of Compounds Synthesized from 2-Bromo-4,5-dimethoxybenzoyl Chloride

Introduction: The Strategic Value of the 2-Bromo-4,5-dimethoxybenzoyl Scaffold

In the landscape of medicinal chemistry and drug discovery, the selection of a core scaffold is a critical decision that dictates the trajectory of a research program. The benzoyl moiety is a privileged structure, appearing in a vast array of biologically active compounds. However, its functionalization determines its ultimate therapeutic potential. The 2-Bromo-4,5-dimethoxybenzoyl scaffold is a particularly intriguing starting point for synthesis. The presence of a bromine atom, a halogen capable of forming halogen bonds and modulating pharmacokinetic properties, combined with two electron-donating methoxy groups, creates a unique electronic and steric profile. This profile can enhance binding affinity to biological targets and improve metabolic stability.

This guide provides an in-depth comparison of the biological activities of compounds derived from 2-Bromo-4,5-dimethoxybenzoyl chloride. We will explore its utility in generating potent anticancer, antimicrobial, and anti-inflammatory agents, benchmarked against derivatives from alternative, common benzoyl chlorides. The information herein is supported by experimental data and detailed protocols, designed to empower researchers, scientists, and drug development professionals to make informed decisions in their synthetic strategies.

The Precursor: Synthesis and Properties of 2-Bromo-4,5-dimethoxybenzoyl Chloride

The starting material itself, 2-Bromo-4,5-dimethoxybenzoyl chloride, is typically prepared from its corresponding carboxylic acid. The conversion is a standard procedure in organic synthesis, often employing thionyl chloride (SOCl₂) or oxalyl chloride. The reactivity of the acyl chloride is paramount, allowing for the facile formation of esters, amides, and other derivatives under mild conditions.

Experimental Protocol 1: Synthesis of 2-Bromo-4,5-dimethoxybenzoyl Chloride

This protocol describes the conversion of 2-Bromo-4,5-dimethoxybenzoic acid to its corresponding acyl chloride using thionyl chloride.[1]

Materials:

• 2-Bromo-4,5-dimethoxybenzoic acid (1.0 equiv)

• Thionyl chloride (SOCl₂) (2.0-3.0 equiv)

• Toluene (anhydrous)

• N,N-Dimethylformamide (DMF) (catalytic amount)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-Bromo-4,5-dimethoxybenzoic acid and anhydrous toluene.

• Add a catalytic amount (1-2 drops) of DMF to the suspension.

• Slowly add thionyl chloride to the mixture at room temperature.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and stir for 2-4 hours, monitoring the reaction progress by observing the cessation of gas (HCl and SO₂) evolution.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The crude product, 2-bromo-4,5-dimethoxybenzoyl chloride, is often obtained as an oil or low-melting solid and can be used in subsequent steps without further purification.[1]

A Survey of Biological Activities: From Cancer to Microbes

The unique substitution pattern of the 2-Bromo-4,5-dimethoxybenzoyl scaffold imparts a range of biological activities to its derivatives. The following sections compare these activities, supported by data from the literature.

Anticancer Activity: Targeting Cell Proliferation

The presence of methoxy groups on a phenyl ring is a common feature in potent anticancer agents, particularly those that function as tubulin polymerization inhibitors.[2] These compounds disrupt the dynamics of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2] The addition of a bromine atom can further enhance this activity through specific interactions with the target protein or by improving cell membrane permeability.

While direct studies on a wide range of derivatives from 2-Bromo-4,5-dimethoxybenzoyl chloride are emerging, related structures provide strong evidence of its potential. For example, a chalcone synthesized from the corresponding aldehyde (2-bromo-4,5-dimethoxybenzaldehyde) demonstrated moderate activity against the MCF-7 breast cancer cell line.[3] Furthermore, benzofuran derivatives containing a bromo-benzoyl moiety have shown outstanding activity against lung (A-549) and cervical (HeLa) cancer cell lines.[4][5]

Table 1: Comparative Anticancer Activity of Benzoyl Derivatives

Precursor/Derivative Class	Representative Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
2-Bromo-4,5-dimethoxybenzaldehyde	2'-hydroxy-2-bromo-4,5-dimethoxychalcone	MCF-7 (Breast)	~15.3 (converted from 42.19 µg/mL)	[3]
4-Bromo/Chloro Benzoyl Benzofuran	2-(trifluoromethyl)benzyl substituted triazole	A-549 (Lung)	< 10 (nM conc.)	[4][5]
4-Bromo/Chloro Benzoyl Benzofuran	2-(trifluoromethyl)benzyl substituted triazole	HeLa (Cervical)	< 10 (nM conc.)	[4][5]
3,4,5-Trimethoxybenzoyl	Benzo[b]furan derivative	Various	Not specified	[2]
Benzoxazole Derivative	5-amino-2-[p-bromophenyl]-benzoxazole	MCF-7 (Breast)	0.022	[6]
Benzoxazole Derivative	5-amino-2-[p-bromophenyl]-benzoxazole	MDA-MB (Breast)	0.028	[6]

Many potent anticancer agents derived from substituted benzoyl precursors exert their effect by interfering with microtubule dynamics. This process is crucial for the formation of the mitotic spindle during cell division.

Caption: Inhibition of key pro-inflammatory signaling pathways.

Comparative Analysis with Alternative Benzoyl Chlorides

The choice of substitution pattern on the benzoyl ring is a deliberate one, driven by the desire to balance reactivity, stability, and biological function.

Caption: Decision workflow for selecting a benzoyl chloride precursor.

vs. Benzoyl Chloride (Unsubstituted)

• Advantages: Readily available and cost-effective. [7]* Disadvantages: Lacks the specific electronic and steric features imparted by substituents. The resulting benzoyl esters or amides are generally less stable to nucleophilic or acidic/basic conditions compared to substituted analogues. [7]Biological activity is often lower without targeted substitutions.

vs. 2,6-Dimethoxybenzoyl Chloride

• Advantages: The two ortho-methoxy groups provide significant steric hindrance around the carbonyl group. This makes the resulting esters exceptionally stable to a wide range of chemical conditions, which is useful in multi-step synthesis for protecting alcohol groups. [7]* Disadvantages: The same steric bulk can impede the initial reaction, sometimes requiring more forcing conditions or leading to slower reaction rates, especially with hindered alcohols. [7]The biological activity profile is dominated by its use as a protecting group rather than a core pharmacophore.

vs. 3,4,5-Trimethoxybenzoyl Chloride

• Advantages: This "trimethoxy" pattern is a well-established pharmacophore for potent tubulin polymerization inhibitors (e.g., in combretastatin analogues). [2]It has a strong track record in anticancer drug development.

• Disadvantages: It lacks the bromine atom found in our target scaffold. The bromine can offer unique halogen-bonding interactions with protein targets and can alter the compound's absorption, distribution, metabolism, and excretion (ADME) profile, potentially offering advantages in bioavailability or target residence time.

Standardized Protocol for Biological Evaluation

To ensure data comparability across different synthesized compounds, standardized assays are essential. The MTT assay is a gold standard for assessing cytotoxic (anticancer) activity.

Experimental Protocol 2: Cytotoxicity Assessment via MTT Assay

This protocol outlines the determination of the antiproliferative activity of synthesized compounds against a cancer cell line. [2] Materials:

• Synthesized compound stock solution (e.g., 10 mM in DMSO)

• Human cancer cell line (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or solubilization buffer

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized compound in culture medium. After 24 hours, remove the old medium from the plates and add 100 µL of the diluted compound solutions to the wells. Include wells with untreated cells (negative control) and a known anticancer drug (positive control).

• Incubation: Incubate the plates for another 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Outlook

The 2-Bromo-4,5-dimethoxybenzoyl chloride scaffold represents a versatile and highly promising starting point for the synthesis of novel therapeutic agents. The strategic placement of a bromine atom and two methoxy groups provides a unique combination of steric and electronic properties that can be leveraged to develop potent and selective inhibitors. The evidence from structurally related compounds strongly indicates a high potential for derivatives to exhibit significant anticancer , antimicrobial , and anti-inflammatory activities.

Compared to unsubstituted benzoyl chloride, it offers a more tailored chemical profile for biological targeting. Against other substituted analogues like 2,6-dimethoxybenzoyl chloride or 3,4,5-trimethoxybenzoyl chloride, it provides a distinct structure-activity relationship, particularly through the potential for halogen bonding and modified pharmacokinetic properties.

Further exploration, including the synthesis of diverse libraries of amides, esters, and heterocyclic compounds from this precursor, is warranted. Systematic screening of these libraries using the standardized protocols outlined in this guide will undoubtedly lead to the discovery of novel lead compounds for drug development.

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A Comparative Guide to the Spectral Analysis of 2-Bromo-4,5-dimethoxybenzoyl Chloride and Related Structures

This guide provides an in-depth comparative analysis of the spectral data for 2-Bromo-4,5-dimethoxybenzoyl chloride, a key intermediate in synthetic organic chemistry. Aimed at researchers, scientists, and professionals in drug development, this document offers a detailed examination of its expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. By comparing its spectral features with its precursor, 2-Bromo-4,5-dimethoxybenzoic acid, and related analogs such as veratric acid and benzoyl chloride, this guide establishes a framework for the structural verification and purity assessment of this important chemical entity.

Introduction: The Importance of Spectral Characterization

2-Bromo-4,5-dimethoxybenzoyl chloride (CAS 55171-61-4) is a halogenated and methoxy-substituted aromatic acyl chloride.[1][2][3][4][5] Such compounds are valuable building blocks in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[6] Given their reactive nature, rigorous structural confirmation is paramount to ensure the integrity of subsequent synthetic steps. Spectroscopic techniques such as NMR, IR, and MS provide a detailed "fingerprint" of a molecule, allowing for unambiguous identification and characterization.

This guide will delve into the expected spectral signatures of 2-Bromo-4,5-dimethoxybenzoyl chloride. Due to the limited availability of public experimental spectra for this specific compound, our analysis will be built upon a comparative approach. We will leverage spectral data from its immediate precursor, 2-Bromo-4,5-dimethoxybenzoic acid, and other structurally related compounds to predict and interpret its spectral characteristics. This approach not only facilitates the identification of the title compound but also provides a deeper understanding of how functional group transformations influence spectral outcomes.

Predicted and Comparative Spectral Analysis

The conversion of a carboxylic acid to an acyl chloride introduces significant changes in the electronic environment of the molecule, which are readily observable in its spectra. The following sections will detail these expected changes.

¹H and ¹³C NMR Spectroscopy: Unveiling the Carbon-Proton Framework

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. By analyzing the chemical shifts, coupling constants, and integration of proton and carbon signals, a detailed map of the molecule can be constructed.

2.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of 2-Bromo-4,5-dimethoxybenzoyl chloride is expected to be similar to that of its precursor, 2-Bromo-4,5-dimethoxybenzoic acid, with some key differences. The aromatic region will feature two singlets, corresponding to the two non-equivalent protons on the benzene ring. The methoxy groups will also appear as two distinct singlets in the upfield region.

• Aromatic Protons: The electron-withdrawing nature of the benzoyl chloride group compared to the carboxylic acid will likely cause a downfield shift for the adjacent aromatic protons.

• Methoxy Protons: The chemical shifts of the two methoxy groups are also expected to be slightly shifted due to the change in the electronic environment of the aromatic ring.

Table 1: Comparative ¹H NMR Chemical Shifts (Predicted vs. Experimental)

Compound	Aromatic H (ppm)	Methoxy H (ppm)
2-Bromo-4,5-dimethoxybenzoyl chloride	Predicted	Predicted
2-Bromo-4,5-dimethoxybenzoic acid[7]	7.3 (s), 7.0 (s)	3.9 (s), 3.8 (s)
Veratric Acid (3,4-dimethoxybenzoic acid)[8][9][10]	7.7-7.5 (m), 6.9 (d)	3.9 (s)

2.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide valuable information about the carbon skeleton. The most significant change upon conversion of the carboxylic acid to the benzoyl chloride will be the chemical shift of the carbonyl carbon.

• Carbonyl Carbon: The carbonyl carbon of an acyl chloride is significantly more deshielded than that of a carboxylic acid, resulting in a substantial downfield shift (typically to >165 ppm).

• Aromatic Carbons: The aromatic carbon atoms will also experience shifts in their resonance frequencies, reflecting the altered electronic distribution within the ring.

Table 2: Comparative ¹³C NMR Chemical Shifts (Predicted vs. Experimental)

Compound	Carbonyl C (ppm)	Aromatic C (ppm)	Methoxy C (ppm)
2-Bromo-4,5-dimethoxybenzoyl chloride	Predicted >165	Predicted shifts	Predicted
2-Bromo-4,5-dimethoxybenzoic acid[7]	~165	~150, 148, 115, 114, 113, 112	~56
Veratric Acid (3,4-dimethoxybenzoic acid)[9]	~167	~153, 148, 124, 112, 110	~56

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is an excellent tool for identifying the presence of specific functional groups within a molecule.[11] The conversion of the carboxylic acid to the benzoyl chloride will result in a distinct and easily identifiable change in the IR spectrum.

• C=O Stretch: The carbonyl (C=O) stretching frequency of a benzoyl chloride is significantly higher than that of the corresponding carboxylic acid. This is due to the inductive electron-withdrawing effect of the chlorine atom, which strengthens the C=O bond. The C=O stretch for benzoyl chloride itself is observed around 1774 cm⁻¹.[12] For 2-Bromo-4,5-dimethoxybenzoyl chloride, this peak is expected in a similar region, likely between 1770-1800 cm⁻¹.

• O-H Stretch: The broad O-H stretching band characteristic of the carboxylic acid dimer (typically around 2500-3300 cm⁻¹) will be absent in the spectrum of the pure benzoyl chloride.

• C-Cl Stretch: A new band corresponding to the C-Cl stretch will appear, typically in the range of 650-850 cm⁻¹.[13]

Table 3: Comparative IR Absorption Frequencies

Functional Group	2-Bromo-4,5-dimethoxybenzoyl chloride (Predicted)	2-Bromo-4,5-dimethoxybenzoic acid	Benzoyl Chloride[14][15][16]
C=O Stretch	1770-1800 cm⁻¹ (sharp, strong)	~1700 cm⁻¹ (strong)	~1774 cm⁻¹ (strong)
O-H Stretch	Absent	2500-3300 cm⁻¹ (broad)	Absent
C-O Stretch	~1270 cm⁻¹ (aromatic ether)	~1270 cm⁻¹ (aromatic ether)	-
C-Cl Stretch	650-850 cm⁻¹	Absent	~875 cm⁻¹

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

• Molecular Ion Peak: The mass spectrum of 2-Bromo-4,5-dimethoxybenzoyl chloride will exhibit a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).[17] This will result in a cluster of peaks for the molecular ion (M, M+2, M+4, M+6). The exact mass of the most abundant isotopologue (C₉H₈⁷⁹Br³⁵ClO₃) is 277.9350 Da.[2]

• Fragmentation Pattern: A common fragmentation pathway for benzoyl chlorides is the loss of the chlorine radical to form the acylium ion (M-Cl)⁺. This fragment would also exhibit the characteristic 1:1 isotopic pattern for bromine. Further fragmentation could involve the loss of carbon monoxide (CO) from the acylium ion. The presence of the bromine and methoxy substituents will also influence the fragmentation pathways.[18][19][20]

Table 4: Predicted Key Fragments in the Mass Spectrum of 2-Bromo-4,5-dimethoxybenzoyl chloride

Fragment	Description	Predicted m/z (for ⁷⁹Br, ³⁵Cl)
[C₉H₈BrClO₃]⁺•	Molecular Ion	278
[C₉H₈BrO₃]⁺	Loss of Cl	243
[C₈H₈BrO₂]⁺	Loss of Cl and CO	215
[C₈H₅BrO₃]⁺	Loss of Cl and CH₃	228

Experimental Protocols

The following are generalized protocols for acquiring spectral data for compounds like 2-Bromo-4,5-dimethoxybenzoyl chloride. It is crucial to handle this compound in a fume hood with appropriate personal protective equipment, as it is a lachrymator and corrosive.[14]

NMR Spectroscopy

Workflow for NMR Sample Preparation and Data Acquisition

Caption: Workflow for NMR sample preparation and analysis.

Detailed Steps:

• Sample Preparation: Accurately weigh 5-10 mg of 2-Bromo-4,5-dimethoxybenzoyl chloride and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) in a clean, dry vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Place the NMR tube in the spectrometer.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra. Standard acquisition parameters are generally sufficient.[21][22]

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) and integrate the ¹H NMR signals. Reference the spectra to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

IR Spectroscopy

Workflow for ATR-FTIR Analysis

Caption: Workflow for ATR-FTIR data acquisition.

Detailed Steps:

• Background Spectrum: Ensure the Attenuated Total Reflectance (ATR) crystal is clean and acquire a background spectrum.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Label the major peaks and compare them with the expected frequencies for the functional groups.[23][24]

Mass Spectrometry

Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis.

Detailed Steps:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Injection: Inject a small volume (e.g., 1 µL) of the solution into the Gas Chromatograph-Mass Spectrometer (GC-MS).

• Separation: The compound will be separated from any impurities on the GC column.

• Ionization and Detection: The eluted compound will be ionized (typically by Electron Ionization at 70 eV) and the resulting ions will be detected by the mass analyzer.

• Data Analysis: Analyze the mass spectrum of the peak of interest, paying close attention to the molecular ion cluster and the fragmentation pattern.[25]

Public Spectral Databases for Further Research

For researchers seeking to expand on this guide, numerous public databases offer a wealth of spectral data.[26] These resources are invaluable for finding experimental data for related compounds and for predicting spectra.

• Spectral Database for Organic Compounds (SDBS): A comprehensive, free database hosted by AIST, Japan, containing NMR, MS, IR, Raman, and ESR spectra.[27][28]

• NIST Chemistry WebBook: A go-to resource from the National Institute of Standards and Technology, providing a wide range of chemical and physical property data, including spectra.[29][30]

• PubChem: An extensive database from the NIH that includes chemical structures, properties, and spectral information.[29][30][31]

• NMRShiftDB: An open-source database for organic structures and their NMR spectra.[32][33]

Conclusion

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A Comparative Guide to the Synthetic Routes of Functionalized Isoquinolines

For Researchers, Scientists, and Drug Development Professionals

The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural alkaloids and synthetic pharmaceuticals with a wide range of biological activities, including anticancer and antimicrobial properties.[1][2] The development of efficient and versatile synthetic methods to access diversely functionalized isoquinolines is therefore a critical endeavor in drug discovery and development.[2][3][4] This guide provides a comparative analysis of classical and modern synthetic strategies, offering insights into their mechanisms, scope, and practical applications.

Section 1: Classical Annulation Strategies

For decades, the synthesis of the isoquinoline core has been dominated by a few powerful, name-reactions that rely on intramolecular electrophilic aromatic substitution. These methods are foundational and continue to be widely used, particularly in natural product synthesis.[1]

The Bischler-Napieralski Reaction

First discovered in 1893, the Bischler-Napieralski reaction is a robust method for synthesizing 3,4-dihydroisoquinolines from β-arylethylamides.[5][6] The resulting dihydroisoquinolines can be easily oxidized to the corresponding aromatic isoquinolines.[5][6]

Mechanism & Causality: The reaction is an intramolecular cyclization driven by a strong dehydrating acid catalyst, such as phosphoryl chloride (POCl₃) or phosphorus pentoxide (P₂O₅).[7][8][9] The mechanism is believed to proceed through a nitrilium ion intermediate, which is a potent electrophile.[5][9] This electrophile then attacks the electron-rich aromatic ring to form the new heterocyclic ring. The requirement for an electron-rich aromatic system is a key consideration; the reaction is most efficient when the benzene ring bears electron-donating groups, which facilitate the electrophilic substitution step.[6][8] For substrates that lack these activating groups, harsher conditions, such as refluxing in P₂O₅ and POCl₃, are often necessary.[5][6]

Scope and Limitations:

• Strengths: Reliable for many substitution patterns, particularly those with electron-donating groups on the aromatic ring. It is a workhorse in the synthesis of isoquinoline alkaloids.[9]

• Limitations: The harsh, acidic conditions can be incompatible with sensitive functional groups. A significant side reaction is the retro-Ritter reaction, which can lead to the formation of styrene byproducts, especially when the intermediate nitrilium ion is stabilized.[6][7]

Diagram of the Bischler-Napieralski Reaction Mechanism:

Caption: General workflow for isoquinoline synthesis via C-H activation.

Section 3: Comparative Analysis

Feature	Bischler-Napieralski	Pictet-Spengler	Pomeranz-Fritsch	Transition-Metal C-H Activation
Product	3,4-Dihydroisoquinoline	Tetrahydroisoquinoline	Isoquinoline	Isoquinoline/Isoquinolone
Key Intermediates	Nitrilium ion	Iminium ion	Benzalaminoacetal	Metallacycle
Reaction Conditions	Harsh (strong acid, heat) [5][9]	Mild to harsh (acid catalyst) [10]	Harsh (strong acid, heat) [11]	Generally mild to moderate [12]
Functional Group Tolerance	Low to moderate	High	Low	High [1]
Atom Economy	Moderate	Good	Moderate	Excellent [1]
Substrate Scope	Best with electron-rich arenes [6][8]	Best with electron-rich arenes [13]	Broad, but yields vary	Very broad, tunable by catalyst/ligand [14]
Key Advantage	Foundational, reliable	Excellent for natural product synthesis, mild conditions	Direct access to aromatic core	High efficiency, versatility, late-stage functionalization
Key Disadvantage	Harsh conditions, side reactions [7]	Requires subsequent oxidation	Often low yields, harsh conditions	Catalyst cost, directing group requirement

Section 4: Experimental Protocols

Protocol 1: Synthesis of a 3,4-Dihydroisoquinoline via Bischler-Napieralski Reaction

This protocol is a representative example and may require optimization for specific substrates.

• Amide Formation: To a solution of 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) in dichloromethane (DCM), add triethylamine (1.2 eq). Cool the mixture to 0 °C. Add acetyl chloride (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours. Wash the reaction mixture with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-acetyl-β-phenylethylamine.

• Cyclization: Dissolve the crude amide from the previous step in anhydrous toluene. Add phosphorus oxychloride (POCl₃, 3.0 eq) dropwise at 0 °C. [8]3. Reaction: Heat the mixture to reflux (approx. 110 °C) and monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours). [8]4. Workup: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Basify the aqueous solution with concentrated ammonium hydroxide to pH ~9.

• Extraction: Extract the product with DCM (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude 3,4-dihydroisoquinoline.

• Purification: Purify the product by column chromatography on silica gel.

Protocol 2: Synthesis of a Functionalized Isoquinoline via Rh(III)-Catalyzed C-H Activation

This protocol is adapted from representative literature procedures and highlights a modern approach.[15][16]

• Reaction Setup: In an oven-dried Schlenk tube under an argon atmosphere, combine the aromatic ketoxime (1.0 eq), the internal alkyne (1.2 eq), [Cp*RhCl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%).

• Solvent: Add anhydrous 1,2-dichloroethane (DCE) as the solvent.

• Reaction: Stir the reaction mixture at 100 °C for 12 hours. Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of celite, washing with DCM.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting residue by flash column chromatography on silica gel to afford the desired functionalized isoquinoline.

Conclusion

The synthesis of functionalized isoquinolines has evolved significantly from its classical roots. While the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions remain indispensable tools, particularly for specific structural targets and in natural product synthesis, they are often limited by harsh conditions and substrate scope. [2][17]Modern transition-metal-catalyzed methods, especially those utilizing C-H activation, have revolutionized the field. [1][18]They offer unparalleled efficiency, a broader tolerance for functional groups, and the ability to construct complex isoquinoline derivatives in a more atom-economical fashion, paving the way for rapid diversification in medicinal chemistry and drug development programs. [1][3]The choice of synthetic route ultimately depends on the specific target molecule, available starting materials, and the desired level of functional group complexity.

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A Comparative Guide to Validated Analytical Methods for Quantifying 2-Bromo-4,5-dimethoxybenzoyl Chloride

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of key chemical intermediates is paramount. 2-Bromo-4,5-dimethoxybenzoyl chloride is a critical building block in the synthesis of various pharmaceutical compounds, and its purity directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of two robust analytical methods for the quantification of 2-Bromo-4,5-dimethoxybenzoyl chloride: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

This document is structured to provide not only the procedural steps for these methods but also the scientific rationale behind the experimental choices, ensuring a thorough understanding of the validation process. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2) on the validation of analytical procedures, to ensure data integrity and regulatory compliance.[1][2][3][4]

The Criticality of Method Validation

Before delving into the specific analytical techniques, it is essential to understand the framework of method validation. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[3] For the quantification of a reactive intermediate like 2-Bromo-4,5-dimethoxybenzoyl chloride, a validated method ensures reliability, consistency, and accuracy of the results. The core validation parameters, as stipulated by ICH guidelines, include specificity, linearity, accuracy, precision, and robustness.[1][5]

dot graph "" { layout="dot" rankdir="LR" node [shape="box", style="rounded,filled", fontname="Arial", fontsize="12", fillcolor="#F1F3F4", fontcolor="#202124"] edge [fontname="Arial", fontsize="10", color="#5F6368"]

subgraph "cluster_0" { label="Method Validation Workflow" bgcolor="#FFFFFF" "Method Development" -> "Method Validation Protocol" [label="defines"] "Method Validation Protocol" -> "Execution of Validation Studies" [label="guides"] "Execution of Validation Studies" -> "Validation Report" [label="documents"] "Validation Report" -> "Method Implementation" [label="approves"] } } caption { label="Figure 1: General workflow for analytical method validation." fontname="Arial" fontsize="10" } /dot

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity. For a reactive compound like an acyl chloride, direct analysis can be challenging due to its susceptibility to hydrolysis. Therefore, an indirect HPLC method is often preferred, where the analyte is controllably hydrolyzed to its stable carboxylic acid derivative, 2-bromo-4,5-dimethoxybenzoic acid, which is then quantified.

Principle: This method leverages the stoichiometric conversion of 2-Bromo-4,5-dimethoxybenzoyl chloride to 2-bromo-4,5-dimethoxybenzoic acid. The resulting acid is then separated from potential impurities on a reverse-phase HPLC column and quantified using a UV detector.

Experimental Protocol: HPLC

Instrumentation:

• HPLC system with a UV detector, autosampler, and data processing software.

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (for pH adjustment)

• 2-Bromo-4,5-dimethoxybenzoyl chloride reference standard

• Sodium hydroxide solution (0.1 M)

Sample Preparation (Hydrolysis):

• Accurately weigh approximately 50 mg of 2-Bromo-4,5-dimethoxybenzoyl chloride and transfer it to a 50 mL volumetric flask.

• Add 25 mL of 0.1 M sodium hydroxide solution and sonicate for 10 minutes to ensure complete hydrolysis.

• Acidify the solution to a pH of approximately 3 with dilute phosphoric acid.

• Dilute to volume with the mobile phase.

• Filter an aliquot through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (with 0.1% phosphoric acid) in a suitable gradient or isocratic elution. A typical starting point would be a 60:40 (v/v) mixture of acetonitrile and acidified water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined by the UV spectrum of 2-bromo-4,5-dimethoxybenzoic acid (typically around 254 nm).

• Injection Volume: 10 µL

dot graph "" { layout="dot" rankdir="LR" node [shape="box", style="rounded,filled", fontname="Arial", fontsize="12", fillcolor="#F1F3F4", fontcolor="#202124"] edge [fontname="Arial", fontsize="10", color="#5F6368"]

subgraph "cluster_1" { label="HPLC Workflow" bgcolor="#FFFFFF" "Sample Weighing" -> "Hydrolysis" [label="NaOH"] "Hydrolysis" -> "Acidification" [label="H3PO4"] "Acidification" -> "Dilution" "Dilution" -> "Filtration" "Filtration" -> "HPLC Analysis" } } caption { label="Figure 2: Experimental workflow for the HPLC assay." fontname="Arial" fontsize="10" } /dot

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds.[6][7] Due to the polarity and thermal lability of the hydrolyzed product (the carboxylic acid), derivatization is often necessary to improve its volatility and chromatographic behavior.[8]

Principle: Similar to the HPLC method, the 2-Bromo-4,5-dimethoxybenzoyl chloride is first hydrolyzed to 2-bromo-4,5-dimethoxybenzoic acid. The carboxylic acid is then derivatized, for instance, by silylation, to form a more volatile and thermally stable ester. This derivative is then separated by GC and detected by a mass spectrometer, which provides both quantification and structural confirmation.

Experimental Protocol: GC-MS

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for the analysis of derivatized carboxylic acids (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).

Reagents:

• 2-Bromo-4,5-dimethoxybenzoyl chloride reference standard

• Sodium hydroxide solution (0.1 M)

• Hydrochloric acid

• Dichloromethane

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Sample Preparation (Hydrolysis and Derivatization):

• Hydrolyze a known amount of 2-Bromo-4,5-dimethoxybenzoyl chloride as described in the HPLC sample preparation.

• Acidify the solution with hydrochloric acid and extract the 2-bromo-4,5-dimethoxybenzoic acid into dichloromethane.

• Evaporate the dichloromethane extract to dryness under a gentle stream of nitrogen.

• Add a known volume of BSTFA with 1% TMCS to the dried residue and heat at 70 °C for 30 minutes to complete the derivatization.

• Inject an aliquot of the derivatized sample into the GC-MS.

Chromatographic and Mass Spectrometric Conditions:

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C

• Injection Mode: Splitless

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Scan Range: 50-500 amu.

dot graph "" { layout="dot" rankdir="LR" node [shape="box", style="rounded,filled", fontname="Arial", fontsize="12", fillcolor="#F1F3F4", fontcolor="#202124"] edge [fontname="Arial", fontsize="10", color="#5F6368"]

subgraph "cluster_2" { label="GC-MS Workflow" bgcolor="#FFFFFF" "Sample Weighing" -> "Hydrolysis" "Hydrolysis" -> "Extraction" "Extraction" -> "Evaporation" "Evaporation" -> "Derivatization" [label="BSTFA"] "Derivatization" -> "GC-MS Analysis" } } caption { label="Figure 3: Experimental workflow for the GC-MS assay." fontname="Arial" fontsize="10" } /dot

Comparative Guide to Validation Parameters

The choice of an analytical method is ultimately guided by its performance characteristics. The following table provides a comparative summary of the expected validation parameters for the HPLC and GC-MS methods for quantifying 2-Bromo-4,5-dimethoxybenzoyl chloride.

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Rationale and Considerations
Specificity	Good. The chromatographic separation should resolve the analyte from its precursors, degradation products, and other impurities. Peak purity can be assessed using a photodiode array (PDA) detector.	Excellent. The combination of chromatographic retention time and mass spectral fragmentation patterns provides a high degree of certainty in analyte identification.	GC-MS offers superior specificity due to the additional dimension of mass analysis.
Linearity (r²)	Typically > 0.999 over a range of 50-150% of the target concentration. A linear relationship between concentration and response should be demonstrated.[3]	Typically > 0.995 over a similar concentration range.	Both methods are expected to exhibit excellent linearity.
Accuracy (% Recovery)	Expected to be within 98.0% - 102.0%. This is determined by analyzing samples spiked with a known amount of the reference standard.[2]	Expected to be within 95.0% - 105.0%. The multi-step sample preparation (extraction and derivatization) can introduce more variability.	HPLC generally offers slightly better accuracy due to the simpler sample preparation.
Precision (%RSD)	Repeatability (intra-day) and intermediate precision (inter-day) should be ≤ 2%.[1]	Repeatability and intermediate precision are generally expected to be ≤ 5%.	The more complex sample preparation for GC-MS can lead to slightly higher variability.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	Dependent on the chromophore of the analyte. For UV-active compounds, LOQs in the low ng/mL range are achievable.	Generally lower than HPLC due to the sensitivity of the mass spectrometer. LOQs in the pg/mL range are possible.	GC-MS is the method of choice for trace-level quantification.
Robustness	The method should be insensitive to small, deliberate variations in parameters like mobile phase composition, pH, and column temperature.	The method should be robust against small changes in oven temperature ramp rate, carrier gas flow, and derivatization time.	Both methods require a thorough robustness study to ensure their reliability in routine use.
Throughput	High. With modern autosamplers, a large number of samples can be analyzed unattended.	Moderate. The sample preparation, particularly the derivatization step, is more time-consuming.	For routine quality control of a large number of samples, HPLC is more efficient.

Conclusion and Recommendations

Both HPLC and GC-MS are powerful and reliable techniques for the quantification of 2-Bromo-4,5-dimethoxybenzoyl chloride. The selection of the most appropriate method depends on the specific analytical requirements.

• HPLC is a robust, high-throughput, and cost-effective method that is well-suited for routine quality control applications where high sensitivity is not the primary concern. Its simpler sample preparation leads to excellent accuracy and precision.

• GC-MS offers unparalleled specificity and sensitivity, making it the ideal choice for trace-level analysis, impurity profiling, and in situations where definitive identification of the analyte is required. The additional sample preparation steps, however, result in lower throughput compared to HPLC.

Ultimately, the decision should be based on a thorough evaluation of the analytical needs, available instrumentation, and the desired level of data quality. A comprehensive validation study, following the principles of ICH guidelines, is essential to ensure that the chosen method is fit for its intended purpose.

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• AMSbiopharma. (2025, July 22).
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• Oxford Academic. (n.d.).
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• YouTube. (2024, October 31).
• ACS Publications. (n.d.). Gas chromatographic analysis of C2-C16 acyl chlorides as the 2-butanol esters.
• ICH. (2023, November 30).
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• PubChem. (n.d.). 2-Bromo-5-methoxybenzoyl chloride.
• Labinsights. (2023, May 8).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2-Bromo-4,5-dimethoxybenzoyl chloride

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Bromo-4,5-dimethoxybenzoyl chloride (CAS 55171-61-4). As a reactive acyl halide, this compound presents significant corrosive hazards that demand a thorough understanding of its chemical properties to ensure personnel safety and environmental compliance. This guide moves beyond mere instruction to explain the chemical causality behind each procedural step, empowering researchers to manage this substance with confidence and expertise.

Part 1: Hazard Assessment & Chemical Profile

2-Bromo-4,5-dimethoxybenzoyl chloride is a substituted aromatic acyl halide. Its primary hazard stems from the electrophilic carbonyl carbon bonded to a chloride atom, making it highly susceptible to nucleophilic attack.[1] This reactivity is the cornerstone of its utility in synthesis but also the source of its danger.

The most immediate and common reaction in a laboratory setting is hydrolysis. Upon contact with water or moisture, 2-Bromo-4,5-dimethoxybenzoyl chloride reacts vigorously in an exothermic process to form 2-Bromo-4,5-dimethoxybenzoic acid and corrosive hydrochloric acid (HCl) gas.[2][3][4] This reaction is the central consideration for its safe disposal.

Table 1: Chemical & Hazard Profile of 2-Bromo-4,5-dimethoxybenzoyl chloride

Property	Data	Source(s)
CAS Number	55171-61-4	[5][6][7][8][9][10]
Molecular Formula	C₉H₈BrClO₃	[8][9]
Molecular Weight	279.52 g/mol	[8]
Appearance	Light gray or yellow solid mass or fragments.
Primary Hazards	Causes severe skin burns and eye damage[11][12]; Corrosive[2][12]; Reacts violently with water, liberating toxic gas (HCl).[2][3]	[2][3][11][12]
Incompatibilities	Water, strong bases, strong oxidizing agents, alcohols.[13]	[13]
Storage Conditions	Store in a tightly closed container in a dry, cool, and well-ventilated place. Protect from moisture.[3][13][14]	[3][13][14]

Part 2: Pre-Disposal Safety Protocol: The 'Why'

Before handling the chemical for disposal, a robust safety framework must be in place. Adherence to these protocols is not merely procedural; it is a direct response to the known reactivity of acyl halides.

• Personal Protective Equipment (PPE): The corrosive nature of this compound and its hydrolysis products necessitates comprehensive protection.[15][16]

  • Eye Protection: Chemical splash goggles combined with a full-face shield are mandatory. The rapid, corrosive action of acyl halides on tissue presents a severe and immediate threat to vision.[16][17]

  • Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or a suitable laminate). Inspect gloves for any signs of degradation before use.[15][17]

  • Body Protection: A flame-retardant lab coat, worn fully buttoned, and closed-toe shoes are essential to protect against splashes.[15][18]

• Engineering Controls: All handling and disposal steps must be performed inside a certified chemical fume hood.[15][17] This is a non-negotiable control to contain the release of pungent and corrosive HCl gas that evolves during the quenching process.[19]

• Emergency Preparedness: Ensure an emergency safety shower and eyewash station are immediately accessible. A spill kit containing a neutralizer for acids (such as sodium bicarbonate powder) must be readily available.[16]

Part 3: Step-by-Step Disposal Protocol: The 'How'

The core principle of disposal is the controlled conversion of the reactive acyl halide into less hazardous, stable compounds through quenching and neutralization, followed by proper waste segregation.

Experimental Protocol: Quenching and Neutralization (<5g Scale)

This protocol details the process for safely neutralizing small quantities of 2-Bromo-4,5-dimethoxybenzoyl chloride.

1. Preparation of Quenching Solution: a. In a chemical fume hood, place a glass beaker (at least 10 times the volume of the quenching solution) on a magnetic stir plate. b. Add a stir bar and a 5-10% aqueous solution of sodium bicarbonate. The weak base neutralizes the forming HCl and carboxylic acid without causing an overly violent reaction.[20][21] Using a large beaker provides ample headspace to contain foaming from the evolution of CO₂ gas.[20][22] c. Place the beaker in an ice/water bath and allow the solution to cool to approximately 0-5 °C. This is critical to dissipate the heat generated during the exothermic hydrolysis reaction.[19][23]

2. Controlled Addition of the Acyl Halide: a. Slowly and in small portions, add the 2-Bromo-4,5-dimethoxybenzoyl chloride to the cold, stirring bicarbonate solution. b. Causality: The slow, portion-wise addition is the most critical step for safety. It prevents a runaway thermal reaction and ensures that the rate of HCl and CO₂ gas evolution does not lead to dangerous splashing or pressure buildup.[17][19]

3. Reaction and Neutralization: a. Allow the mixture to stir vigorously. You will observe gas evolution (fizzing) as the reaction proceeds. b. Continue stirring in the ice bath until all solid has dissolved and gas evolution has completely ceased. This indicates the full quenching of the acyl chloride and neutralization of the acidic byproducts. c. Remove the ice bath and allow the solution to warm to room temperature while stirring.

4. Final pH Verification: a. Using a calibrated pH meter or pH paper, check the final pH of the aqueous solution. b. The target pH should be between 6.0 and 10.0.[24] If the solution is still acidic, add more sodium bicarbonate solution until the target range is achieved. If it is too basic, it can be adjusted with a dilute acid like citric acid.

Diagram: Disposal Workflow

Caption: Workflow for the safe disposal of 2-Bromo-4,5-dimethoxybenzoyl chloride.

Part 4: Waste Segregation & Final Disposition

Properly categorizing the final waste stream is a critical step for regulatory compliance and environmental protection.

• Waste Categorization: The neutralized aqueous solution contains the sodium salt of 2-bromo-4,5-dimethoxybenzoic acid, sodium chloride, and residual sodium bicarbonate. Because the parent organic molecule contains a bromine atom, this entire stream must be classified as Halogenated Organic Waste .[25][26] It must not be mixed with non-halogenated waste streams.[26] According to the U.S. Environmental Protection Agency (EPA), halogenated organic compounds (HOCs) are subject to specific disposal regulations.[27]

• Containerization and Labeling:

  • Transfer the neutralized solution into a designated, properly sealed, and compatible hazardous waste container.

  • The container must be clearly labeled with "Hazardous Waste," the full chemical names of the contents (e.g., "Water, Sodium 2-bromo-4,5-dimethoxybenzoate, Sodium Chloride, Sodium Bicarbonate"), and the relevant hazard warnings.[26]

• Disposal of Contaminated Solids: All disposable materials that have come into contact with 2-Bromo-4,5-dimethoxybenzoyl chloride, such as weighing paper, gloves, and pipette tips, must be collected in a sealed bag and placed into the solid hazardous waste container. They cannot be disposed of as normal trash.

The final disposal of the container must be handled by your institution's certified hazardous waste management provider.

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